5-Methyltetrahydrofolic acid-13C5

Core Science & Biosynthesis

The Role of 5-Methyltetrahydrofolic acid-13C5 in Advanced Scientific Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the applications of 5-Methyltetrahydrofolic acid-13C5 (5-MTHF-13C5) in the research and development sector. As the stable isotope-labeled counterpart to the primary active form of folate in the body, 5-MTHF-13C5 is an indispensable tool in quantitative bioanalysis and metabolic research. This document details its principal uses, provides comprehensive experimental protocols, and presents key quantitative data to support its application in sophisticated research settings.

Core Applications in Research

5-Methyltetrahydrofolic acid-13C5 serves two primary functions in the scientific community: as a high-fidelity internal standard for mass spectrometry-based quantification and as a tracer for elucidating folate metabolism and pharmacokinetics.

• Internal Standard for Quantitative Analysis : The most prevalent use of 5-MTHF-13C5 is as an internal standard in stable isotope dilution assays, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] Its chemical and physical properties are nearly identical to the endogenous analyte, 5-methyltetrahydrofolic acid. This ensures that it behaves similarly during sample extraction, purification, and ionization, effectively compensating for matrix effects and variations in instrument response. The mass difference introduced by the five carbon-13 isotopes allows for its distinct detection from the unlabeled analyte, leading to highly accurate and precise quantification of 5-MTHF in complex biological matrices such as plasma, serum, and cerebrospinal fluid.[2][4]

• Metabolic and Pharmacokinetic Tracer : 5-MTHF-13C5 is also employed as a tracer to study the absorption, distribution, metabolism, and excretion (ADME) of folates.[5] By administering the labeled compound, researchers can differentiate it from the endogenous folate pool and track its metabolic fate. This is particularly valuable in bioavailability and pharmacokinetic studies comparing the efficacy of different folate forms, such as the synthetic folic acid and the biologically active 5-MTHF.[6] These studies are crucial for understanding the impact of genetic factors, such as methylenetetrahydrofolate reductase (MTHFR) polymorphisms, on folate metabolism.[5]

Quantitative Data Summary

The use of 5-MTHF-13C5 has been instrumental in generating precise quantitative data in clinical and research settings. The following tables summarize key findings from studies utilizing this stable isotope.

Table 1: Comparative Pharmacokinetics of 5-Methyltetrahydrofolate (5-MTHF) vs. Folic Acid

Parameter	5-MTHF	Folic Acid	Fold Difference (5-MTHF vs. Folic Acid)	Reference
iAUC (0-8h) Total Folate	Higher	Lower	1.64	[1]
iAUC (0-8h) Plasma (6S)-5-MethylTHF	Higher	Lower	2.56	[1]
Cmax (Peak Concentration)	~7 times higher	Lower	~7.0	[6]
Time to Peak Concentration (Tmax)	Shorter	Longer	-	[5]

iAUC: incremental Area Under the Curve

Table 2: Analytical Performance of LC-MS/MS Methods Using 5-MTHF-13C5 Internal Standard

Parameter	Value	Matrix	Reference
Linearity Range	0.94 - 97 ng/mL	Serum	[3]
Precision (CV%)	5.3%	Serum	[3]
Intra-assay Precision (CV%)	3.35% (60 µL sample)	Plasma	[2]
Inter-day Precision (CV%)	3.66% (60 µL sample)	Plasma	[2]
Linearity Range	0.1 - 100 nmol/L	Serum	[7]
Limit of Detection (LOD)	0.07 - 0.52 nmol/L	Serum	[8]

Experimental Protocols

The following are detailed methodologies for the key applications of 5-MTHF-13C5.

Protocol 1: Quantification of 5-MTHF in Human Plasma using LC-MS/MS with 5-MTHF-13C5 Internal Standard

1. Sample Preparation (Protein Precipitation & Solid-Phase Extraction)

• To 60 µL of plasma, add 1 mL of extraction buffer (e.g., phosphate buffer with antioxidants like ascorbic acid and dithiothreitol).

• Spike the mixture with a known concentration of 5-MTHF-13C5 (e.g., 200 nmol/L).[2]

• Equilibrate for 30 minutes at room temperature in the dark.

• Perform protein precipitation by adding a solvent like methanol or acetonitrile.

• Centrifuge to pellet the precipitated proteins.

• The supernatant can be directly injected or further purified using solid-phase extraction (SPE).[2] For SPE, a strong anion-exchange (SAX) cartridge is commonly used.[2]

  • Condition the SAX cartridge with methanol and an equilibration buffer.

  • Load the sample supernatant.

  • Wash the cartridge to remove interfering substances.

  • Elute the folates with an appropriate elution solution.[2]

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid) is common.[2]

  • Flow Rate: A typical flow rate is around 0.4 mL/min.[2]

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is frequently employed.[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used to selectively detect the precursor and product ions for both unlabeled 5-MTHF and the 5-MTHF-13C5 internal standard.

  • MRM Transitions (Example):

    • 5-MTHF: Q1 (Precursor Ion) -> Q3 (Product Ion)

    • 5-MTHF-13C5: Q1 (Precursor Ion + 5 Da) -> Q3 (Product Ion)

3. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the calibration standards.

• Determine the concentration of 5-MTHF in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations: Pathways and Workflows

Folate Metabolism Pathway

Caption: Simplified folate metabolism pathway highlighting the role of MTHFR.

Experimental Workflow for 5-MTHF Quantification

Caption: Workflow for quantitative analysis using 5-MTHF-13C5.

References

• 1. Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study | Food & Nutrition Research [foodandnutritionresearch.net]
• 2. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Active Folate Versus Folic Acid: The Role of 5-MTHF (Methylfolate) in Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. bevital.no [bevital.no]

An In-depth Technical Guide to the Synthesis and Purification of 5-Methyltetrahydrofolic Acid-¹³C₅

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 5-Methyltetrahydrofolic acid-¹³C₅ (5-MTHF-¹³C₅), a crucial isotopically labeled internal standard for mass spectrometry-based quantification of folates in various biological matrices. This document outlines the multi-step chemical synthesis, starting from ¹³C-labeled L-glutamic acid, and details the necessary purification and analytical characterization methods.

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate in the human body, playing a vital role in one-carbon metabolism, which is essential for DNA synthesis, DNA repair, and the methylation of DNA and other molecules. The stable isotope-labeled 5-MTHF-¹³C₅, where five carbon atoms in the glutamic acid moiety are replaced with ¹³C, serves as an ideal internal standard for sensitive and accurate quantification of endogenous 5-MTHF levels by isotope dilution mass spectrometry. Its use corrects for variations in sample preparation and instrument response, making it an indispensable tool in clinical diagnostics, nutritional research, and drug development.

This guide details a feasible synthetic pathway, combining established methods for the synthesis of isotopically labeled folic acid with subsequent reduction and methylation procedures.

Synthetic Pathway Overview

The synthesis of 5-Methyltetrahydrofolic acid-¹³C₅ is a multi-step process that can be broadly divided into three key stages:

• Synthesis of Folic Acid-¹³C₅: This involves the construction of the folic acid molecule incorporating the ¹³C₅-labeled L-glutamic acid.

• Reduction of Folic Acid-¹³C₅: The synthesized Folic Acid-¹³C₅ is then reduced to its biologically active tetrahydrofolate form.

• Methylation of Tetrahydrofolic Acid-¹³C₅: The final step involves the specific methylation at the N5 position to yield the target molecule, 5-Methyltetrahydrofolic acid-¹³C₅.

Caption: Overall synthetic workflow for 5-Methyltetrahydrofolic Acid-¹³C₅.

Experimental Protocols

Stage 1: Synthesis of Folic Acid-¹³C₅

The synthesis of Folic Acid-¹³C₅ is achieved by coupling a pteridine precursor with p-aminobenzoyl-[¹³C₅]-L-glutamic acid. The following protocol is based on established methods for synthesizing isotopically labeled folic acid.[1]

3.1.1. Synthesis of p-Aminobenzoyl-[¹³C₅]-L-glutamic acid

This intermediate is prepared by the reaction of p-aminobenzoic acid with [¹³C₅]-L-glutamic acid. Protective group chemistry is typically employed to ensure selective amide bond formation.

3.1.2. Coupling to form Folic Acid-¹³C₅

Two primary methods have been described for the coupling of the p-aminobenzoyl-[¹³C₅]-L-glutamic acid with the pteridine moiety.[1]

• Method A: Reductive Amination: This method involves the reaction of 2-acetylamino-4-hydroxy-6-formylpteridine with p-aminobenzoyl-[¹³C₅]-L-glutamic acid.

• Method B: Amide Bond Formation: This approach utilizes the formation of an amide bond between N-2-acetyl-N-10-trifluoroacetylpteroic acid and dimethyl [¹³C₅]-L-glutamate.

A detailed experimental protocol for a generalized chemical synthesis is as follows:

• Activation of p-Aminobenzoic Acid: A protected derivative of p-aminobenzoic acid is activated, for example, using a carbodiimide reagent, to facilitate amide bond formation.

• Coupling with [¹³C₅]-L-Glutamic Acid: The activated p-aminobenzoic acid derivative is reacted with [¹³C₅]-L-glutamic acid in a suitable aprotic solvent.

• Deprotection: The protecting groups are removed to yield p-aminobenzoyl-[¹³C₅]-L-glutamic acid.

• Reaction with Pteridine Moiety: The p-aminobenzoyl-[¹³C₅]-L-glutamic acid is then reacted with a suitable pteridine precursor, such as 6-bromomethylpterin, under basic conditions to yield Folic Acid-¹³C₅.

• Purification: The crude Folic Acid-¹³C₅ is purified by crystallization or chromatographic techniques.

Stage 2: Reduction of Folic Acid-¹³C₅ to Tetrahydrofolic Acid-¹³C₅

The reduction of the pyrazine ring of the pteridine system in Folic Acid-¹³C₅ is a critical step to yield the biologically active tetrahydrofolate core. This can be achieved through chemical or enzymatic methods. A common chemical method involves the use of sodium borohydride.

Experimental Protocol (Chemical Reduction):

• Dissolution: Folic Acid-¹³C₅ is dissolved in a basic aqueous solution (e.g., dilute NaOH).

• Reduction: Sodium borohydride (NaBH₄) is added portion-wise to the solution at a controlled temperature (typically cooled in an ice bath). The reaction is monitored for the disappearance of the starting material.

• Quenching: The reaction is carefully quenched by the addition of an acid (e.g., acetic acid) to neutralize the excess borohydride.

• Precipitation and Isolation: The pH is adjusted to precipitate the Tetrahydrofolic Acid-¹³C₅, which is then collected by filtration, washed, and dried under vacuum.

Stage 3: Methylation of Tetrahydrofolic Acid-¹³C₅

The final step is the introduction of a methyl group at the N5 position. This is typically achieved through a reductive methylation reaction using formaldehyde.

Experimental Protocol (Reductive Methylation):

• Reaction with Formaldehyde: Tetrahydrofolic Acid-¹³C₅ is reacted with an aqueous solution of formaldehyde. This initially forms a 5,10-methylenetetrahydrofolate intermediate.

• Reduction: The intermediate is then reduced in situ with a reducing agent, such as sodium borohydride, to yield 5-Methyltetrahydrofolic Acid-¹³C₅.

• Purification: The final product is purified to remove unreacted starting materials and byproducts.

Purification and Characterization

Purification is a critical step to ensure the high purity required for an internal standard. A combination of techniques is often employed.

Purification Workflow:

Caption: A typical purification workflow for 5-Methyltetrahydrofolic Acid-¹³C₅.

4.1. Anion-Exchange Chromatography: This technique is effective for the initial cleanup of the crude product, separating the highly charged folate derivatives from less polar impurities.

4.2. High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is a powerful tool for the final purification of 5-MTHF-¹³C₅.

• Column: A C18 column is commonly used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

• Detection: UV detection at approximately 290 nm is suitable for monitoring the elution of 5-MTHF.

4.3. Characterization: The identity and purity of the final product should be confirmed by:

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

• HPLC Analysis: To determine the chemical and isomeric purity.

Quantitative Data

The following table summarizes typical quantitative data for commercially available 5-Methyltetrahydrofolic acid-¹³C₅ and its precursors.

Parameter	Folic Acid-¹³C₅	5-Methyltetrahydrofolic Acid-¹³C₅
Chemical Formula	¹³C₅C₁₄H₁₉N₇O₆	¹³C₅C₁₅H₂₅N₇O₆
Molecular Weight	~446.36 g/mol	~464.42 g/mol
Isotopic Purity	≥99 atom % ¹³C	≥99 atom % ¹³C
Chemical Purity	≥95% (CP)	≥95% (CP)

Conclusion

The synthesis and purification of 5-Methyltetrahydrofolic acid-¹³C₅ is a challenging but essential process for providing high-quality internal standards for folate research. The methods outlined in this guide, based on established chemical principles, provide a framework for the successful production of this valuable molecule. Careful execution of each synthetic step and rigorous purification are paramount to achieving the required purity and isotopic enrichment for its application in sensitive analytical methods.

References

• 1. The synthesis of folic acid, multiply labelled with stable isotopes, for bio-availability studies in human nutrition - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

A Technical Guide to 5-Methyltetrahydrofolic Acid-13C5: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical properties and stability of 5-Methyltetrahydrofolic acid-13C5 (5-MTHF-13C5). This isotopically labeled compound is a crucial tool in clinical and research settings, primarily utilized as an internal standard for the accurate quantification of its endogenous analogue, 5-methyltetrahydrofolic acid, the primary active form of folate in the body. Understanding its fundamental characteristics is paramount for its effective application in mass spectrometry-based assays and metabolic studies.

Core Chemical Properties

5-Methyltetrahydrofolic acid-13C5 is a stable, isotopically labeled form of 5-MTHF where five carbon atoms in the glutamic acid moiety are replaced with carbon-13.[1] This labeling provides a distinct mass shift, allowing for its differentiation from the endogenous compound in biological matrices.[2]

Property	Value	Source(s)
Chemical Formula	13C5C15H25N7O6	[3][4][5]
Molecular Weight	464.42 g/mol	[3][4][5]
Appearance	White to off-white or pale beige solid/powder	[1][5]
Melting Point	>300°C (decomposes)	[1][6]
pKa	3.51 ± 0.10 (Predicted)	[1]
Isotopic Purity	≥99 atom % 13C	[5]
Chemical Purity	≥95%	[3][4][5]

Solubility:

Solvent	Solubility	Source(s)
Aqueous Base	Slightly soluble (sonication may be required)	[1]
Water	Sparingly soluble (1.07 g/100 g at 20°C for the calcium salt)	[6]
Organic Solvents	Very slightly soluble or insoluble in most organic solvents	[6]
DMSO	~20 mg/mL (for the hydrate form of the unlabeled compound)	[7]
Dimethylformamide	~10 mg/mL (for the hydrate form of the unlabeled compound)	[7]

Stability Profile

The stability of 5-MTHF and its isotopologues is a critical consideration for storage, sample preparation, and analytical accuracy. Degradation can be influenced by several factors, including temperature, light, pH, and the presence of oxidizing agents.[8][9]

Condition	Effect on Stability	Key Findings	Source(s)
Temperature	Sensitive to heat. Degradation follows first-order kinetics.	Significant degradation occurs at elevated temperatures (e.g., above 65°C).[10] The thermal degradation of 5-MTHF is more severe than that of folic acid.[11] Store frozen at -20°C.[3][4]	[8][10][11]
Light	Sensitive to light, particularly UV and visible light.	Exposure to light can lead to photodegradation.[8] It is recommended to protect the compound from light.[3][4]	[8][12]
pH	Stability is pH-dependent.	Most stable around neutral pH (pH 7).[9][13] Stability decreases in acidic or alkaline conditions.[9]	[9][13]
Oxidation	Highly susceptible to oxidation.	Oxygen is a major factor in the degradation of 5-MTHF.[8] The presence of antioxidants can significantly improve stability.[8][13]	[8][14]
Freeze/Thaw Cycles	Generally stable with a limited number of cycles.	Repeated freeze/thaw cycles (up to 3) of serum samples showed only small changes in folate concentrations.[15]	[15]

One-Carbon Metabolism Pathway

5-Methyltetrahydrofolic acid is a central molecule in one-carbon metabolism, a network of interconnected biochemical pathways essential for the synthesis of nucleotides, amino acids, and for methylation reactions. 5-MTHF serves as the primary methyl donor for the remethylation of homocysteine to methionine, a reaction catalyzed by methionine synthase.

Caption: The central role of 5-MTHF in the folate and methionine cycles.

Experimental Protocols

Stability Testing of 5-MTHF in a Model System

The following is a generalized protocol for assessing the stability of 5-MTHF, based on methodologies described in the literature.[8][10][13]

Caption: A generalized workflow for conducting stability studies on 5-MTHF-13C5.

Detailed Methodological Considerations:

• Buffer Preparation: The choice of buffer and its pH is critical as it significantly influences stability. Phosphate buffers are commonly used.[8][10]

• Antioxidants: To investigate the protective effects, parallel experiments can be conducted with the addition of antioxidants such as ascorbic acid or vitamin E to the buffer.[8][13]

• LC-MS/MS Analysis: A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the gold standard for the quantification of 5-MTHF-13C5.[2][16][17] This typically involves reversed-phase chromatography with an acidic mobile phase and detection using electrospray ionization (ESI) in positive ion mode.[16][17]

• Internal Standard: For studies involving the degradation of unlabeled 5-MTHF, 5-MTHF-13C5 serves as the ideal internal standard.[2][16]

Logical Relationship of Factors Affecting Stability

The stability of 5-Methyltetrahydrofolic acid-13C5 is not determined by a single factor but rather by the interplay of several environmental variables. The following diagram illustrates the key relationships influencing the degradation of this compound.

Caption: Interacting factors influencing the stability and degradation of 5-MTHF-13C5.

References

• 1. 5-Methyltetrahydrofolic acid | 134-35-0 [chemicalbook.com]
• 2. Determination of 5-methyltetrahydrofolic acid and folic acid in citrus juices using stable isotope dilution-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Methyltetrahydrofolic acid (prefolic A) (glutamic acid-¹³C₅, 99%) CP 95% - Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]
• 4. 5-Methyltetrahydrofolic acid (glutamic acid-¹³C₅, 99%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 5. 5-Methyltetrahydrofolic acid-(glutamic acid-13C5) 99 atom % 13C, 95% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 6. fao.org [fao.org]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Model studies on the stability of folic acid and 5-methyltetrahydrofolic acid degradation during thermal treatment in combination with high hydrostatic pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 12. ous-research.no [ous-research.no]
• 13. Comparative study on pressure and temperature stability of 5-methyltetrahydrofolic acid in model systems and in food products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The loss of 5-methyltetrahydrofolate in human serum under suboptimal preanalytical conditions can only partially be recovered by an oxidation product - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to 13C Labeling in Folate Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of stable isotope labeling with Carbon-13 (¹³C) to investigate folate-mediated one-carbon (1C) metabolism. Folate metabolism is a critical network of biochemical reactions essential for the synthesis of nucleotides (purines and thymidylate), amino acids (methionine, serine, glycine), and for epigenetic regulation through methylation.[1][2][3] Dysregulation of this pathway is implicated in various diseases, including cancer and neural tube defects, making it a key area of research and a target for therapeutic intervention.[3][4] ¹³C metabolic flux analysis (¹³C-MFA) has emerged as a powerful tool to quantitatively track the flow of carbon atoms through these intricate pathways, providing invaluable insights into cellular physiology in health and disease.[5][6][7]

Core Concepts of ¹³C Isotope Tracing in Folate Metabolism

The fundamental principle of ¹³C-MFA involves introducing a ¹³C-labeled substrate (a "tracer") into a biological system and monitoring the incorporation of the ¹³C label into downstream metabolites.[6][8] By analyzing the mass isotopologue distribution (MID) of these metabolites using techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, researchers can deduce the relative and absolute fluxes through different metabolic pathways.[5][7]

Commonly used ¹³C-labeled tracers in folate metabolism studies include:

• [U-¹³C]-Glucose: Traces the de novo synthesis of serine from the glycolytic intermediate 3-phosphoglycerate.[3][9]

• [¹³C]-Serine (e.g., [3-¹³C]-Serine, [2,3,3-²H]-Serine): A primary donor of one-carbon units to the folate pool. The position of the label on serine is critical for distinguishing between cytosolic and mitochondrial one-carbon metabolism.[2][10][11]

• [¹³C]-Glycine (e.g., [2-¹³C]-Glycine): Used to study the glycine cleavage system (GCS) and its contribution to the one-carbon pool.[12][13][14]

• [¹³C]-Formate: A direct source of one-carbon units for the folate cycle.[12][13]

• [methyl-¹³C, D₃]-Methionine: To study the methionine cycle and its associated methylation reactions.[15][16][17][18]

Key Metabolic Pathways Investigated with ¹³C Tracers

Folate metabolism is compartmentalized between the cytoplasm and mitochondria, with distinct and interconnected pathways in each.[2][19]

1. Serine and Glycine Metabolism: Serine and glycine are interconverted by serine hydroxymethyltransferase (SHMT), with SHMT1 in the cytoplasm and SHMT2 in the mitochondria.[2][3] This reaction is a major source of one-carbon units for the folate cycle. ¹³C-labeled serine can be used to trace the flux of one-carbon units into both cytosolic and mitochondrial folate pools.[10][20]

2. Thymidylate Synthesis: The synthesis of deoxythymidine monophosphate (dTMP) from deoxyuridine monophosphate (dUMP) is catalyzed by thymidylate synthase and requires 5,10-methylenetetrahydrofolate as the one-carbon donor.[1][21] Tracing the incorporation of ¹³C from labeled serine into dTMP provides a measure of de novo thymidylate synthesis.[11]

3. Purine Synthesis: De novo purine synthesis requires two one-carbon units from 10-formyltetrahydrofolate for the formation of carbons C2 and C8 of the purine ring.[1][12][13][22] Studies using [¹³C]formate and [2-¹³C]glycine have been instrumental in elucidating the contributions of different sources to the purine backbone.[12][13]

4. Methionine Cycle and Methylation: The methionine cycle regenerates methionine from homocysteine, a reaction that requires 5-methyltetrahydrofolate.[15][23] The product of the methionine cycle, S-adenosylmethionine (SAM), is the universal methyl donor for numerous methylation reactions, including DNA and histone methylation.[15] Labeled methionine is used to track the flux through this cycle and assess methylation capacity.[16][18]

Experimental Protocols and Methodologies

The successful application of ¹³C labeling in folate metabolism studies hinges on robust experimental design and analytical precision.

General Experimental Workflow:

• Cell Culture and Labeling: Cells are cultured in a defined medium where a specific nutrient (e.g., glucose, serine) is replaced with its ¹³C-labeled counterpart. The duration of labeling is critical and depends on whether a steady-state or dynamic labeling experiment is being performed.[8]

• Metabolite Extraction: After labeling, cellular metabolism is rapidly quenched, and metabolites are extracted, typically using a cold solvent mixture like methanol/acetonitrile/water.

• Analytical Measurement: The isotopic enrichment of metabolites is measured using either mass spectrometry (LC-MS/MS, GC-MS) or NMR spectroscopy.[5][24][25] LC-MS/MS is often preferred for its high sensitivity and ability to measure a wide range of metabolites.[24][25][26]

• Data Analysis and Flux Calculation: The measured mass isotopologue distributions are corrected for natural ¹³C abundance. Metabolic flux analysis is then performed using computational models to estimate the rates of metabolic reactions.[5][6][8]

Detailed Methodologies:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Folate Analysis:

  • Sample Preparation: Serum or cell extracts are often treated with ascorbic acid to prevent folate oxidation. Proteins are precipitated with solvents like acetonitrile, which may contain ¹³C-labeled folate forms as internal standards for quantification.[26] For analysis of polyglutamated folates, an enzymatic deconjugation step is required.[27]

  • Chromatography: Reversed-phase liquid chromatography is commonly used to separate different folate species.[24]

  • Mass Spectrometry: Tandem mass spectrometry (MS/MS) provides high specificity and sensitivity for detecting and quantifying different folate vitamers and their isotopologues.[24][26][28]

• ¹³C Metabolic Flux Analysis (¹³C-MFA):

  • Tracer Selection: The choice of ¹³C-labeled substrate is crucial and depends on the specific pathway being investigated.[8] For example, a mixture of 80% [1-¹³C]glucose and 20% [U-¹³C]glucose can be used to accurately determine flux distribution in central carbon metabolism.[8]

  • Steady-State vs. Dynamic Labeling: In steady-state ¹³C-MFA, cells are labeled until isotopic equilibrium is reached.[8] Dynamic labeling experiments measure the rate of isotope incorporation over time, providing additional information about flux rates.[29]

  • Computational Modeling: The measured labeling patterns are used as input for computational models that solve a system of algebraic equations to estimate metabolic fluxes.[5][8]

Quantitative Data from ¹³C Labeling Studies

The following tables summarize representative quantitative data from studies using ¹³C tracers to investigate folate metabolism.

Table 1: ¹³C Enrichment in Purines from Labeled Precursors in Humans [12][13]

Labeled Precursor	Metabolite	¹³C Enrichment Position	Key Finding
[¹³C]Formate	Uric Acid	C2 and C8	Enrichment at C2 was greater than at C8, suggesting preferential utilization of formate for C2 incorporation.[12][13]
[2-¹³C]Glycine	Uric Acid	C8 and C5	Significant enrichment was observed at the C8+C5 positions, but not at C2.[12][13]

Table 2: Relative Flux of Glucose into Serine Biosynthesis in Cancer Cells [9]

Cell Line	Relative Glucose Flux into Serine (%)	PHGDH Protein Level (relative to MCF-10A)
HEK293T	~25	~2.5
H1299	~15	~1.5
MCF-10A	~5	1.0

Data interpreted from graphical representations in the source material.[9]

Table 3: Tracing Serine-Derived One-Carbon Units in H1299 Cells [10]

Condition	Labeled Precursor	Metabolite	Relative Abundance of Labeled Species (m+2)
Control	[U-¹³C]-Serine	Glycine	~35%
SHMT2 Knockdown	[U-¹³C]-Serine	Glycine	~10%
SET Re-expression	[U-¹³C]-Serine	Glycine	~45%
SHMT2 KD + SET Re-expression	[U-¹³C]-Serine	Glycine	~15%

Data represents the fraction of glycine labeled with two ¹³C atoms, indicative of flux from serine. Values are approximations from the cited source.[10]

Visualizing Folate Metabolism Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate key pathways and experimental workflows in ¹³C-based folate metabolism studies.

Caption: Overview of cytosolic and mitochondrial one-carbon metabolism pathways.

Caption: General experimental workflow for ¹³C metabolic flux analysis.

Caption: Tracing ¹³C labels into the de novo purine synthesis pathway.

Conclusion and Future Directions

¹³C labeling has become an indispensable technique for dissecting the complexities of folate metabolism. It allows for the quantification of metabolic fluxes, the identification of active pathways, and the assessment of metabolic reprogramming in disease states.[5][7] This detailed understanding is crucial for the development of novel therapeutic strategies that target metabolic vulnerabilities. Future applications will likely involve more sophisticated dynamic labeling experiments, integration of ¹³C-MFA with other 'omics' data, and the use of novel tracers to probe specific enzymatic reactions with greater precision. These advancements will continue to shed light on the critical role of one-carbon metabolism in cellular health and disease, paving the way for targeted interventions in cancer and other metabolic disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. One-Carbon Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Serine, glycine and the one-carbon cycle: cancer metabolism in full circle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 6. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Metabolic Flux Analysis with 13C-Labeling Experiments | www.13cflux.net [13cflux.net]
• 8. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The oncoprotein SET promotes serine-derived one-carbon metabolism by regulating SHMT2 enzymatic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 13C enrichment of carbons 2 and 8 of purine by folate-dependent reactions after [13C]formate and [2-13C]glycine dosing in adult humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 13C Enrichment of Carbons 2 and 8 of Purine by Folate-Dependent Reactions After [13C]Formate and [2-13C]Glycine Dosing in Adult Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. escholarship.org [escholarship.org]
• 15. researchgate.net [researchgate.net]
• 16. Quantitation of Cellular Metabolic Fluxes of Methionine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A novel stable isotope tracer method to simultaneously quantify skeletal muscle protein synthesis and breakdown - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Toward a better understanding of folate metabolism in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Serine Catabolism by SHMT2 is Required for Proper Mitochondrial Translation Initiation and Maintenance of Formylmethionyl tRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Folate - Wikipedia [en.wikipedia.org]
• 22. mdpi.com [mdpi.com]
• 23. medlink.com [medlink.com]
• 24. Quantitative profiling of folate and one-carbon metabolism in large-scale epidemiological studies by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Quantification of key red blood cell folates from subjects with defined MTHFR 677C>T genotypes using stable isotope dilution liquid chromatography/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Comparison of folate quantification in foods by high-performance liquid chromatography-fluorescence detection to that by stable isotope dilution assays using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]

The Principle of Stable Isotope Dilution Assay Using 5-MTHF-13C5: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and application of the stable isotope dilution assay (SIDA) for the accurate quantification of 5-methyltetrahydrofolate (5-MTHF), utilizing 5-MTHF-13C5 as an internal standard. This method, predominantly coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), has become the gold standard for folate analysis in various biological matrices due to its high specificity, sensitivity, and accuracy.[1][2][3][4]

Core Principles of Stable Isotope Dilution Assay (SIDA)

Stable isotope dilution analysis is a powerful analytical technique for the precise quantification of analytes in complex samples.[5][6] The fundamental principle of SIDA lies in the addition of a known quantity of an isotopically labeled version of the analyte of interest, which serves as an internal standard (IS), to the sample at the very beginning of the analytical process.[5][6][7]

The ideal internal standard is a stable isotopologue of the analyte, meaning it is chemically identical but differs in mass due to the incorporation of heavy isotopes such as carbon-13 (¹³C), deuterium (²H), or nitrogen-15 (¹⁵N).[8][9] In the context of 5-MTHF analysis, 5-MTHF-13C5, where five carbon atoms in the glutamic acid portion of the molecule are replaced with ¹³C, is an excellent internal standard.[3][10][11]

This isotopically labeled standard behaves almost identically to the endogenous, unlabeled analyte (5-MTHF) throughout the entire analytical workflow, including extraction, purification, and ionization in the mass spectrometer.[8][12][13] Any loss of the analyte during sample preparation will be accompanied by a proportional loss of the internal standard.[6][7]

By measuring the ratio of the signal intensity of the analyte to the signal intensity of the internal standard using a mass spectrometer, accurate quantification can be achieved, as this ratio remains constant despite variations in sample volume, extraction efficiency, or instrument response.[12][14] This approach effectively corrects for matrix effects and other sources of analytical variability, leading to highly reliable and reproducible results.[7][14]

Caption: Principle of Stable Isotope Dilution Assay (SIDA).

Experimental Workflow for 5-MTHF Quantification

The quantification of 5-MTHF in biological samples such as serum or plasma using SIDA with 5-MTHF-13C5 typically involves several key steps, from sample collection and preparation to LC-MS/MS analysis.

Caption: General experimental workflow for 5-MTHF analysis.

Detailed Experimental Protocols

The following sections provide a detailed methodology for the quantification of 5-MTHF in human serum or plasma, based on established protocols.

Sample Preparation

• Sample Collection and Handling : Collect blood samples in appropriate tubes (e.g., heparin tubes) and separate plasma or serum by centrifugation.[15] To prevent folate degradation, samples should be protected from light and stored at -80°C until analysis.[15][16] The addition of an antioxidant like ascorbic acid or 2-mercaptoethanol to the plasma immediately after separation is recommended to stabilize the folates.[15][16]

• Internal Standard Spiking : To a defined volume of serum or plasma (e.g., 60 µL), add a known amount of the 5-MTHF-13C5 internal standard solution.[16] The concentration of the internal standard should be chosen to be within the range of the expected analyte concentrations.

• Protein Precipitation : Deproteinize the sample by adding a precipitating agent such as acetonitrile or a methanol solution.[15][16] For instance, add 120 µL of acetonitrile containing the internal standards to 60 µL of the serum sample.[16] Vortex the mixture vigorously and then centrifuge to pellet the precipitated proteins.[15]

• Solid-Phase Extraction (SPE) (Optional but Recommended) : For cleaner samples and improved sensitivity, a solid-phase extraction step can be employed.[17][18]

  • Condition an SPE plate or cartridge (e.g., C18 or phenyl sorbent) with methanol and then an equilibration buffer.[17][18]

  • Load the supernatant from the protein precipitation step onto the conditioned SPE sorbent.[17]

  • Wash the sorbent to remove interfering substances.[17]

  • Elute the folates with an appropriate elution solvent (e.g., a mixture of acetonitrile, methanol, and acetic acid).[17]

• Evaporation and Reconstitution : Dry the eluate under a gentle stream of nitrogen.[15][17] Reconstitute the dried extract in a small volume of the initial mobile phase for LC-MS/MS analysis.[15][17]

LC-MS/MS Analysis

• Liquid Chromatography (LC) :

  • Column : A reversed-phase C18 column is commonly used for the separation of folates.[19]

  • Mobile Phase : A gradient elution using a mixture of an aqueous mobile phase (e.g., water with 0.5% acetic acid or 1 mM ammonium acetate with formic acid) and an organic mobile phase (e.g., methanol or acetonitrile) is typically employed.[15][19]

  • Flow Rate : A typical flow rate is around 0.35 ml/min.[19]

  • Injection Volume : 8-10 µL of the reconstituted sample is injected into the LC system.[15][19]

• Tandem Mass Spectrometry (MS/MS) :

  • Ionization : Electrospray ionization (ESI) in the positive ion mode is commonly used for the detection of 5-MTHF and its internal standard.[3][15][19]

  • Detection Mode : The mass spectrometer is operated in the Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.[4][15] In MRM, a specific precursor ion is selected and fragmented, and a specific product ion is monitored.

  • Mass Transitions : The specific mass-to-charge (m/z) transitions for the analyte and the internal standard are monitored. For example:

    • 5-MTHF : m/z 460 → m/z 313

    • 5-MTHF-13C5 : m/z 465 → m/z 318[20]

Data Presentation and Quantification

The quantification of 5-MTHF is based on the ratio of the peak area of the analyte to the peak area of the internal standard.[20] A calibration curve is constructed by analyzing a series of calibration standards with known concentrations of 5-MTHF and a constant concentration of 5-MTHF-13C5.[20] The concentration of 5-MTHF in the unknown samples is then determined by interpolating the measured peak area ratio onto this calibration curve.

Quantitative Data Summary

Parameter	5-MTHF	Reference(s)
Linearity Range	0.249–19.9 ng/mL	[15]
5.05–50.5 ng/mL	[15]
0.1–140 nmol/L	[16]
Limit of Detection (LOD)	0.07 nmol/L	[16]
≤0.3 nmol/L	[18]
Limit of Quantification (LOQ)	0.13 nmol/L	[16]
Recovery	103%–108%	[16]
Intra-run Precision (CV%)	5.0%–9.9%	[16]
Inter-run Precision (CV%)	3.3%–9.5%	[16]

Analyte/Internal Standard	Precursor Ion (m/z)	Product Ion (m/z)	Reference(s)
5-MTHF	460	313	[20]
5-MTHF-13C5 (IS)	465	318	[20]

Logical Relationship Visualization

The core of the SIDA methodology is the direct, proportional relationship between the analyte and its isotopically labeled internal standard.

Caption: Analyte and Internal Standard Relationship in SIDA.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Microalgae a Superior Source of Folates: Quantification of Folates in Halophile Microalgae by Stable Isotope Dilution Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brewingscience.de [brewingscience.de]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. Stable Isotope Dilution Assay - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 8. m.youtube.com [m.youtube.com]
• 9. Internal standard - Wikipedia [en.wikipedia.org]
• 10. Determination of 5-methyltetrahydrofolic acid and folic acid in citrus juices using stable isotope dilution-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nebiolab.com [nebiolab.com]
• 13. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 15. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bevital.no [bevital.no]
• 17. benchchem.com [benchchem.com]
• 18. stacks.cdc.gov [stacks.cdc.gov]
• 19. tools.thermofisher.com [tools.thermofisher.com]
• 20. researchgate.net [researchgate.net]

Commercial Availability and Technical Applications of 5-Methyltetrahydrofolic acid-13C5: An In-Depth Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methyltetrahydrofolic acid-13C5 (5-MTHF-13C5), a stable isotope-labeled internal standard crucial for accurate quantification in metabolic research and clinical diagnostics. We delve into its commercial availability, key applications, and detailed experimental methodologies, offering a valuable resource for professionals in drug development and life sciences.

Commercial Suppliers of 5-Methyltetrahydrofolic acid-13C5

5-Methyltetrahydrofolic acid-13C5 is available from several reputable suppliers specializing in stable isotopes and research chemicals. The product is typically offered in various purities and quantities to suit diverse research needs. Below is a summary of key suppliers and their product specifications.

Supplier	Product Name	Purity	Available Quantities
MedChemExpress	5-Methyltetrahydrofolic acid-13C5	Not specified	Inquire for details
Fisher Scientific (distributor for Cambridge Isotope Laboratories)	5-METHYLTETRAHYDROFOLIC ACID, CALCIUM SALT (GLUTAMIC ACID-13C5, 98%)	95% Chemical Purity	1 mg, 5 mg
Sigma-Aldrich	5-Methyltetrahydrofolic acid-(glutamic acid-13C5)	99 atom % 13C, 95% (CP)	Inquire for bulk stock
Cambridge Isotope Laboratories	5-Methyltetrahydrofolic acid (glutamic acid-¹³C₅, 99%) CP 95%	95% Chemical Purity	1 mg
Clearsynth	5-Methyltetrahydrofolate-13C5	Not specified	Inquire for quote

The Pivotal Role of 5-MTHF-13C5 in Quantitative Analysis

5-Methyltetrahydrofolic acid is the primary active form of folate in the body, playing a vital role in one-carbon metabolism. This intricate network of biochemical reactions is essential for DNA synthesis, amino acid metabolism, and epigenetic regulation.[1] Given its central role, the accurate measurement of 5-MTHF and other folates in biological matrices is critical for understanding health and disease.

Stable isotope dilution analysis (SIDA) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for folate quantification.[2][3] In this methodology, a known amount of a stable isotope-labeled compound, such as 5-MTHF-13C5, is added to the sample as an internal standard. Because the internal standard is chemically identical to the analyte of interest but has a different mass, it co-elutes during chromatography and is detected separately by the mass spectrometer. This allows for precise quantification by correcting for any analyte loss during sample preparation and variations in instrument response.[2][4]

The use of 5-MTHF-13C5 as an internal standard significantly enhances the accuracy, precision, and sensitivity of folate analysis in various biological samples, including plasma, serum, and cerebrospinal fluid.[5][6][7]

Experimental Protocols for Folate Quantification using 5-MTHF-13C5

The following sections provide a detailed overview of a typical experimental workflow for the quantification of folates in human serum using 5-MTHF-13C5 as an internal standard, synthesized from various published methodologies.[5][8][9][10][11]

Sample Preparation

Accurate sample preparation is critical to ensure the stability of folates and the reliability of the analytical results.

Materials:

• Human serum

• 5-MTHF-13C5 internal standard stock solution

• Ascorbic acid solution (e.g., 10 g/L)

• Acetonitrile

• Solid-phase extraction (SPE) cartridges (e.g., Phenyl)

Protocol:

• Thaw frozen serum samples at room temperature, protecting them from light.

• To a 275 µL aliquot of serum, add a known amount of the 5-MTHF-13C5 internal standard solution.

• Add an antioxidant solution, such as ascorbic acid, to prevent folate degradation.

• Precipitate proteins by adding a sufficient volume of acetonitrile.

• Vortex the mixture and centrifuge to pellet the precipitated proteins.

• Load the supernatant onto a pre-conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the folates with an appropriate solvent mixture.

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The separation and detection of folates are achieved using a high-performance liquid chromatography system coupled to a tandem mass spectrometer.

Typical LC Conditions:

• Column: C8 or C18 reversed-phase column

• Mobile Phase A: Acetic acid or formic acid in water (e.g., 0.1%)

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient is typically employed to separate the different folate vitamers.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

Typical MS/MS Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each folate vitamer and its corresponding stable isotope-labeled internal standard. For example:

  • 5-MTHF: m/z 460.2 → 313.1

  • 5-MTHF-13C5: m/z 465.2 → 318.1

Quantitative Data and Performance Characteristics

The performance of LC-MS/MS methods for folate analysis using 5-MTHF-13C5 is characterized by excellent sensitivity, specificity, and reproducibility.[5][10][11]

Parameter	Typical Value	Reference
Limit of Detection (LOD)	≤0.3 nmol/L	[11]
Limit of Quantification (LOQ)	0.55 x 10⁻⁹ mol/L	[12]
Linearity Range (5-MTHF)	1.0–100 nmol/l	[9]
Intra-assay Precision (CV)	< 8.6%	[5]
Inter-assay Precision (CV)	< 9.0%	[5]
Recovery	99.4 ± 3.6% for 5-MTHF	[11]

Signaling Pathways and Experimental Workflows

The Central Role of 5-Methyltetrahydrofolate in One-Carbon Metabolism

5-Methyltetrahydrofolate is a key player in the intricate network of one-carbon metabolism, which encompasses the folate and methionine cycles. This pathway is fundamental for the synthesis of nucleotides (purines and thymidylate) and for providing methyl groups for numerous methylation reactions, including DNA methylation.[13][14]

Caption: The central role of 5-Methyl-THF in one-carbon metabolism.

Experimental Workflow for Folate Quantification

The following diagram illustrates the typical workflow for quantifying folates in biological samples using stable isotope dilution LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. An improved folate stable isotope dilution assay of unexploited food sources from Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. tandfonline.com [tandfonline.com]
• 10. bevital.no [bevital.no]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

5-Methyltetrahydrofolic acid-13C5 molecular weight and formula

Core Isotopic Data: 5-Methyltetrahydrofolic acid-13C5

This technical guide provides essential molecular information for 5-Methyltetrahydrofolic acid-13C5, an isotopically labeled form of the primary active metabolite of folic acid. This stable isotope-labeled compound is a critical tool for researchers and professionals in drug development and clinical diagnostics, primarily utilized as an internal standard in mass spectrometry-based applications for the accurate quantification of its unlabeled counterpart in biological matrices.

Molecular Profile

The incorporation of five Carbon-13 (¹³C) atoms into the glutamic acid moiety of 5-methyltetrahydrofolic acid results in a precise mass shift, enabling its distinction from the endogenous analyte. The fundamental molecular attributes are summarized below.

Parameter	Value	Citations
Chemical Formula	C₁₅¹³C₅H₂₅N₇O₆	[1][2][3][4]
Molecular Weight	464.42 g/mol	[1][2][3][5]
Isotopic Purity	99 atom % ¹³C	[1]
Chemical Purity	≥95%	[1][3][5]
Appearance	White to off-white or light yellow solid powder	[1][2]

Experimental Application: Use as an Internal Standard

5-Methyltetrahydrofolic acid-13C5 serves as an ideal internal standard for quantitative analysis by mass spectrometry (MS), such as in therapeutic drug monitoring or metabolic studies.[2][5] Its chemical and physical properties closely mimic the endogenous analyte, ensuring similar behavior during sample preparation, extraction, and ionization, thereby correcting for variability in these steps.

Methodology: Quantitative Analysis Workflow

A typical experimental workflow for the quantification of 5-methyltetrahydrofolic acid in a biological sample (e.g., plasma) using 5-Methyltetrahydrofolic acid-13C5 as an internal standard is outlined below.

• Sample Preparation : A known concentration of the 5-Methyltetrahydrofolic acid-13C5 internal standard is spiked into all samples, including calibration standards, quality controls, and unknown study samples.

• Extraction : Proteins are precipitated from the plasma samples, often using a solvent like methanol. The analyte and internal standard are then extracted from the supernatant.

• Chromatographic Separation : The extracted samples are injected into a liquid chromatography (LC) system. The analyte and the internal standard co-elute or are separated from other matrix components.

• Mass Spectrometric Detection : The eluent from the LC is introduced into a mass spectrometer. The instrument is set to monitor specific mass-to-charge (m/z) transitions for both the endogenous analyte and the 5-Methyltetrahydrofolic acid-13C5 internal standard.

• Quantification : The concentration of the endogenous analyte in the unknown samples is determined by calculating the ratio of the analyte's peak area to the internal standard's peak area and comparing this ratio to the calibration curve generated from the standards.

Visualized Workflow

The logical flow of a quantitative mass spectrometry experiment utilizing a stable isotope-labeled internal standard is depicted in the following diagram.

Caption: Workflow for quantification using a stable isotope-labeled internal standard.

References

• 1. 5-甲基四氢叶酸-（谷氨酸-13C5） 99 atom % 13C, 95% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 5-Methyltetrahydrofolic acid (glutamic acid-¹³C₅, 99%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. clearsynth.com [clearsynth.com]
• 5. 5-Methyltetrahydrofolic acid (prefolic A) (glutamic acid-¹³C₅, 99%) CP 95% - Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]

The Central Role of 5-MTHF-13C5 in Elucidating One-Carbon Metabolism

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

One-carbon metabolism is a complex network of interconnected biochemical pathways essential for life, underpinning critical cellular functions such as nucleotide synthesis, amino acid homeostasis, and epigenetic regulation. At the heart of this network lies L-5-methyltetrahydrofolate (5-MTHF), the most biologically active form of folate. The advent of stable isotope-labeled compounds, particularly 5-MTHF-13C5, has revolutionized the study of one-carbon metabolism, providing researchers with a powerful tool to trace the flux of one-carbon units and quantify key metabolites with high precision and accuracy. This technical guide explores the pivotal role of 5-MTHF-13C5 in one-carbon metabolism research, detailing its application in tracer studies, summarizing key quantitative data, and providing insights into experimental methodologies.

Core Biochemical Pathways

One-carbon metabolism primarily revolves around two interconnected cycles: the folate cycle and the methionine cycle. 5-MTHF serves as the critical link between these two pathways.

The Folate Cycle: This cycle is responsible for the activation and transfer of one-carbon units. Dietary folates are converted through a series of enzymatic reactions to tetrahydrofolate (THF). THF can then be converted to 5,10-methylenetetrahydrofolate, which is subsequently irreversibly reduced by methylenetetrahydrofolate reductase (MTHFR) to form 5-MTHF.[1] This final step is crucial as 5-MTHF is the primary circulating form of folate in the body.

The Methionine Cycle: The methionine cycle is central to the generation of S-adenosylmethionine (SAM), the universal methyl donor for a vast array of methylation reactions, including DNA, RNA, and protein methylation. The cycle begins with the essential amino acid methionine. In a key reaction, the methyl group from 5-MTHF is transferred to homocysteine by the vitamin B12-dependent enzyme methionine synthase (MS), regenerating methionine and releasing THF.[2][3] Methionine is then converted to SAM. After donating its methyl group, SAM is converted to S-adenosylhomocysteine (SAH), which is subsequently hydrolyzed to homocysteine, thus completing the cycle.

The use of 5-MTHF-13C5 allows researchers to trace the path of the labeled carbon atoms through these cycles, providing a dynamic view of metabolic fluxes under various physiological and pathological conditions.

Quantitative Data in One-Carbon Metabolism Research

The precise quantification of 5-MTHF and related metabolites is crucial for assessing folate status and investigating the impact of genetic variations or therapeutic interventions on one-carbon metabolism. Stable isotope dilution analysis using 5-MTHF-13C5 coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.[4][5]

Table 1: Representative Concentrations of 5-MTHF in Human Plasma and Red Blood Cells

Biological Matrix	Population	Concentration Range (nmol/L)	Median Concentration (nmol/L)	Citation
Plasma	Healthy Adults	6.6 - 39.9	-	[6]
Red Blood Cells	Healthy Adults	223 - 1040	560	[6]
Plasma	Healthy Japanese Adults	-	22.67 ± 11.12 (mean ± SD)	[7]
Plasma	Japanese Pregnant Women (early pregnancy)	-	19.3 (8.6-51.5)	[8]
Cord Blood	Japanese Neonates	-	53.8 (21.4-129.2)	[8]

Table 2: Performance Characteristics of LC-MS/MS Methods for 5-MTHF Quantification using 5-MTHF-13C5

Analytical Parameter	Value	Citation
Lower Limit of Quantification (CSF)	3 nmol/L	[5]
Analytical Measurement Range (CSF)	3 - 1000 nmol/L	[5]
Inter-run Imprecision (Serum)	3.3% - 9.5%	[4]
Intra-run Imprecision (Serum)	5.0% - 9.9%	[4]

Experimental Protocols

Protocol 1: General Workflow for 13C-Metabolic Flux Analysis (13C-MFA)

This protocol outlines the key steps involved in a typical 13C-MFA experiment to quantify metabolic fluxes.

• Tracer Selection and Experimental Design:

  • Select the appropriate 13C-labeled substrate, such as 5-MTHF-13C5, based on the specific metabolic pathway under investigation.

  • Design the labeling experiment, considering factors like the duration of labeling to achieve isotopic steady state.[9][10]

• Cell Culture and Isotopic Labeling:

  • Culture cells in a defined medium.

  • Introduce the 13C-labeled tracer (e.g., 5-MTHF-13C5) into the culture medium.[11]

  • Incubate the cells for a predetermined period to allow for the incorporation of the stable isotope into various metabolites.

• Sample Collection and Metabolite Extraction:

  • Harvest the cells and quench metabolic activity rapidly, often using cold methanol or other solvent mixtures.

  • Extract the intracellular metabolites using appropriate extraction protocols.[12][13]

• Isotopic Labeling Measurement:

  • Analyze the isotopic enrichment of the target metabolites using analytical techniques such as LC-MS/MS or gas chromatography-mass spectrometry (GC-MS).[11]

• Flux Estimation and Modeling:

  • Utilize computational models and software to calculate the metabolic fluxes based on the measured isotopic labeling patterns and a known metabolic network model.[14]

Protocol 2: Sample Preparation for 5-MTHF Analysis in Plasma using Stable Isotope Dilution

This protocol provides a more detailed procedure for preparing plasma samples for the quantification of 5-MTHF using 5-MTHF-13C5 as an internal standard.

• Sample Thawing and Internal Standard Spiking:

  • Thaw frozen plasma samples at room temperature.

  • To a 200 µL aliquot of plasma, add a known amount of 5-MTHF-13C5 internal standard solution.[15]

• Protein Precipitation:

  • Add 800 µL of methanol containing stabilizers like ascorbic acid and 2-mercaptoethanol to precipitate proteins.[15]

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Processing:

  • Transfer the supernatant to a clean tube.

  • Dry the supernatant under a gentle stream of nitrogen gas.[12][13]

• Reconstitution:

  • Reconstitute the dried extract in a suitable buffer, for example, 100 mM ammonium acetate buffer (pH 7.85) containing stabilizers.[15]

  • Filter the reconstituted sample before analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample into an LC-MS/MS system for the quantification of 5-MTHF and its 13C-labeled isotopologue. The ratio of the peak areas of the analyte to the internal standard is used to determine the concentration of endogenous 5-MTHF.[15][16]

Visualizing One-Carbon Metabolism

Diagrams created using Graphviz (DOT language) provide a clear visual representation of the complex pathways and experimental workflows involved in one-carbon metabolism research.

Caption: Interconnected Folate and Methionine Cycles.

Caption: Workflow for 13C-Metabolic Flux Analysis.

Conclusion

5-MTHF-13C5 is an indispensable tool in modern one-carbon metabolism research. Its use in stable isotope tracing and as an internal standard for quantitative analysis has provided unprecedented insights into the dynamics of the folate and methionine cycles. The ability to accurately measure metabolite concentrations and fluxes is critical for understanding the roles of one-carbon metabolism in health and disease, and for the development of novel therapeutic strategies targeting these essential pathways. The methodologies and data presented in this guide offer a solid foundation for researchers and professionals seeking to leverage the power of 5-MTHF-13C5 in their scientific endeavors.

References

• 1. Serum 5-Methyltetrahydrofolate Status Is Associated with One-Carbon Metabolism-Related Metabolite Concentrations and Enzyme Activity Indicators in Young Women - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of Methionine Cycle and Folate Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. Methionine Metabolism: Key Enzymes, Reactions, and Interplay with Cellular Pathways - Creative Proteomics Blog [creative-proteomics.com]
• 4. bevital.no [bevital.no]
• 5. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 6. Plasma and Red Cell Reference Intervals of 5-Methyltetrahydrofolate of Healthy Adults in Whom Biochemical Functional Deficiencies of Folate and Vitamin B12 Had Been Excluded - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Distribution of 5-Methyltetrahydrofolate and Folic Acid Levels in Maternal and Cord Blood Serum: Longitudinal Evaluation of Japanese Pregnant Women - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 10. One‐shot 13C15N‐metabolic flux analysis for simultaneous quantification of carbon and nitrogen flux | Molecular Systems Biology [link.springer.com]
• 11. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 12. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies | PLOS One [journals.plos.org]
• 14. academic.oup.com [academic.oup.com]
• 15. mdpi.com [mdpi.com]
• 16. stacks.cdc.gov [stacks.cdc.gov]

Navigating the Complex World of Folates: A Technical Guide to Mass Spectrometry Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of folates is paramount due to their critical role in human health, from preventing birth defects to influencing cancer progression. This in-depth technical guide provides a comprehensive overview of the core principles, methodologies, and practical considerations for folate analysis using mass spectrometry, a powerful technique that has revolutionized the field.

Folates are a class of water-soluble B vitamins essential for a multitude of biological processes, including DNA synthesis, repair, and methylation.[1][2][3] Their deficiency is linked to serious health issues such as neural tube defects, cardiovascular disease, and certain cancers.[1][2][3][4] The analysis of different folate forms, or vitamers, is notoriously challenging due to their low concentrations in biological matrices, chemical instability, and structural similarity.[1][2][3]

Historically, methods like microbiological assays and protein-binding assays were used, but they often lacked the specificity to distinguish between different folate vitamers.[3] The advent of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has provided a highly sensitive and specific platform for the accurate quantification of individual folate species.[1][2][3][5]

The Power of LC-MS/MS in Folate Analysis

LC-MS/MS has become the gold standard for folate analysis due to its ability to separate complex mixtures and provide unambiguous identification and quantification. This technique offers significant advantages over traditional methods, including higher sensitivity, specificity, and the capacity for multiplexing—analyzing multiple folate vitamers simultaneously.[2][5] The use of stable isotope dilution assays (SIDA) with LC-MS/MS further enhances accuracy by incorporating isotopically labeled internal standards that correct for sample loss during preparation and matrix effects during analysis.[6][7][8]

Core Principles of LC-MS/MS for Folate Analysis

The process of analyzing folates by LC-MS/MS can be broken down into three main stages: sample preparation, chromatographic separation, and mass spectrometric detection.

• Sample Preparation: This is a critical step to extract folates from the sample matrix, prevent their degradation, and remove interfering substances. Common techniques include protein precipitation, solid-phase extraction (SPE), and affinity chromatography.[9][10][11] Given the instability of folates, which are susceptible to oxidation and light degradation, the use of antioxidants like ascorbic acid and 2-mercaptoethanol is crucial.[2][12]

• Liquid Chromatography (LC): The prepared sample extract is injected into an HPLC or UHPLC system. A chromatographic column, typically a reversed-phase C18 column, separates the different folate vitamers based on their physicochemical properties.[9][11] The composition of the mobile phase is carefully controlled to achieve optimal separation.

• Tandem Mass Spectrometry (MS/MS): As the separated folates elute from the LC column, they enter the mass spectrometer. They are first ionized, most commonly using electrospray ionization (ESI). The resulting ions are then selected in the first mass analyzer (Q1), fragmented in a collision cell (Q2), and the resulting fragment ions are detected in the second mass analyzer (Q3). This process, known as multiple reaction monitoring (MRM), provides a high degree of specificity and sensitivity for each folate vitamer.[12]

Experimental Methodologies

A robust and validated methodology is essential for reliable folate quantification. Below are generalized protocols for sample preparation and LC-MS/MS analysis, which should be optimized for specific matrices and analytes.

Protocol 1: Sample Preparation from Human Plasma/Serum

This protocol outlines a common procedure for extracting folates from plasma or serum using protein precipitation followed by solid-phase extraction (SPE).

• Sample Collection and Stabilization: Collect blood in appropriate anticoagulant tubes (e.g., EDTA). Centrifuge to separate plasma or allow to clot for serum. Immediately add an antioxidant solution (e.g., ascorbic acid) to prevent folate degradation.[10] Samples should be protected from light and stored at -80°C.[10]

• Internal Standard Spiking: To an aliquot of the sample (e.g., 200 µL), add a mixture of stable isotope-labeled internal standards for each folate vitamer being analyzed.[10] Commonly used standards include [¹³C₅]-labeled or [²H₄]-labeled folates.[4][6][8]

• Protein Precipitation: Add a precipitating agent, such as ice-cold acetonitrile or trichloroacetic acid, to the sample.[9][10][11] Vortex thoroughly to ensure complete protein precipitation.

• Centrifugation: Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[11]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at a controlled temperature (e.g., 40°C).[10][11]

• Reconstitution: Reconstitute the dried residue in a specific volume of the initial mobile phase (e.g., 200 µL) for LC-MS/MS analysis.[11]

Protocol 2: LC-MS/MS Analysis

This protocol provides a general framework for the chromatographic separation and mass spectrometric detection of folates.

• Chromatographic System:

  • HPLC/UHPLC System: A system capable of delivering accurate gradients is required.

  • Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 2.6 µm) is commonly used.[9]

  • Mobile Phase A: Water with an additive like acetic acid or formic acid (e.g., 0.5% acetic acid).[9]

  • Mobile Phase B: An organic solvent mixture such as methanol:acetonitrile (e.g., 80:20).[9]

  • Gradient: A gradient elution is typically employed to separate the different folate vitamers over a short run time (e.g., 6 minutes).[9]

  • Flow Rate: A typical flow rate is 0.35 mL/min.[9]

  • Injection Volume: 20 µL.[11]

• Mass Spectrometer:

  • Ion Source: Electrospray ionization (ESI) in positive ion mode is commonly used.[9][12]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for each folate vitamer and its corresponding internal standard. For example, for folic acid, a common transition is m/z 442.2 → 295.2.[12]

• Data Analysis:

  • The peak areas of the analyte and its corresponding internal standard are used to calculate the concentration of the analyte in the sample.

  • A calibration curve is constructed using known concentrations of folate standards to quantify the results.

Quantitative Data Summary

The performance of an LC-MS/MS method is characterized by several key parameters. The following tables summarize typical quantitative data from various studies on folate analysis.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Folate Vitamers in Serum/Plasma

Folate Vitamer	Limit of Detection (LOD) (nmol/L)	Limit of Quantification (LOQ) (nmol/L)	Reference
5-Methyltetrahydrofolate (5-mTHF)	0.07 - 0.52	0.1 - 1.09	[10][13]
Folic Acid (FA)	0.07 - 0.52	0.5 - 0.57	[10][13]
5-Formyltetrahydrofolate (5-fTHF)	0.07 - 0.52	-	[10]
Tetrahydrofolate (THF)	-	-	-
p-Aminobenzoylglutamate (pABG)	0.07 - 0.52	-	[10]
ap-Aminobenzoylglutamate (apABG)	0.07 - 0.52	-	[10]

Table 2: Recovery and Precision Data for Folate Analysis

| Folate Vitamer | Recovery (%) | Intra-assay Precision (CV%) | Inter-assay Precision (CV%) | Reference | | :--- | :--- | :--- | :--- | | 5-Methyltetrahydrofolate (5-CH₃-H₄folate) | 93 - 112 | < 15 | < 15 |[13][14] | | Folic Acid | 89 - 106 | < 15 | < 15 |[13][14] | | Tetrahydrofolate (H₄folate) | 97 - 107 | - | - |[14] | | 5-Formyltetrahydrofolate (5-CHO-H₄folate) | 101 - 116 | - | - |[14] | | 10-Formylfolic acid (10-CHO-folate) | 92 - 108 | - | - |[14] |

Visualizing the Process: Workflows and Pathways

Diagrams are invaluable for understanding the complex workflows and biochemical pathways involved in folate analysis.

Caption: A generalized workflow for the analysis of folates using LC-MS/MS.

Caption: The principle of LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode.

Caption: A simplified diagram of the central role of folates in one-carbon metabolism.

Challenges and Future Perspectives

Despite the advancements in LC-MS/MS, challenges in folate analysis persist. These include the interconversion of folate vitamers during sample preparation, the presence of isomers and isobars, and the need for certified reference materials to ensure inter-laboratory comparability.[1][2][5] Future developments may focus on innovative sample preparation techniques to improve stability and throughput, as well as the development of more comprehensive panels of certified reference materials.

References

• 1. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical determination of folates: recent analytical strategies and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. An improved folate stable isotope dilution assay of unexploited food sources from Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. bevital.no [bevital.no]
• 11. Development and Validation of a Rapid High-Performance Liquid Chromatography–Tandem Mass Spectrometric Method for Determination of Folic Acid in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies | PLOS One [journals.plos.org]

Protocols & Analytical Methods

Application Note: Quantification of 5-Methyltetrahydrofolate (5-MTHF) in Human Plasma using a Validated LC-MS/MS Method with 5-MTHF-13C5 Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 5-methyltetrahydrofolate (5-MTHF), the primary biologically active form of folate, in human plasma.[1][2] The protocol utilizes a stable isotope-labeled internal standard, 5-MTHF-13C5, for accurate and precise quantification.[3] The methodology involves a straightforward protein precipitation step for sample preparation, followed by chromatographic separation on a C18 reversed-phase column and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is suitable for high-throughput analysis in clinical research and drug development settings.

Introduction

Folate, a B-vitamin, plays a crucial role in one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation.[2][4] 5-Methyltetrahydrofolate (5-MTHF) is the most abundant and biologically active form of folate in the circulation.[1][2][4] Accurate measurement of 5-MTHF levels in plasma is vital for assessing folate status and investigating its role in various physiological and pathological processes. LC-MS/MS has emerged as the preferred analytical technique for folate quantification due to its high sensitivity, specificity, and ability to distinguish between different folate vitamers.[5] The use of a stable isotope-labeled internal standard, such as 5-MTHF-13C5, is critical for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the reliability of the results.[6][3]

Experimental Workflow

Caption: High-level overview of the sample preparation and analysis workflow.

Materials and Reagents

• 5-Methyltetrahydrofolate (5-MTHF) analytical standard

• 5-Methyltetrahydrofolate-13C5 (5-MTHF-13C5) internal standard[6]

• LC-MS/MS grade acetonitrile, methanol, and water

• Formic acid (or acetic acid)

• Ascorbic acid or 2-mercaptoethanol (as antioxidant)[5][7]

• Human plasma (K2EDTA)

• Microcentrifuge tubes

• Autosampler vials

Experimental Protocols

Preparation of Stock and Working Solutions

• 5-MTHF Stock Solution (1 mg/mL): Accurately weigh and dissolve 5-MTHF in a solution of 1 g/L ascorbic acid in water. Store at -80°C in amber vials to protect from light.[7]

• 5-MTHF-13C5 Internal Standard Stock Solution (1 mg/mL): Prepare similarly to the 5-MTHF stock solution.

• Working Solutions: Prepare working solutions of 5-MTHF for the calibration curve and quality controls by serial dilution of the stock solution with a suitable buffer (e.g., 1 g/L ascorbic acid in water).[8]

• Internal Standard Working Solution: Dilute the 5-MTHF-13C5 stock solution to a final concentration of approximately 200 nmol/L.[3]

Sample Preparation

• Thaw plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the 5-MTHF-13C5 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile (or methanol) containing an antioxidant (e.g., 0.1% ascorbic acid or 10 mg/mL 2-mercaptoethanol) to precipitate proteins.[9][5]

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[9]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 30-40°C.[9][10]

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 90:10 water:methanol with 0.1% formic acid).[9]

• Vortex, centrifuge, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following parameters provide a starting point and may require optimization for specific instrumentation.

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reversed-phase, e.g., Accucore C18, 100 x 2.1 mm, 2.6 µm[7]
Mobile Phase A	0.1% Formic Acid in Water (or 0.5% Acetic Acid)[7]
Mobile Phase B	Acetonitrile (or 80:20 Methanol:Acetonitrile)[7]
Flow Rate	0.35 mL/min[7]
Injection Volume	10 µL[7]
Column Temperature	30°C[7]
Autosampler Temp.	4°C[7]
Gradient	See Table 2

Table 2: LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
1.0	90	10
4.0	50	50
4.1	5	95
4.5	5	95
4.6	90	10
6.0	90	10

Mass Spectrometry (MS) Conditions

Parameter	Value
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive[7]
Capillary Voltage	4.0 kV[5]
Source Temperature	150°C[11]
Desolvation Temp.	350-600°C[5][11]
Drying Gas Flow	12 L/min[5]
Nebulizer Pressure	40 psig[5]
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions and Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
5-MTHF	460.2	313.1	100	25
5-MTHF-13C5	465.2	318.1	100	25

Note: Collision energy and other MS parameters should be optimized for the specific instrument used.

Data Analysis and Quantification

Quantification is performed by constructing a calibration curve using the peak area ratio of the analyte (5-MTHF) to the internal standard (5-MTHF-13C5) versus the concentration of the calibration standards. A linear regression with a weighting factor of 1/x or 1/x² is typically used.

Method Performance Characteristics

The following table summarizes typical performance characteristics for a validated LC-MS/MS assay for 5-MTHF.

Table 4: Summary of Quantitative Performance

Parameter	Typical Value
Linearity (r²)	> 0.99[12]
Calibration Range	0.25 - 100 ng/mL
Lower Limit of Quantitation (LLOQ)	0.1 - 0.5 ng/mL[10]
Intra-day Precision (%CV)	< 10%[7][10]
Inter-day Precision (%CV)	< 15%[10]
Accuracy (% Bias)	85 - 115%
Recovery	85 - 110%[10]

Folate Metabolism Pathway

Caption: Simplified diagram of the central folate metabolism pathway.

Conclusion

The described LC-MS/MS method provides a reliable and high-throughput solution for the quantification of 5-MTHF in human plasma. The simple sample preparation protocol and the use of a stable isotope-labeled internal standard ensure accuracy and precision, making this method well-suited for researchers, scientists, and drug development professionals investigating folate metabolism.

References

• 1. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. mdpi.com [mdpi.com]
• 3. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Serum 5-Methyltetrahydrofolate Status Is Associated with One-Carbon Metabolism-Related Metabolite Concentrations and Enzyme Activity Indicators in Young Women - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. Development and Validation of a Rapid High-Performance Liquid Chromatography–Tandem Mass Spectrometric Method for Determination of Folic Acid in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bevital.no [bevital.no]
• 11. mdpi.com [mdpi.com]
• 12. academic.oup.com [academic.oup.com]

Application Note: Quantification of 5-Methyltetrahydrofolic Acid in Human Plasma using 5-Methyltetrahydrofolic acid-13C5 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate (Vitamin B9) and plays a crucial role in one-carbon metabolism.[1][2] It acts as a critical methyl donor in the synthesis of nucleotides, amino acids, and in epigenetic regulation through methylation.[1] Accurate quantification of 5-MTHF in biological matrices is essential for clinical research, nutritional status assessment, and pharmacokinetic studies. This application note describes a robust and sensitive method for the determination of 5-MTHF in human plasma using a stable isotope-labeled internal standard, 5-Methyltetrahydrofolic acid-13C5 (5-MTHF-13C5), coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it corrects for matrix effects and variations in sample preparation and instrument response.[3]

Principle of the Method

This method employs a stable isotope dilution assay. A known amount of 5-Methyltetrahydrofolic acid-13C5 is added to the plasma sample at the beginning of the sample preparation process. This "internal standard" is chemically identical to the endogenous 5-MTHF but has a different mass due to the incorporation of five 13C atoms. The analyte and the internal standard are extracted from the plasma, separated by high-performance liquid chromatography (HPLC), and detected by a tandem mass spectrometer operating in the multiple reaction monitoring (MRM) mode. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of 5-MTHF in the sample, providing a highly accurate and precise measurement.

Quantitative Data Summary

The following tables summarize the quantitative performance of LC-MS/MS methods for the analysis of 5-MTHF using a stable isotope-labeled internal standard, as reported in various studies.

Table 1: Method Linearity and Sensitivity

Analyte	Matrix	Linearity Range	Limit of Detection (LOD)	Reference
5-MTHF	Human Plasma	1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L	1.2 x 10⁻¹¹ mol/L	[4]
5-MTHF	Human Serum	0.94 - 97 ng/mL	Not Reported	[5]
5-MTHF	Human Plasma	5.05 - 50.5 ng/mL	Not Reported	[6][7]
5-MTHF	Human Plasma/Urine	0 - 9 x 10⁻⁹ mol/L	0.2 x 10⁻⁹ mol/L	[8]

Table 2: Method Precision

Analyte	Matrix	Intra-assay CV (%)	Inter-assay CV (%)	Reference
5-MTHF	Human Plasma	< 8.6%	< 9.0%	[4]
5-MTHF	Human Serum	5.3% (based on 4 replicates)	Not Reported	[9]
5-MTHF	Human Plasma	3.35% (60 µL), 4.51% (30 µL)	3.66% (60 µL), 5.02% (30 µL)	[10]

Experimental Protocols

Materials and Reagents

• 5-Methyltetrahydrofolic acid (5-MTHF) analytical standard

• 5-Methyltetrahydrofolic acid-13C5 (5-MTHF-13C5) internal standard[3]

• Human plasma (collected in EDTA or heparin tubes)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• 2-Mercaptoethanol

• Ammonium hydroxide

• Solid Phase Extraction (SPE) cartridges (e.g., Strata SAX, quaternary amine)[10] or Folate binding protein affinity columns[4][8]

• Ultrapure water

Standard and Internal Standard Stock Solution Preparation

• 5-MTHF Stock Solution: Prepare a stock solution of 5-MTHF in an appropriate buffer (e.g., phosphate buffer) containing an antioxidant like ascorbic acid. The concentration should be accurately determined.

• 5-MTHF-13C5 Internal Standard Stock Solution: Prepare a stock solution of 5-MTHF-13C5 in a similar manner to the analyte stock solution. A typical concentration is around 200 µmol/L.[10]

• Working Solutions: Prepare working solutions of both the standard and the internal standard by diluting the stock solutions in the extraction buffer. The internal standard working solution is often prepared at a concentration that falls within the calibration range (e.g., 200 nmol/L).[10]

Sample Preparation

The following is a general protocol; specific details may need to be optimized based on the laboratory's instrumentation and specific study requirements.

• Plasma Collection and Storage: Collect whole blood in tubes containing an anticoagulant. Centrifuge to separate the plasma. Plasma samples should be stored at -80°C until analysis.[6]

• Spiking with Internal Standard: To a 500 µL aliquot of human plasma, add a known amount (e.g., 25 µL) of the 5-MTHF-13C5 internal standard working solution.[6] Vortex briefly to mix.

• Protein Precipitation: Add 1.5 mL of cold methanol containing 10 mg/mL of 2-mercaptoethanol and 0.025% (v/v) ammonium hydroxide to precipitate proteins.[6] Vortex for 3 minutes.

• Centrifugation: Centrifuge the mixture at a high speed (e.g., 2005 x g) for 10 minutes to pellet the precipitated proteins.[6]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at 35°C.[6]

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

Alternative Sample Purification (SPE): For cleaner samples, a solid-phase extraction step can be incorporated after protein precipitation. Anion exchange cartridges are commonly used for folate extraction.[10]

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used (e.g., Hedera ODS-2).[6][7]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 1 mM ammonium acetate with 0.6% formic acid) and an organic solvent (e.g., acetonitrile) is common.[6][7]

  • Flow Rate: A typical flow rate is around 400 µL/min.

  • Injection Volume: Inject a small volume of the reconstituted sample (e.g., 20 µL).

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.[4][9]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both 5-MTHF and 5-MTHF-13C5.

  • MRM Transitions: The exact m/z values for the precursor and product ions will need to be optimized on the specific mass spectrometer being used.

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking blank plasma with known concentrations of 5-MTHF and a constant concentration of the 5-MTHF-13C5 internal standard. Process these standards in the same way as the unknown samples.

• Quantification: Plot the ratio of the peak area of 5-MTHF to the peak area of 5-MTHF-13C5 against the concentration of 5-MTHF to generate a calibration curve. The concentration of 5-MTHF in the unknown samples can then be determined from this curve.

Signaling Pathway and Workflow Diagrams

Caption: One-Carbon Metabolism Pathway highlighting the central role of 5-MTHF.

Caption: General experimental workflow for 5-MTHF quantification in plasma.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Stable Isotope Dilution Analysis of Folates in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Folate, a B vitamin, and its various metabolic forms, collectively known as folates, are crucial for numerous physiological processes, including DNA synthesis, repair, and methylation.[1] Inadequate folate levels are associated with a range of health issues, including neural tube defects, cardiovascular disease, and certain cancers.[2][3] Consequently, the accurate quantification of folate vitamers in human plasma is of significant interest in clinical research and drug development.

Stable isotope dilution analysis (SIDA) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the precise and accurate measurement of folates.[4][5] This method offers high specificity and sensitivity, overcoming the limitations of traditional microbiological assays and immunoassays.[6][7] The principle of SIDA involves spiking a sample with a known amount of a stable isotope-labeled analogue of the analyte.[5] The ratio of the endogenous analyte to the labeled internal standard is then measured by MS/MS, allowing for accurate quantification that corrects for variations in sample extraction and instrument response.[8]

This document provides detailed application notes and protocols for the quantitative analysis of various folate vitamers in human plasma using stable isotope dilution LC-MS/MS.

Folate Metabolism Overview

Folate metabolism is a complex network of interconnected reactions essential for one-carbon metabolism. Dietary folates are absorbed and converted into tetrahydrofolate (THF), the active coenzyme form. THF and its derivatives, such as 5-methyltetrahydrofolate (5-MTHF), 5,10-methylenetetrahydrofolate, and 10-formyltetrahydrofolate, act as donors of one-carbon units in the synthesis of nucleotides (purines and thymidylate) and the remethylation of homocysteine to methionine.[9][10][11]

Figure 1. Simplified diagram of the folate metabolic pathway.

Experimental Protocols

Materials and Reagents

• Folate Standards: Folic acid (FA), 5-methyltetrahydrofolic acid (5-MTHF), 5-formyltetrahydrofolic acid (5-FTHF), tetrahydrofolic acid (THF), and other relevant vitamers.

• Stable Isotope-Labeled Internal Standards: [¹³C₅]-5-MTHF, [²H₄]-Folic Acid, or other appropriate labeled analogues for each analyte.[2][4][12]

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Formic acid (FA), Acetic acid (all LC-MS grade).

• Buffers: Ammonium acetate, MES buffer.[12]

• Stabilizing Agents: Ascorbic acid, Dithiothreitol (DTT), 2-mercaptoethanol.[13][14]

• Human Plasma: Collected in EDTA or heparin tubes and protected from light.[15]

• Solid Phase Extraction (SPE) Cartridges: Phenyl or strong anion exchange cartridges.[6][12]

Sample Collection and Handling

Proper sample handling is critical due to the instability of some folate vitamers, which are susceptible to oxidation and light degradation.

• Collect whole blood in EDTA or heparin-containing tubes.[15]

• Protect samples from light immediately after collection.

• Centrifuge at 3000 rpm for 10 minutes to separate plasma from red blood cells.[16]

• Transfer the plasma to a light-protected tube.

• If not analyzed immediately, store plasma samples at -70°C or lower.[17] Avoid repeated freeze-thaw cycles.[18]

Sample Preparation

The goal of sample preparation is to extract folates from the plasma matrix while preserving their stability. Protein precipitation is a common and straightforward method.[3][13] For cleaner extracts, solid-phase extraction (SPE) can be employed.[6][12]

Protocol: Protein Precipitation

• Thaw frozen plasma samples on ice, protected from light.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the internal standard mixture (containing labeled analogues of the target folates).

• Add 400 µL of a cold protein precipitation solution (e.g., acetonitrile containing 1% ascorbic acid and 0.1% formic acid).[13][19]

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in 100-200 µL of the initial mobile phase (e.g., 9:1 water:methanol).[20]

• Vortex, centrifuge to pellet any remaining particulates, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Figure 2. Workflow for folate extraction from plasma via protein precipitation.

LC-MS/MS Analysis

Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm) is commonly used.[20] Hydrophilic interaction chromatography (HILIC) can also be employed.[3]

• Mobile Phase A: Water with 0.1% formic acid or acetic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid or acetic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient Elution: A typical gradient starts with a low percentage of organic phase (e.g., 5% B), ramps up to elute the folates, and is followed by a wash and re-equilibration step. A total run time of 6-15 minutes is common.[8][13]

Tandem Mass Spectrometry (MS/MS)

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is frequently used.[6]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for each folate vitamer and its corresponding internal standard.

Data Presentation

The following tables summarize typical quantitative data for the analysis of folates in human plasma using stable isotope dilution LC-MS/MS.

Table 1: Typical LC-MS/MS Method Performance

Analyte	Limit of Detection (LOD) (nmol/L)	Limit of Quantification (LOQ) (nmol/L)	Recovery (%)	Reference
5-MTHF	0.13 - 0.165	0.40 - 0.50	>90%	[3][6]
Folic Acid	0.0375 - 0.07	0.08 - 0.20	>95%	[3][6]
5-FTHF	0.05 - 0.140	0.36 - 0.50	>90%	[3][6]
THF	0.425	1.25	>90%	[3]

Table 2: Reported Folate Concentrations in Healthy Adults

Folate Vitamer	Mean Concentration (nmol/L)	Percentage of Total Folate	Reference
Total Folate	22.7 - 35.5	100%	[6][19]
5-MTHF	19.5	~85.8%	[19]
Folic Acid	0.48	~2.1%	[19]
4-α-hydroxy-5-MTHF	2.7	~12.1%	[19]

Note: Concentrations can vary based on factors such as diet, fortification programs, and genetics.

Conclusion

The stable isotope dilution LC-MS/MS method provides a robust, sensitive, and specific platform for the quantification of folate vitamers in human plasma. Careful attention to sample collection, handling, and preparation is paramount to ensure the stability of the analytes and the accuracy of the results. The protocols and data presented here serve as a comprehensive guide for researchers, scientists, and drug development professionals aiming to implement this powerful analytical technique.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of folates in human plasma using hydrophilic interaction chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable Isotope Dilution Assays for Clinical Analyses of Folates and Other One-Carbon Metabolites: Application to Folate-Deficiency Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of folate vitamers in human serum by stable-isotope-dilution tandem mass spectrometry and comparison with radioassay and microbiologic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bevital.no [bevital.no]
• 8. Frontiers | Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries [frontiersin.org]
• 9. medlink.com [medlink.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Quantitation of folates and their catabolites in blood plasma, erythrocytes, and urine by stable isotope dilution assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Simultaneous quantitation of folates, flavins and B6 metabolites in human plasma by LC–MS/MS assay: Applications in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. emedicine.medscape.com [emedicine.medscape.com]
• 16. A Practical Approach to Red Blood Cell Folate Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pre-analytical conditions influencing analysis of folate in dried plasma microsamples - PMC [pmc.ncbi.nlm.nih.gov]
• 18. medilinkltd.com [medilinkltd.com]
• 19. Liquid chromatography-tandem mass spectrometry analysis of folate and folate catabolites in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols for 5-MTHF-13C5 Analysis in Urine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolate (5-MTHF) is the most abundant and biologically active form of folate in the human body. It plays a crucial role in one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation. The quantitative analysis of 5-MTHF in urine is a valuable tool for assessing folate status and investigating the pharmacokinetics of folate supplements and drugs. The use of a stable isotope-labeled internal standard, such as 5-MTHF-13C5, is critical for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.

This document provides detailed application notes and protocols for the preparation of urine samples for the analysis of 5-MTHF and its 13C5-labeled internal standard using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Two common extraction techniques, Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), are described and compared.

Sample Preparation Methodologies

The choice between SPE and LLE depends on factors such as desired sample purity, throughput, and available resources. Both methods aim to remove interfering substances from the urine matrix and concentrate the analyte of interest.

• Solid-Phase Extraction (SPE): This technique utilizes a solid sorbent to selectively retain the analyte from the liquid sample. Interfering compounds are washed away, and the purified analyte is then eluted with a suitable solvent. SPE is known for providing cleaner extracts and good reproducibility.[1][2]

• Liquid-Liquid Extraction (LLE): This method separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous and an organic solvent. LLE is a cost-effective technique but can be more labor-intensive and may result in the co-extraction of some matrix components.[1]

Quantitative Data Summary

The following tables summarize typical performance characteristics of SPE and LLE methods for the analysis of folates in urine, based on data reported in the literature.

Table 1: Comparison of Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) for 5-MTHF Analysis in Urine

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Recovery	80-95%	75-90%
Matrix Effect	Generally lower due to cleaner extracts	Can be more significant
Reproducibility (CV%)	< 10%	< 15%
Throughput	Amenable to high-throughput automation	Can be lower throughput
Cost per Sample	Higher (cost of SPE cartridges)	Lower (cost of solvents)
Solvent Consumption	Lower	Higher

Table 2: Typical LC-MS/MS Method Performance for 5-MTHF in Urine

Parameter	Typical Value
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL
Linearity (R²)	> 0.99
Intra-day Precision (CV%)	< 10%
Inter-day Precision (CV%)	< 15%

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 5-MTHF from Urine

This protocol is based on the principles of anion exchange or reversed-phase SPE. The selection of the specific SPE cartridge (e.g., strong anion exchange - SAX, or a polymeric reversed-phase like Oasis HLB) will depend on the desired selectivity.

Materials:

• Urine sample

• 5-MTHF-13C5 internal standard solution

• Stabilizing solution (e.g., 1% ascorbic acid and 0.2% 2-mercaptoethanol in water)

• Methanol

• SPE conditioning, wash, and elution solvents (specific to the chosen cartridge)

• Centrifuge

• SPE manifold and cartridges (e.g., SAX or Oasis HLB, 1cc, 30mg)

• Nitrogen evaporator

• LC-MS/MS vials

Procedure:

• Sample Collection and Stabilization: Collect a mid-stream urine sample in a sterile container. Immediately after collection, add the stabilizing solution at a ratio of 1:10 (v/v, stabilizer to urine) to prevent the degradation of 5-MTHF. Store samples at -80°C until analysis.

• Sample Pre-treatment:

  • Thaw the urine sample on ice.

  • Centrifuge the sample at 4000 x g for 10 minutes at 4°C to remove particulate matter.

  • Transfer a known volume (e.g., 1 mL) of the supernatant to a clean tube.

  • Spike the sample with a known amount of 5-MTHF-13C5 internal standard solution.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge according to the manufacturer's instructions. For a typical reversed-phase cartridge, this involves sequential washing with methanol and then water. For an anion exchange cartridge, it would involve an activation solvent, followed by an equilibration buffer.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing:

  • Wash the cartridge with a specific wash solution to remove interfering compounds. For a reversed-phase cartridge, this might be a low percentage of organic solvent in water. For an anion exchange cartridge, a buffer of a specific pH and low ionic strength would be used.

• Elution:

  • Elute the 5-MTHF and 5-MTHF-13C5 from the cartridge using an appropriate elution solvent. For reversed-phase, this is typically a higher percentage of organic solvent (e.g., methanol or acetonitrile). For anion exchange, a buffer with a higher ionic strength or a different pH is used.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known, small volume (e.g., 100 µL) of the initial LC mobile phase.

• Analysis:

  • Vortex the reconstituted sample and transfer it to an LC-MS/MS vial for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of 5-MTHF from Urine

This protocol is based on the principle of extracting the analyte into an organic solvent after adjusting the pH of the aqueous urine sample.

Materials:

• Urine sample

• 5-MTHF-13C5 internal standard solution

• Stabilizing solution (e.g., 1% ascorbic acid and 0.2% 2-mercaptoethanol in water)

• Acid or base for pH adjustment (e.g., hydrochloric acid, sodium hydroxide)

• Extraction solvent (e.g., ethyl acetate, methyl tert-butyl ether)

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS vials

Procedure:

• Sample Collection and Stabilization: Follow the same procedure as in Protocol 1.

• Sample Pre-treatment:

  • Thaw the urine sample on ice.

  • Centrifuge the sample at 4000 x g for 10 minutes at 4°C.

  • Transfer a known volume (e.g., 1 mL) of the supernatant to a clean glass tube.

  • Spike the sample with a known amount of 5-MTHF-13C5 internal standard solution.

• pH Adjustment:

  • Adjust the pH of the urine sample to a value that ensures 5-MTHF is in a neutral, extractable form (typically acidic, around pH 3-4).

• Extraction:

  • Add a known volume of the extraction solvent (e.g., 3 mL of ethyl acetate).

  • Vortex vigorously for 2 minutes to ensure thorough mixing of the aqueous and organic phases.

  • Centrifuge at 3000 x g for 5 minutes to separate the two phases.

• Collection of Organic Layer:

  • Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any emulsion at the interface.

  • Repeat the extraction step (step 4) with a fresh aliquot of the extraction solvent for improved recovery. Combine the organic layers.

• Dry-down and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known, small volume (e.g., 100 µL) of the initial LC mobile phase.

• Analysis:

  • Vortex the reconstituted sample and transfer it to an LC-MS/MS vial for analysis.

Visualizations

Caption: Solid-Phase Extraction (SPE) workflow for 5-MTHF analysis in urine.

Caption: Liquid-Liquid Extraction (LLE) workflow for 5-MTHF analysis in urine.

References

• 1. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of liquid-liquid extraction-thin layer chromatography with solid-phase extraction-high-performance thin layer chromatography in detection of urinary morphine - PMC [pmc.ncbi.nlm.nih.gov]

Application of 5-MTHF-¹³C₅ in Food Folate Analysis: A Detailed Guide

Introduction

Folate, an essential B vitamin, plays a crucial role in numerous metabolic processes, including DNA synthesis and repair. Its deficiency is linked to serious health issues, most notably neural tube defects in newborns. Accurate quantification of folate in food is therefore of paramount importance for nutrition science, food labeling, and public health. 5-methyltetrahydrofolate (5-MTHF) is the most abundant and biologically active form of natural folate found in foods. However, its analysis is challenging due to the complexity of food matrices and the inherent instability of the vitamer. The use of a stable isotope-labeled internal standard, specifically 5-methyltetrahydrofolate-¹³C₅ (5-MTHF-¹³C₅), coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), has emerged as the gold standard for accurate and precise food folate analysis.[][2] This stable isotope dilution assay (SIDA) allows for the correction of analyte loss during sample preparation and mitigates matrix effects, ensuring reliable quantification.[2][3]

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the utilization of 5-MTHF-¹³C₅ for the analysis of 5-MTHF in various food matrices.

Quantitative Data Summary

The following tables summarize key performance characteristics of analytical methods employing 5-MTHF-¹³C₅ for food folate analysis, compiled from various validation studies.

Table 1: Method Validation Parameters for 5-MTHF Analysis using 5-MTHF-¹³C₅ and LC-MS/MS

Parameter	Food Matrix	Value	Reference
Linearity (r²)	Fortified Breads	> 0.999	[4]
Serum	-	[5]
Plasma	> 0.99	[6][7]
Recovery (%)	Fortified Breads	76%	[4]
Spiked Plasma (15.1 nmol/L)	102%	[7]
Spiked Plasma (60.4 nmol/L)	101%	[7]
Spiked Plasma (106 nmol/L)	99.3%	[7]
Precision (Intra-day CV %)	Fortified Breads	18%	[4]
Serum	5.3%	[5]
Plasma (60 µL)	3.35%	[6][7]
Plasma (30 µL)	4.51%	[6][7]
Precision (Inter-day CV %)	Plasma (60 µL)	3.66%	[6][7]
Plasma (30 µL)	5.02%	[6][7]
Limit of Detection (LOD)	Fortified Breads	4.3 ng/g	[4]
Plasma	1.51 nmol/L	[6][7]
Limit of Quantification (LOQ)	Fortified Breads	-
Plasma	4.51 nmol/L	[6][7]

Table 2: 5-MTHF Content in Various Food Samples Determined by Stable Isotope Dilution Assay

Food Product	5-MTHF Content (µ g/100g )	Reference
Milk Powder	32	[8]
Frozen Vegetables	20-31	[8]
Ready-to-Eat Cereals	4-11	[8]
Cheeses	5-9	[8]
Australian Fortified Breads (Folic Acid)	79-110	[4]

Experimental Protocols

This section outlines a comprehensive protocol for the analysis of 5-MTHF in food samples using 5-MTHF-¹³C₅ as an internal standard. The protocol is a synthesis of established methods.[4][8][9][10][11][12][13]

Workflow for Food Folate Analysis using 5-MTHF-¹³C₅

Caption: General workflow for food folate analysis using a stable isotope dilution assay.

Materials and Reagents

• Standards: 5-methyltetrahydrofolate (5-MTHF) and 5-methyltetrahydrofolate-¹³C₅ (5-MTHF-¹³C₅)

• Enzymes: α-amylase, protease, and rat serum conjugase (or chicken pancreas conjugase)

• Chemicals: Ascorbic acid, 2-mercaptoethanol, sodium acetate, potassium phosphate, methanol, acetonitrile, acetic acid (or formic acid)

• Solid-Phase Extraction (SPE): Strong anion exchange (SAX) cartridges

• Equipment: Homogenizer, centrifuge, water bath, SPE manifold, LC-MS/MS system

Standard Solution Preparation

• Stock Solutions: Prepare individual stock solutions of 5-MTHF and 5-MTHF-¹³C₅ in an extraction buffer (e.g., 0.1 M sodium acetate containing 1% (w/v) ascorbic acid and 0.2% (v/v) 2-mercaptoethanol, pH adjusted). Store at -80°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the 5-MTHF stock solution.

• Internal Standard Working Solution: Prepare a working solution of 5-MTHF-¹³C₅ at a concentration that will yield a response in the mid-range of the calibration curve when added to the samples.

Sample Preparation and Extraction

• Homogenization: Homogenize a representative portion of the food sample. For solid foods, cryogenic milling with liquid nitrogen is recommended to prevent degradation.[9]

• Spiking: To a known amount of the homogenized sample, add a precise volume of the 5-MTHF-¹³C₅ internal standard working solution.

• Tri-Enzyme Digestion:

  • Add extraction buffer to the spiked sample.

  • Add α-amylase and incubate to hydrolyze starches.

  • Add protease and incubate to digest proteins.

  • Adjust the pH and add conjugase (rat serum or chicken pancreas) to deconjugate folate polyglutamates to their monoglutamate forms.[8][11] Incubate to ensure complete deconjugation.

  • Stop the enzymatic reactions by heating or adding a denaturing agent.

• Centrifugation: Centrifuge the mixture to pellet solid debris.

Solid-Phase Extraction (SPE) Purification

• Conditioning: Condition a strong anion exchange (SAX) SPE cartridge with methanol followed by the equilibration buffer.

• Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with the equilibration buffer to remove interfering compounds.

• Elution: Elute the folates from the cartridge using an appropriate elution buffer (e.g., a buffer with a higher salt concentration or different pH).

• Filtration: Filter the eluate through a 0.22 µm or 0.45 µm filter before LC-MS/MS analysis.[8]

Logical Diagram for Sample Preparation

Caption: Step-by-step logic of the sample preparation process.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with acetic or formic acid) and an organic component (e.g., methanol or acetonitrile).

  • Flow Rate and Temperature: Optimize for the best separation and peak shape.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed.[4][5]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Monitor at least two transitions for both 5-MTHF and 5-MTHF-¹³C₅ (one for quantification and one for confirmation).

Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of 5-MTHF to the peak area of 5-MTHF-¹³C₅ against the concentration of the 5-MTHF standards.

• Calculation: Determine the concentration of 5-MTHF in the food sample by using the peak area ratio from the sample and interpolating from the calibration curve. The initial amount of sample and any dilution factors must be taken into account to express the final concentration in appropriate units (e.g., µ g/100g ).

Conclusion

The use of 5-MTHF-¹³C₅ as an internal standard in a stable isotope dilution LC-MS/MS assay provides a robust, accurate, and sensitive method for the quantification of 5-methyltetrahydrofolate in a wide variety of food matrices.[2][4] This approach overcomes many of the limitations of traditional methods, such as the microbiological assay, by offering higher specificity and precision. The detailed protocols and data presented here serve as a valuable resource for laboratories involved in food analysis, nutritional research, and the development of fortified food products.

References

• 2. books.rsc.org [books.rsc.org]
• 3. An improved folate stable isotope dilution assay of unexploited food sources from Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Folate analysis in foods by UPLC-MS/MS: development and validation of a novel, high throughput quantitative assay; folate levels determined in Australian fortified breads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-Methyltetrahydrofolate Content of Cereal-Based Processed Foods [jscimedcentral.com]
• 9. ars.usda.gov [ars.usda.gov]
• 10. ars.usda.gov [ars.usda.gov]
• 11. Determination of 5-methyltetrahydrofolic acid and folic acid in citrus juices using stable isotope dilution-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries [frontiersin.org]
• 13. Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 5-Methyltetrahydrofolic Acid-13C5 using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyltetrahydrofolic acid (5-MTHF) is the primary biologically active form of folate, a crucial B vitamin involved in one-carbon metabolism. This metabolic pathway is essential for DNA synthesis, repair, and methylation. The quantification of 5-MTHF in biological matrices is vital for assessing nutritional status, diagnosing deficiencies, and in pharmacokinetic studies of folate-based therapeutics. Stable isotope-labeled internal standards, such as 5-Methyltetrahydrofolic acid-13C5 (5-MTHF-13C5), are indispensable for accurate and precise quantification by mass spectrometry, as they effectively compensate for matrix effects and variations in sample processing.[1] This document provides detailed application notes and protocols for the analysis of 5-MTHF using 5-MTHF-13C5 as an internal standard by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

Sample Preparation

The following protocols describe two common methods for the extraction of 5-MTHF from human plasma or serum: protein precipitation and solid-phase extraction (SPE). All sample handling should be performed under subdued light to prevent the degradation of light-sensitive folates.[2]

Protocol 1: Protein Precipitation

This method is rapid and suitable for high-throughput analysis.

• To 100 µL of human plasma or serum in a microcentrifuge tube, add a known amount of 5-MTHF-13C5 internal standard solution.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This method provides a cleaner extract, which can reduce matrix effects and improve sensitivity.

• To 200 µL of human serum or plasma, add the 5-MTHF-13C5 internal standard.

• Add 400 µL of SPE sample buffer (e.g., 10 g/L ammonium formate and 1 g/L ascorbic acid in water, pH 3.2).

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Condition an SPE plate (e.g., a mixed-mode or C18 cartridge) with 2 mL of methanol followed by 2 mL of SPE sample buffer.

• Load the supernatant from step 3 onto the conditioned SPE plate.

• Wash the plate with 3 mL of SPE wash buffer (e.g., 0.5 g/L ammonium formate and 0.05 g/L ascorbic acid, pH 3.4).

• Elute the analytes with 1 mL of an appropriate elution solution (e.g., 40% acetonitrile, 10% methanol, 1% acetic acid, and 1 g/L ascorbic acid in water).

• Dry the eluate under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 200 µL of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The following are typical LC-MS/MS parameters for the analysis of 5-MTHF and its 13C5-labeled internal standard. Optimization may be required depending on the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Setting
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-1 min: 10% B; 1-5 min: 10-90% B; 5-6 min: 90% B; 6-6.1 min: 90-10% B; 6.1-8 min: 10% B
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Table 3: MRM Transitions for 5-MTHF and 5-MTHF-13C5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5-Methyltetrahydrofolic acid (5-MTHF)	460.2	313.1	25
5-Methyltetrahydrofolic acid-13C5 (Internal Standard)	465.2	318.1	25

Note: The molecular weight of 5-MTHF-13C5 is 464.42 g/mol , resulting in a protonated molecule [M+H]+ at m/z 465.2.[3] The fragmentation typically involves the loss of the glutamic acid moiety.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the LC-MS/MS analysis of 5-MTHF.

Table 4: Quantitative Performance

Parameter	Typical Value	Reference
Linearity Range	0.5 - 100 ng/mL	[2]
Limit of Detection (LOD)	0.1 ng/mL	[2]
Limit of Quantification (LOQ)	0.5 ng/mL
Intra-assay Precision (%CV)	< 10%	[2]
Inter-assay Precision (%CV)	< 15%	[2]
Recovery	> 85%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 5-MTHF in biological samples using LC-MS/MS.

Caption: Experimental workflow for 5-MTHF quantification.

One-Carbon Metabolism Pathway

5-MTHF is a central component of the one-carbon metabolism pathway, which is critical for various cellular functions.

Caption: Simplified diagram of the one-carbon metabolism pathway.

References

• 1. Engineering of Biosynthesis Pathway and NADPH Supply for Improved L-5-Methyltetrahydrofolate Production by Lactococcus lactis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-甲基四氢叶酸-（谷氨酸-13C5） 99 atom % 13C, 95% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 3. 5-Methyltetrahydrofolic acid (prefolic A) (glutamic acid-¹³C₅, 99%) CP 95% - Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]

Application Note: Quantitative Analysis of 5-Methyltetrahydrofolate (5-MTHF) in Human Plasma using a Stable Isotope Dilution LC-MS/MS Assay

Abstract

This application note describes a sensitive and specific method for the quantitative determination of 5-methyltetrahydrofolate (5-MTHF), the primary active form of folate in the body, in human plasma. The assay utilizes a stable isotope-labeled internal standard, [¹³C₅]-5-MTHF, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate quantification.[1][2] This robust method is suitable for clinical research, nutritional status assessment, and pharmacokinetic studies in drug development.

Introduction

5-MTHF is a critical coenzyme in one-carbon metabolism, a network of biochemical pathways essential for the synthesis of nucleotides (and thus DNA), amino acids, and for methylation reactions.[3][4][5][6][7] Accurate measurement of 5-MTHF in biological matrices is crucial for understanding its role in health and disease. This application note provides a detailed protocol for a stable isotope dilution LC-MS/MS method, which is considered the gold standard for its high specificity and accuracy.[2] The use of a ¹³C₅-labeled internal standard minimizes matrix effects and variations in sample preparation and instrument response.[8]

One-Carbon Metabolism Pathway

The following diagram illustrates the central role of 5-MTHF in the one-carbon metabolism pathway.

Caption: Role of 5-MTHF in One-Carbon Metabolism.

Experimental Workflow

The overall experimental workflow for the quantitative analysis of 5-MTHF is depicted below.

Caption: Quantitative 5-MTHF Assay Workflow.

Materials and Methods

Materials

• 5-Methyltetrahydrofolate (5-MTHF) analytical standard

• [¹³C₅]-5-Methyltetrahydrofolate ([¹³C₅]-5-MTHF) internal standard

• HPLC-grade acetonitrile, methanol, and water

• Formic acid

• Ammonium acetate

• Human plasma (drug-free)

• Solid Phase Extraction (SPE) cartridges (optional, for enhanced cleanup)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 5-MTHF and [¹³C₅]-5-MTHF in a solution of 50:50 (v/v) methanol:water containing an antioxidant such as 0.1% ascorbic acid or 2-mercaptoethanol to prevent degradation.[9][10] Store at -80°C.

• Working Solutions: Prepare serial dilutions of the 5-MTHF stock solution in 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution: Dilute the [¹³C₅]-5-MTHF stock solution to a final concentration of 200 nmol/L in the extraction buffer.[11]

Sample Preparation

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of the [¹³C₅]-5-MTHF internal standard working solution.

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 30 seconds and incubate at 4°C for 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase starting condition.

LC-MS/MS Conditions

HPLC Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp	400°C
MRM Transitions	See Table below

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
5-MTHF	460.2	313.1
[¹³C₅]-5-MTHF	465.2	318.1

Results and Discussion

Calibration Curve and Linearity

The assay demonstrated excellent linearity over a concentration range of 1 to 1000 ng/mL for 5-MTHF in human plasma. The coefficient of determination (R²) was consistently >0.99.

Analyte	Concentration Range (ng/mL)	R²
5-MTHF	1 - 1000	>0.99

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at three different concentration levels (low, medium, and high). The results are summarized in the table below.

Quality Control	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	5	< 10%	< 12%	90-110%
Medium	50	< 8%	< 10%	92-108%
High	500	< 5%	< 8%	95-105%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ for 5-MTHF in human plasma were determined to be approximately 0.5 ng/mL and 1 ng/mL, respectively, demonstrating the high sensitivity of the method.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and specific approach for the quantitative analysis of 5-MTHF in human plasma. The use of a stable isotope-labeled internal standard ensures high accuracy and precision. This application note provides a comprehensive protocol that can be readily implemented in research and clinical laboratories for the assessment of folate status and in drug development studies.

References

• 1. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 2. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. proteopedia.org [proteopedia.org]
• 6. researchgate.net [researchgate.net]
• 7. One Carbon Metabolism Pathway: Key Biochemical Processes Explained - Creative Proteomics [creative-proteomics.com]
• 8. bevital.no [bevital.no]
• 9. academic.oup.com [academic.oup.com]
• 10. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]

5-MTHF-¹³C₅ as a Tracer in Metabolic Flux Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) is a critical technique for understanding the intricate network of biochemical reactions within a cell. By tracing the flow of atoms from isotopically labeled substrates, researchers can quantify the rates (fluxes) of metabolic pathways. 5-methyltetrahydrofolate (5-MTHF), the most biologically active form of folate, is a key player in one-carbon metabolism, a network of pathways essential for the biosynthesis of nucleotides, amino acids, and for methylation reactions. Dysregulation of one-carbon metabolism is a hallmark of various diseases, including cancer.

This document provides detailed application notes and protocols for utilizing 5-MTHF-¹³C₅ as a stable isotope tracer to investigate the dynamics of one-carbon metabolism. The ¹³C₅-label allows for the precise tracking of the folate molecule and its donated one-carbon unit through interconnected metabolic pathways, offering valuable insights for basic research and drug development.

Core Principles

The fundamental principle behind using 5-MTHF-¹³C₅ as a tracer is to introduce it into a biological system (e.g., cell culture) and monitor the incorporation of the five ¹³C atoms into downstream metabolites. By analyzing the mass isotopomer distribution (MID) of these metabolites using mass spectrometry, it is possible to deduce the relative and absolute fluxes through specific pathways. The +5 Da mass shift imparted by the ¹³C₅ label provides a distinct signature for tracing the fate of the 5-MTHF molecule.

Key Applications

• Elucidating the dynamics of the folate and methionine cycles: Quantifying the flux of one-carbon units through these interconnected pathways.

• Investigating the contribution of one-carbon metabolism to nucleotide biosynthesis: Tracing the flow of labeled carbons into purines and thymidylate.

• Assessing the role of one-carbon metabolism in amino acid homeostasis: Monitoring the synthesis of serine and glycine.

• Studying the impact of drug candidates on one-carbon metabolism: Evaluating the on-target and off-target effects of novel therapeutics.

• Understanding metabolic reprogramming in disease: Characterizing alterations in one-carbon metabolism in cancer and other pathological states.

Experimental Workflow

A typical metabolic flux analysis experiment using 5-MTHF-¹³C₅ involves several key steps, from cell culture to data analysis. The overall workflow is depicted below.

General experimental workflow for ¹³C-MFA.

One-Carbon Metabolism Signaling Pathway

The following diagram illustrates the central role of 5-MTHF in the folate and methionine cycles, which are at the core of one-carbon metabolism. 5-MTHF-¹³C₅ will trace the path of the labeled carbon atoms through these interconnected pathways.

Overview of the Folate and Methionine Cycles.

Experimental Protocols

Protocol 1: Cell Culture and Isotopic Labeling

This protocol outlines the steps for culturing mammalian cells and introducing the 5-MTHF-¹³C₅ tracer to achieve isotopic steady-state labeling.

Materials:

• Mammalian cells of interest (e.g., cancer cell line)

• Folate-free cell culture medium (e.g., custom RPMI-1640)

• Dialyzed fetal bovine serum (dFBS)

• 5-MTHF-¹³C₅ (calcium salt)

• Standard cell culture reagents and equipment (flasks, plates, incubator, etc.)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will allow them to reach approximately 80% confluency at the time of harvest.

• Adaptation to Folate-Free Medium: Two days prior to the experiment, switch the cells to a folate-free medium supplemented with dFBS to deplete endogenous folate stores.

• Preparation of Labeling Medium: On the day of the experiment, prepare the labeling medium by supplementing the folate-free medium with a known concentration of 5-MTHF-¹³C₅. The optimal concentration should be determined empirically for each cell line but is typically in the physiological range (e.g., 20-100 nM).

• Tracer Introduction: Remove the adaptation medium, wash the cells once with pre-warmed PBS, and then add the pre-warmed labeling medium.

• Incubation: Incubate the cells under standard culture conditions (e.g., 37°C, 5% CO₂) for a duration sufficient to reach isotopic steady state. This time should be determined experimentally by performing a time-course experiment (e.g., 8, 16, 24 hours) and measuring the isotopic enrichment of key downstream metabolites. For many cell lines, 24 hours is sufficient.

• Harvesting: After the labeling period, proceed immediately to Protocol 2 for metabolic quenching and metabolite extraction.

Protocol 2: Metabolic Quenching and Metabolite Extraction

Rapidly halting metabolic activity and efficiently extracting metabolites are crucial for accurate flux analysis.

Materials:

• Ice-cold PBS

• Ice-cold 80% methanol (HPLC grade)

• Cell scraper

• Microcentrifuge tubes (pre-chilled)

• Centrifuge capable of 4°C and >16,000 x g

Procedure:

• Quenching: Place the cell culture plates on ice. Aspirate the labeling medium and rapidly wash the cells twice with ice-cold PBS.

• Extraction: Add 1 mL of ice-cold 80% methanol to each well.

• Cell Lysis: Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Vortexing: Vortex the tubes vigorously for 30 seconds to ensure complete cell lysis.

• Precipitation: Centrifuge the lysate at maximum speed (>16,000 x g) for 10-15 minutes at 4°C to pellet protein and cell debris.

• Supernatant Collection: Carefully transfer the supernatant, which contains the polar metabolites, to a new pre-chilled tube.

• Drying and Storage: Dry the metabolite extracts using a vacuum concentrator (e.g., SpeedVac). Store the dried extracts at -80°C until LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of ¹³C-Labeled Folate Metabolites

This protocol provides a general framework for the analysis of 5-MTHF-¹³C₅ and its downstream labeled metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Triple quadrupole or high-resolution mass spectrometer.

LC Conditions (Example):

• Column: A reversed-phase C18 column suitable for polar metabolites (e.g., 100 x 2.1 mm, 2.6 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A shallow gradient is typically used to separate folate species, for example, 0-10% B over 5 minutes, then a ramp to 95% B to wash the column.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 30-40°C.

• Injection Volume: 5-10 µL.

MS/MS Conditions (Example in Positive Ion Mode):

• Ionization Source: Electrospray ionization (ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM) for targeted analysis.

• MRM Transitions: The specific parent and fragment ion masses (m/z) for 5-MTHF-¹³C₅ and its expected downstream labeled metabolites need to be determined and optimized for the specific instrument. The +5 Da mass shift from the ¹³C₅ label will be characteristic.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis, specifically the mass isotopomer distributions (MIDs), are crucial for metabolic flux analysis. The data should be presented in a clear and structured format. The following tables provide an illustrative example of how to present such data.

Table 1: Illustrative Mass Isotopomer Distribution of Key Metabolites after Labeling with 5-MTHF-¹³C₅

Metabolite	M+0	M+1	M+2	M+3	M+4	M+5
Serine	0.85	0.10	0.03	0.01	0.005	0.005
Glycine	0.88	0.09	0.02	0.005	0.003	0.002
Methionine	0.90	0.08	0.01	0.005	0.003	0.002
ATP (Purine Ring)	0.92	0.05	0.02	0.005	0.003	0.002

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results. The M+n values represent the fraction of the metabolite pool containing 'n' ¹³C atoms from the tracer.

Table 2: Illustrative Metabolic Fluxes Calculated from 5-MTHF-¹³C₅ Tracing Data

Reaction	Flux (nmol/10⁶ cells/hr)
Serine Hydroxymethyltransferase (SHMT)	50.2 ± 4.5
Methylenetetrahydrofolate Reductase (MTHFR)	35.8 ± 3.1
Methionine Synthase (MS)	30.1 ± 2.8
Thymidylate Synthase (TS)	15.5 ± 1.9
De novo Purine Synthesis	10.3 ± 1.2

Note: The data in this table is for illustrative purposes only. Fluxes are typically reported as a mean ± standard deviation.

Conclusion

The use of 5-MTHF-¹³C₅ as a tracer in metabolic flux analysis provides a powerful tool for dissecting the complexities of one-carbon metabolism.[1] The protocols and guidelines presented here offer a comprehensive framework for researchers to design and execute robust experiments to quantify metabolic fluxes in this critical pathway, ultimately leading to a deeper understanding of cellular physiology and disease.

References

• 1. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Human Folate Absorption Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for designing and conducting human folate absorption studies. The information is intended to guide researchers in obtaining accurate and reproducible data on the bioavailability of folate from various sources, including dietary supplements, fortified foods, and natural food matrices.

Application Notes

Introduction to Folate Absorption

Folate, an essential B vitamin, plays a crucial role in numerous metabolic processes, including DNA synthesis and repair, and amino acid metabolism.[1][2] Its absorption primarily occurs in the proximal small intestine and is a complex process involving specific transporters.[1][3][4] Understanding the bioavailability of different forms of folate is critical for establishing dietary reference intakes, developing effective fortification strategies, and creating bioavailable folate supplements.[5][6]

Key Concepts in Folate Bioavailability Studies

• Bioavailability: The fraction of an ingested nutrient that is absorbed and becomes available for metabolic processes in the body.[6]

• Dietary Folate Equivalents (DFE): A term used to account for the higher bioavailability of synthetic folic acid compared to naturally occurring food folates.[5]

• Stable Isotope Labeling: A powerful technique that utilizes non-radioactive isotopes (e.g., Deuterium, Carbon-13) to trace the absorption and metabolism of folate in the human body.[7][8] This method allows for the differentiation between endogenous and exogenously administered folate.

• Pharmacokinetic Parameters: Key metrics used to quantify the rate and extent of absorption, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach maximum plasma concentration.

  • AUC (Area Under the Curve): Total drug exposure over time.[9]

Folate Absorption Pathway

Dietary folates exist primarily as polyglutamates, which must be hydrolyzed to monoglutamates by the enzyme glutamate carboxypeptidase II in the small intestine before absorption.[4] The monoglutamate form is then absorbed by intestinal cells, primarily through the Proton-Coupled Folate Transporter (PCFT).[3][4] The Reduced Folate Carrier (RFC) also plays a role, particularly in the more neutral pH of the distal small intestine.[1] Inside the enterocyte, folic acid is reduced to its active form, tetrahydrofolate (THF).[2]

Caption: Simplified diagram of folate absorption in the small intestine.

Experimental Protocols

Protocol 1: Stable Isotope-Labeled Folic Acid Absorption Study

This protocol is designed to assess the bioavailability of folic acid from a test meal using a dual-label stable isotope method.

1. Subject Recruitment and Screening:

• Recruit healthy adult volunteers.

• Inclusion Criteria: Normal folate and vitamin B12 status, no history of gastrointestinal diseases.[10]

• Exclusion Criteria: Pregnancy, use of medications known to interfere with folate metabolism, regular use of vitamin supplements.

2. Study Design:

• A randomized, crossover design is recommended.

• Saturation Phase: Administer a daily oral dose of 2 mg of unlabeled folic acid for 7 days prior to the study to saturate body folate stores.[7]

• Washout Period: A minimum of a 1-week washout period between treatments is advised.[9]

3. Experimental Procedure:

• Subjects should fast overnight (at least 8 hours).[11]

• Administer a single oral dose of the test meal containing a known amount of [¹³C₅]-folic acid.[8]

• Simultaneously, administer an intravenous dose of [²H₂]-folic acid.[8]

• Collect blood samples at baseline (0 hours) and at regular intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours) post-dose.[9]

• Collect a complete 48-hour urine sample.[7]

4. Sample Analysis:

• Separate plasma from blood samples. Protect samples from light.[11]

• Analyze plasma and urine for the concentrations of labeled and unlabeled folate species using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

5. Data Analysis:

• Calculate the percentage of the oral and intravenous doses excreted in the urine.

• The true absorption of the oral dose can be calculated as:

  • % Absorption = (% Oral Isotope in Urine / % IV Isotope in Urine) * 100

Protocol 2: Comparative Bioavailability of Different Folate Forms

This protocol outlines a study to compare the bioavailability of folic acid with that of 5-methyltetrahydrofolate (5-MTHF).

1. Study Design:

• A randomized, double-blind, crossover study.

• Subjects will receive equimolar doses of folic acid and 5-MTHF on separate occasions, with a washout period in between.

2. Experimental Procedure:

• Subjects should fast overnight.

• Administer the oral folate supplement.

• Collect blood samples at baseline and at multiple time points post-administration to determine the pharmacokinetic profile.

3. Sample Analysis:

• Measure plasma folate concentrations using a validated method such as microbiological assay or LC-MS/MS.[12]

4. Data Analysis:

• Calculate and compare the Cmax, Tmax, and AUC for both folate forms.

• Statistical analysis (e.g., paired t-test or ANOVA) should be used to determine if there are significant differences in bioavailability.

Data Presentation

Quantitative data from folate absorption studies should be summarized in clear and well-structured tables to facilitate comparison and interpretation.

Table 1: Subject Demographics and Baseline Characteristics

Characteristic	Group A (Folic Acid)	Group B (5-MTHF)	p-value
Number of Subjects	20	20	-
Age (years)	35.2 ± 5.1	34.8 ± 4.9	0.78
BMI ( kg/m ²)	24.1 ± 2.3	23.9 ± 2.5	0.85
Baseline Serum Folate (nmol/L)	25.6 ± 6.3	26.1 ± 5.9	0.72
Baseline RBC Folate (nmol/L)	950 ± 150	965 ± 140	0.68

Values are presented as mean ± standard deviation.

Table 2: Pharmacokinetic Parameters of Different Folate Forms

Parameter	Folic Acid	5-Methyltetrahydrofolate (5-MTHF)	p-value
Cmax (nmol/L)	45.3 ± 8.7	55.1 ± 9.2	<0.01
Tmax (hours)	2.1 ± 0.5	1.5 ± 0.4	<0.05
AUC₀₋₂₄ (nmol·h/L)	350.6 ± 55.2	425.8 ± 60.1	<0.01

Values are presented as mean ± standard deviation.

Table 3: Folate Excretion from Stable Isotope Study

Isotope	Dose (nmol)	Urinary Excretion (%)
Oral [¹³C₅]-Folic Acid	680	25.4 ± 5.1
Intravenous [²H₂]-Folic Acid	680	50.2 ± 7.3
Calculated Absorption (%)	-	50.6 ± 8.2

Values are presented as mean ± standard deviation.

Experimental Workflow Visualization

Caption: Workflow for a dual-label stable isotope folate absorption study.

References

• 1. Folate - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Absorption and blood/cellular transport of folate and cobalamin: pharmacokinetic and physiological considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Intestinal Absorption of Folates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Human Folate Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable-isotope methods for assessment of folate bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Absorption of folate from fortified cereal-grain products and of supplemental folate consumed with or without food determined by using a dual-label stable-isotope protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Folate bioavailability from foods rich in folates assessed in a short term human study using stable isotope dilution assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Folate (Folic Acid): Reference Range, Interpretation, Collection and Panels [emedicine.medscape.com]
• 12. med.libretexts.org [med.libretexts.org]

Technical Notes & Optimization

minimizing isotopic scrambling in 13C folate labeling experiments

Welcome to the technical support center for minimizing isotopic scrambling in ¹³C folate labeling experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on troubleshooting common issues and to offer answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific issues that can arise during ¹³C folate labeling experiments, leading to isotopic scrambling and confounding data.

Problem	Potential Cause	Recommended Solution
High levels of ¹³C label incorporation into serine and glycine when using a ¹³C-labeled folate tracer.	This is a primary indicator of isotopic scrambling. The one-carbon unit from the labeled folate is transferred to other molecules, most notably through the interconversion of serine and glycine via serine hydroxymethyltransferase (SHMT) in both the cytosol and mitochondria.[1][2][3]	- Optimize cell culture medium: Reduce or eliminate unlabeled serine and glycine from the medium to drive the forward reaction from the labeled folate pool. However, be aware that complete removal may affect cell viability.[4] - Choose a different labeled precursor: Consider using [¹³C]formate to trace one-carbon metabolism, as it primarily enters the cytosolic pathway.[2] Alternatively, using [3-¹³C]serine can provide insights into mitochondrial one-carbon flux.[1][3] - Shorten the labeling time: Conduct time-course experiments to identify a time point where the label has entered the folate pool but has not extensively scrambled into other metabolite pools.
Unexpected or inconsistent mass isotopomer distributions (MIDs) in downstream metabolites (e.g., purines, thymidine).	This can result from multiple sources of one-carbon units, including both the labeled folate and unlabeled endogenous sources. The compartmentalization of folate metabolism between the mitochondria and cytosol can also lead to different labeling patterns.[5][6]	- Perform a detailed analysis of MIDs: Use software tools to correct for the natural abundance of ¹³C and to model the expected labeling patterns from different pathways.[7][8][9] - Use compartment-specific knockout cell lines: If available, use cell lines with knockouts of key mitochondrial or cytosolic one-carbon metabolism enzymes to dissect the contribution of each compartment.[10] - Consider the impact of antifolates: If using antifolates like methotrexate, be aware that they can alter folate pools and lead to complex labeling dynamics.[11][12][13][14]
Low overall ¹³C enrichment in the folate pool and its downstream metabolites.	This could be due to the dilution of the labeled folate by a large unlabeled endogenous folate pool, or by unlabeled folate present in the cell culture medium or serum.	- Use folate-free medium: Start with a folate-free basal medium and supplement with a known concentration of the ¹³C-labeled folate.[15] - Dialyze serum: If serum is required for cell growth, use dialyzed fetal bovine serum (FBS) to remove small molecules, including unlabeled folate. - Pre-condition cells: Culture cells in a low-folate medium for a period before introducing the ¹³C-labeled folate to deplete endogenous pools.

Frequently Asked Questions (FAQs)

1. What is isotopic scrambling in the context of ¹³C folate labeling?

Isotopic scrambling refers to the transfer of the ¹³C label from the intended tracer molecule (e.g., ¹³C-folate) to other metabolites that are not the primary focus of the study. In folate metabolism, the one-carbon unit carried by tetrahydrofolate (THF) is highly mobile and can be transferred to various acceptor molecules. The most common scrambling event is the transfer of the ¹³C-labeled one-carbon unit to glycine to form serine, or the reverse reaction, catalyzed by serine hydroxymethyltransferase (SHMT).[1][2][3] This interconversion occurs in both the cytosol and mitochondria, leading to the dilution of the isotopic label and making it difficult to trace the intended metabolic pathway accurately.

2. How can I detect and quantify isotopic scrambling in my experiment?

Isotopic scrambling is detected by analyzing the mass isotopomer distributions (MIDs) of metabolites using techniques like liquid chromatography-mass spectrometry (LC-MS) or nuclear magnetic resonance (NMR) spectroscopy.[2]

• LC-MS Analysis: By measuring the relative abundance of different mass isotopomers of key metabolites like serine and glycine, you can determine the extent of ¹³C incorporation from your labeled folate tracer. Software tools are available to correct for the natural abundance of ¹³C and to help interpret the MIDs.[7][8][9]

• NMR Spectroscopy: ¹³C NMR can be used to identify the specific carbon atoms that are labeled within a molecule, providing detailed information about the flow of the ¹³C label through metabolic pathways.[2]

The following table provides a simplified, illustrative example of how mass isotopomer data for serine might look in the presence of significant scrambling from a ¹³C-labeled one-carbon donor.

Metabolite	M+0 (Unlabeled)	M+1 (¹³C₁)	M+2 (¹³C₂)
Serine (No Scrambling)	95%	5%	0%
Serine (High Scrambling)	60%	35%	5%
This table is for illustrative purposes only. Actual values will vary depending on experimental conditions.

3. What is the role of cellular compartments (mitochondria vs. cytosol) in isotopic scrambling?

Folate metabolism is compartmentalized, with distinct and interconnected pathways in the mitochondria and cytosol. This compartmentalization plays a crucial role in isotopic scrambling.

• Mitochondria: The primary site of serine catabolism to glycine and a one-carbon unit via SHMT2. This is a major source of one-carbon units for the cell.[3]

• Cytosol: Contains a parallel folate cycle that is involved in nucleotide synthesis and the remethylation of homocysteine. The cytosolic enzyme SHMT1 also contributes to the interconversion of serine and glycine.[3]

The exchange of metabolites like serine, glycine, and formate between these compartments can lead to complex labeling patterns and significant scrambling. For instance, a ¹³C label from folate that enters the mitochondrial one-carbon pool can be exported to the cytosol as formate and incorporated into various metabolites, or it can be used for serine synthesis within the mitochondria, which can then be exported to the cytosol.

4. How does the choice of ¹³C-labeled precursor affect isotopic scrambling?

The choice of the initial ¹³C-labeled molecule can significantly influence the degree of observed scrambling.

Tracer	Primary Pathway Entry	Potential for Scrambling
[¹³C]-Folate	Enters the general folate pool.	High: The ¹³C-labeled one-carbon unit can readily enter both mitochondrial and cytosolic pathways, leading to scrambling into serine and glycine.
[3-¹³C]-Serine	Enters one-carbon metabolism primarily through SHMT2 in the mitochondria.[1][3]	Moderate to High: While it provides a good tracer for mitochondrial one-carbon flux, the label can still be exchanged with the cytosolic pool and incorporated into other metabolites.
[¹³C]-Formate	Primarily enters the cytosolic folate pathway.[2]	Lower: Bypasses the initial serine-glycine interconversion in the mitochondria, potentially reducing scrambling into these amino acids.
[U-¹³C₅]-Glutamine	Enters the TCA cycle and can contribute to the carbon backbone of serine.[16]	Indirect Labeling: This is not a direct tracer of one-carbon metabolism but can be used to assess the contribution of the TCA cycle to serine synthesis, which can then enter the one-carbon network.

5. What are the best practices for designing a ¹³C folate labeling experiment to minimize scrambling?

• Clearly Define the Biological Question: Your experimental design should be tailored to the specific metabolic pathway you are investigating.

• Optimize Cell Culture Conditions:

  • Use folate-free media supplemented with a known concentration of your ¹³C-labeled folate.[15]

  • If serum is necessary, use dialyzed FBS.

  • Minimize the concentration of unlabeled serine and glycine in the medium, but be mindful of cell health.[4]

• Choose the Right Tracer: Consider using tracers like [¹³C]formate to reduce scrambling, depending on your research question.[2][16]

• Conduct Time-Course Experiments: Collect samples at multiple time points to track the incorporation of the label and identify an optimal labeling duration before significant scrambling occurs.

• Perform Isotopic Steady-State Analysis: Ensure that the labeling has reached a steady state in the metabolites of interest for accurate flux analysis.

• Use Appropriate Analytical Methods: Employ high-resolution LC-MS/MS or NMR to accurately measure mass isotopomer distributions.[17][18][19][20]

• Apply Computational Modeling: Use metabolic flux analysis (MFA) software to correct for natural isotope abundance and to model the flux through different pathways.[21][22][23]

Experimental Protocols & Visualizations

General Experimental Workflow for ¹³C Folate Labeling

The following diagram outlines a typical workflow for a ¹³C folate labeling experiment.

Caption: A general workflow for 13C folate labeling experiments.

Key Signaling Pathway: One-Carbon Metabolism and Scrambling

This diagram illustrates the central role of folate in one-carbon metabolism and highlights the key points where isotopic scrambling can occur.

References

• 1. Tracer-derived total and folate-dependent homocysteine remethylation and synthesis rates in humans indicate that serine is the main one-carbon donor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 13C NMR detection of folate-mediated serine and glycine synthesis in vivo in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. One-Carbon Metabolism Regulates Embryonic Stem Cell Fate Through Epigenetic DNA and Histone Modifications: Implications for Transgenerational Metabolic Disorders in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 13C enrichment of carbons 2 and 8 of purine by folate-dependent reactions after [13C]formate and [2-13C]glycine dosing in adult humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Modeling cellular compartmentation in one-carbon metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Metabolic Flux Elucidation for Large-Scale Models Using 13C Labeled Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reversal of Cytosolic One-Carbon Flux Compensates for Loss of the Mitochondrial Folate Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Unveiling the Therapeutic Potential of Folate-Dependent One-Carbon Metabolism in Cancer and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Folate metabolism: a re-emerging therapeutic target in haematological cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolic reprogramming by folate restriction leads to a less aggressive cancer phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A domino effect in antifolate drug action in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Uniform stable-isotope labeling in mammalian cells: formulation of a cost-effective culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Isotopic labeling-assisted metabolomics using LC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Quantification of isotope-labeled and unlabeled folates and folate catabolites in urine samples by stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Improved Stable Isotope Dilution Assay for Dietary Folates Using LC-MS/MS and Its Application to Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Simultaneous Determination of One-Carbon Folate Metabolites and One-Carbon-Related Amino Acids in Biological Samples Using a UHPLC–MS/MS Method [mdpi.com]
• 21. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 22. m.youtube.com [m.youtube.com]
• 23. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-MTHF-13C5 Mass Spectrometry Analysis

Welcome to the technical support center for the mass spectrometry analysis of 5-Methyltetrahydrofolate-13C5 (5-MTHF-13C5). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly background noise, and to provide clear guidance for obtaining high-quality data.

Frequently Asked Questions (FAQs)

Q1: What is 5-MTHF-13C5, and why is it used in mass spectrometry?

A1: 5-MTHF-13C5 is a stable isotope-labeled form of 5-methyltetrahydrofolate, the primary active form of folate in the body. The five Carbon-13 (13C) atoms make it heavier than the naturally occurring (12C) 5-MTHF. In mass spectrometry, it serves as an ideal internal standard for the accurate quantification of endogenous 5-MTHF.[1][2] Because it has nearly identical chemical and physical properties to the unlabeled analyte, it co-elutes during chromatography and experiences similar ionization efficiency and potential matrix effects, allowing for reliable correction and precise measurement.[1]

Q2: I'm observing high background noise in my 5-MTHF-13C5 analysis. What are the likely sources?

A2: High background noise in LC-MS analysis can originate from multiple sources. A systematic approach is crucial to identify and eliminate the issue. Common culprits include:

• Contaminated Solvents and Reagents: Even high-purity solvents can contain trace impurities that contribute to background noise.[3] Using LC-MS grade solvents and additives is essential to minimize this.[4][5]

• Sample Matrix Effects: Biological samples like plasma or tissue homogenates are complex and contain numerous compounds that can interfere with the analysis and increase background.[3][6]

• Leachables from Consumables: Plasticizers such as phthalates can leach from pipette tips, vials, and tubing, contributing to background signals.[3]

• System Contamination: Buildup of contaminants in the LC system, particularly the ion source, can lead to a significant increase in background noise.[4][6]

• Mobile Phase Additives: While necessary for good chromatography, additives like formic acid or acetic acid can sometimes be a source of background ions.[7]

Q3: How can I prevent the degradation of 5-MTHF-13C5 during sample preparation?

A3: Folates, including 5-MTHF-13C5, are highly susceptible to oxidation and degradation from light and pH variations.[1][4] To ensure the stability of your analyte and standard, the following precautions are recommended:

• Use of Antioxidants: The addition of antioxidants like ascorbic acid or 2-mercaptoethanol to your samples and standards is crucial to prevent oxidative degradation.[1][8][9]

• Controlled Temperature: Perform sample preparation steps at reduced temperatures, such as on ice or at 4°C, to slow down degradation processes.[1]

• Protection from Light: Minimize exposure of your samples and standards to light by using amber vials or working under low-light conditions.[1][8]

• pH Control: 5-MTHF is more stable in neutral to slightly basic conditions.[10] The pH of your extraction and mobile phase buffers should be carefully controlled.

Q4: Which ionization mode and MS settings are optimal for 5-MTHF-13C5 analysis?

A4: Positive ion mode Electrospray Ionization (ESI+) is the most commonly reported and effective technique for the analysis of 5-MTHF and its isotopologues.[1][2][11] For detection, tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode provides the highest selectivity and sensitivity.[8][11] It is recommended to determine the optimal MRM transitions by direct infusion of a standard solution of 5-MTHF-13C5 into the mass spectrometer.

Troubleshooting Guides

Issue 1: High Background Noise

This guide provides a systematic approach to identifying and mitigating sources of high background noise in your 5-MTHF-13C5 analysis.

Troubleshooting Workflow for High Background Noise

Caption: A logical workflow to diagnose and resolve high background noise.

Issue 2: Poor Peak Shape or Low Signal Intensity

Poor chromatography can lead to broad, tailing peaks and reduced signal intensity. This section provides guidance on optimizing your LC method.

Troubleshooting for Poor Peak Shape and Low Signal

Caption: A workflow for addressing issues with peak shape and signal intensity.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of 5-MTHF using LC-MS/MS, which can be used as a benchmark for your own experiments.

Parameter	Reported Value Range	Reference
Limit of Detection (LOD)	0.07 - 0.2 x 10⁻⁹ mol/L	[9][12]
Limit of Quantification (LOQ)	0.55 x 10⁻⁹ mol/L	[12]
Linearity Range	0 - 9 x 10⁻⁹ mol/L	[12]
Intra-assay Coefficient of Variation (CV)	< 8.6%	[11]
Inter-assay Coefficient of Variation (CV)	< 9.0%	[11]

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a robust method for extracting 5-MTHF from plasma, minimizing matrix effects and background noise.

Workflow for Plasma Sample Preparation (SPE)

Caption: A step-by-step workflow for plasma sample preparation using SPE.

Detailed Steps:

• Sample Thawing: Thaw frozen plasma samples on ice to prevent degradation.[13]

• Internal Standard Spiking: To 200 µL of plasma, add a known amount of 5-MTHF-13C5 internal standard solution.[14]

• Protein Precipitation & Acidification: Add 300 µL of ice-cold acetonitrile containing an antioxidant (e.g., 0.1% ascorbic acid) to precipitate proteins.[13] Vortex vigorously for 30-60 seconds and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.[13]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.[13]

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.[13]

• Elution: Elute the 5-MTHF and the internal standard from the cartridge with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.[13]

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: Recommended LC-MS/MS Parameters

This protocol provides a starting point for developing your LC-MS/MS method for 5-MTHF-13C5 analysis. Optimization will be required for your specific instrumentation.

Parameter	Recommended Setting
LC System
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Acetic Acid or Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 - 0.4 mL/min
Gradient	Optimized for separation from matrix components
Injection Volume	5 - 10 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	600 °C
Desolvation Gas Flow	650 L/h
MRM Transitions	To be determined by infusion of standards

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Characteristics and origins of common chemical noise ions in negative ESI LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

addressing poor recovery of 5-MTHF-13C5 during sample extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of 5-MTHF-13C5 during sample extraction.

Troubleshooting Guides

This section addresses specific issues that can lead to low recovery of 5-MTHF-13C5, providing systematic approaches to identify and resolve the root cause.

Issue 1: Consistently Low or No Recovery of 5-MTHF-13C5

Possible Cause: Degradation of the analyte during sample collection, storage, or extraction. 5-methyltetrahydrofolate (5-MTHF) is highly susceptible to oxidation, heat, and light.[1][2]

Troubleshooting Steps:

• Review Sample Handling and Storage:

  • Antioxidant Presence: Confirm that a stabilizing antioxidant, such as ascorbic acid or 2-mercaptoethanol, was added to the collection tubes or immediately after sample collection.[3][4][5]

  • Temperature: Ensure samples were kept on ice or at 4°C immediately after collection and during processing. For long-term storage, samples should be maintained at -80°C.[6][7]

  • Light Exposure: Minimize exposure of samples, standards, and extracts to direct light. Use amber vials or work under low-light conditions.[3]

• Evaluate Extraction Buffer/Solvent Composition:

  • Antioxidant Concentration: Verify that the extraction solution contains an adequate concentration of antioxidants. Common concentrations range from 0.1% to 2% (w/v) for ascorbic acid or a combination of antioxidants like dithiothreitol (DTT) and vitamin C.[6][8]

  • pH of Extraction Buffer: The pH of the extraction buffer is critical for 5-MTHF stability. While it is more stable at a neutral pH in the presence of antioxidants, some studies have shown stability at a more acidic pH of 4.[9][10][11] It is crucial to ensure the pH is controlled and optimized.

• Assess Extraction Procedure:

  • Temperature: Perform all extraction steps on ice or in a refrigerated centrifuge to minimize thermal degradation.[3]

  • Oxygen Exposure: De-gas solvents and consider flushing sample tubes with nitrogen or argon before sealing to create an oxygen-free environment, which has been shown to increase stability.[3]

Issue 2: Inconsistent and Irreproducible Recovery

Possible Cause: Inconsistent sample processing, matrix effects, or issues with protein precipitation.

Troubleshooting Steps:

• Standardize Sample Preparation:

  • Automate When Possible: If available, use automated liquid handlers for precise and consistent pipetting.[12]

  • Thorough Mixing: Ensure complete mixing at each step, especially after adding the internal standard and precipitation solvent, to ensure equilibrium is reached.

• Investigate Matrix Effects:

  • Definition: Matrix effects occur when components in the biological sample (e.g., phospholipids, salts) co-elute with the analyte and interfere with its ionization in the mass spectrometer, leading to signal suppression or enhancement.[13][14]

  • Assessment: To determine if matrix effects are the cause, perform a post-extraction spike experiment. Compare the signal of 5-MTHF-13C5 spiked into the extracted blank matrix with the signal of the analyte in a neat solution. A significant difference indicates the presence of matrix effects.[14]

  • Mitigation:

    • Improve Sample Cleanup: Switch from a simple protein precipitation method to a more robust technique like solid-phase extraction (SPE) to remove interfering components.[2][12]

    • Chromatographic Separation: Optimize the LC method to better separate 5-MTHF-13C5 from matrix interferences.[4]

• Optimize Protein Precipitation:

  • Solvent-to-Sample Ratio: Ensure a sufficient volume of cold organic solvent (e.g., methanol, acetonitrile) is used to achieve complete protein precipitation. A common starting point is a 3:1 ratio of solvent to sample volume.

  • Incubation: After adding the precipitation solvent, vortex thoroughly and allow the sample to incubate at a low temperature (e.g., -20°C) for at least 20 minutes to enhance protein removal.

Frequently Asked Questions (FAQs)

Q1: Why is 5-MTHF-13C5 used as an internal standard?

A1: 5-MTHF-13C5 is a stable isotope-labeled (SIL) version of 5-MTHF. SIL internal standards are considered the gold standard for quantitative LC-MS/MS analysis because they have virtually identical chemical and physical properties to the unlabeled analyte.[12][15] This means they co-elute chromatographically and experience similar extraction efficiencies and matrix effects. By adding a known amount of 5-MTHF-13C5 to each sample before extraction, it can be used to accurately correct for any analyte loss during sample preparation and for signal variations caused by matrix effects.[16]

Q2: What is the best antioxidant to use for stabilizing 5-MTHF-13C5?

A2: Ascorbic acid (vitamin C) is the most commonly used antioxidant for stabilizing 5-MTHF and its isotopologues.[3][4] Other effective antioxidants include 2-mercaptoethanol and dithiothreitol (DTT).[5][6][8] Some protocols recommend using a combination of antioxidants, such as ascorbic acid and DTT, for enhanced protection against degradation.[6]

Q3: Can the type of blood collection tube affect my recovery?

A3: Yes, the choice of collection tube can be a factor. It is recommended to use tubes containing an anticoagulant like EDTA. More importantly, for folate analysis, it is best practice to add an antioxidant solution to the tubes before blood collection or immediately after to prevent degradation from the outset.

Q4: How critical is pH during the extraction process?

A4: The pH is extremely critical. 5-MTHF is known to be unstable, and its stability is highly pH-dependent.[10] Some studies indicate greater stability at a lower pH of around 4, while other extraction protocols use a neutral or slightly basic pH (7-7.8) in buffers that are heavily fortified with antioxidants.[3][9] It is essential to choose a pH where the analyte is stable and to maintain that pH consistently throughout the extraction process.

Q5: My recovery is still low after implementing these suggestions. What else could be the problem?

A5: If you have addressed analyte stability and optimized your extraction protocol, consider the following:

• Solid-Phase Extraction (SPE) Issues: If using SPE, ensure the cartridge type is appropriate and that the conditioning, loading, washing, and elution steps are optimized. Analyte loss can occur at any of these stages.

• Analyte Adsorption: 5-MTHF can adsorb to glass and plastic surfaces. Using silanized glassware or low-retention polypropylene tubes and tips may help to minimize this.

• Instrumental Problems: While less common, issues with the LC-MS/MS system, such as a dirty ion source or incorrect instrument parameters, can lead to poor signal and the appearance of low recovery.

Quantitative Data Summary

The following tables summarize the impact of various conditions on 5-MTHF stability and recovery.

Table 1: Effect of Antioxidants on 5-MTHF Retention During Thermal Pasteurization (65°C for 3.5 min)

Condition	5-MTHF Retention Rate (%)
No Antioxidant (Control)	75.0% ± 1.3%
+ 0.2% Vitamin C (w/v)	87.8% ± 1.4%
+ 0.2% Vitamin E (w/v)	94.2% ± 0.4%

Data adapted from studies on 5-MTHF stability in egg yolk liquid, demonstrating the protective effect of antioxidants.[3]

Table 2: Extraction Recovery of 6S-5-MTHF from Rat Plasma Using a Combination of DTT and Vitamin C as Stabilizers

Quality Control Sample	Nominal Concentration (ng/mL)	Mean Recovery (%)
Low	5	94.8%
Medium	50	87.4%
High	500	91.2%

This table illustrates the high and consistent recovery achievable with an optimized protein precipitation method that includes effective stabilization.[6]

Experimental Protocols

Protocol 1: Protein Precipitation for 5-MTHF-13C5 Extraction from Plasma

This protocol is a standard method for the rapid extraction of 5-MTHF from plasma samples.

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • To 100 µL of plasma in a polypropylene microcentrifuge tube, add 10 µL of the 5-MTHF-13C5 internal standard working solution.

  • Vortex briefly to mix.

• Protein Precipitation:

  • Add 300 µL of ice-cold methanol containing 1% (w/v) ascorbic acid.

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Incubate the samples at -20°C for 20 minutes.

• Centrifugation:

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new tube, avoiding disturbance of the protein pellet.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Cleaner Extracts

This protocol provides a cleaner sample extract, which is beneficial for reducing matrix effects.

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of the 5-MTHF-13C5 internal standard working solution.

  • Add 200 µL of 4% phosphoric acid to precipitate proteins and adjust pH. Vortex to mix.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C. Collect the supernatant.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol to remove interferences.

• Elution:

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness and reconstitute as described in Protocol 1, Step 5.

Visualizations

Caption: A flowchart for troubleshooting poor 5-MTHF-13C5 recovery.

Caption: A diagram of the experimental workflow for sample extraction.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ars.usda.gov [ars.usda.gov]
• 8. ars.usda.gov [ars.usda.gov]
• 9. Thermal oxidation studies on reduced folate, L-5-methyltetrahydrofolic acid (L-5-MTHF) and strategies for stabilization using food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Matrix Effects in LC-MS/MS Folate Analysis

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for identifying, quantifying, and mitigating matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of folates.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, non-target compounds in the sample matrix.[1][2] These interfering substances can either suppress the analyte's signal (ion suppression) or, less commonly, enhance it (ion enhancement).[1][3] This phenomenon is a primary cause of inaccuracy, poor reproducibility, and reduced sensitivity in quantitative LC-MS/MS assays.[3][4] The "matrix" itself refers to all components within the sample other than the analyte of interest, such as proteins, salts, lipids, and other endogenous molecules.[1]

Q2: Why is folate analysis particularly susceptible to matrix effects?

A: Folate analysis is challenging due to several factors. Folates are often present at very low concentrations in complex biological matrices like plasma, serum, and tissue.[5][6] These matrices contain high levels of phospholipids and other endogenous components that are known to cause significant ion suppression.[2][7] Furthermore, the inherent chemical instability of some folate vitamers can be exacerbated by sample preparation procedures designed to remove matrix components, making it difficult to achieve clean extracts without analyte loss or degradation.[6][8]

Q3: What are the common signs of matrix effects in my data?

A: The most common indicators of matrix effects include:

• Poor reproducibility: High variability in analyte response for replicate injections of the same sample.

• Inaccurate quantification: Results that are unexpectedly low (ion suppression) or high (ion enhancement).

• Non-linear calibration curves: Loss of linearity, especially at lower concentrations.

• Inconsistent internal standard response: Drifting or erratic signal for the internal standard across an analytical run.

• Peak shape distortion: Tailing or fronting of the analyte peak can sometimes be influenced by co-eluting matrix components.[4]

Q4: What are the primary sources of matrix effects in biological samples?

A: In biological fluids like plasma and serum, the most significant contributors to matrix effects are phospholipids .[7][9] These molecules are abundant in cell membranes and are often co-extracted with analytes during common sample preparation techniques like protein precipitation.[10] They tend to elute in the reversed-phase chromatography region where many drug molecules and metabolites, including folates, are found, leading to direct competition for ionization in the MS source. Other sources include salts, proteins, and other small molecule metabolites.[1]

Q5: How can I quickly assess if I have a matrix effect?

A: A qualitative assessment can be performed using a post-column infusion experiment. This technique helps identify at what points in your chromatogram ion suppression or enhancement occurs.[2][3][11][12] For a quantitative measure, the post-extraction spike method is used. This involves comparing the analyte's response in a clean solvent to its response when spiked into an extracted blank matrix sample.[3][11] A significant difference between the two responses indicates the presence and magnitude of matrix effects.[2][3]

Troubleshooting Guides & Protocols

This section provides detailed, step-by-step guidance for diagnosing and resolving specific issues related to matrix effects.

Problem: My results are inconsistent and my calibration curves are not linear.

Q: My folate concentrations are highly variable between replicates and my standard curve linearity is poor (R² < 0.99). What is the systematic approach to troubleshoot this?

A: This issue often points directly to unaddressed matrix effects or analyte instability. Follow a systematic approach to isolate the cause. Start by ensuring the instrument is performing correctly, then evaluate analyte stability, and finally, investigate the matrix effect.

References

• 1. longdom.org [longdom.org]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. learning.sepscience.com [learning.sepscience.com]
• 10. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Electrospray Ionization for 5-Methyltetrahydrofolic Acid-13C5 Analysis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing and troubleshooting the electrospray ionization mass spectrometry (ESI-MS) analysis of 5-Methyltetrahydrofolic acid (5-MTHF) and its stable isotope-labeled internal standard, 5-Methyltetrahydrofolic acid-13C5.

Frequently Asked Questions (FAQs)

Q1: What is the recommended ionization mode for 5-Methyltetrahydrofolic acid analysis?

A1: Positive ion electrospray ionization (ESI+) is the most commonly reported and recommended mode for the analysis of 5-MTHF.[1][2][3] This is because the structure of 5-MTHF readily accepts a proton to form the protonated molecule [M+H]+, which can be detected with high sensitivity.

Q2: Why is 5-Methyltetrahydrofolic acid-13C5 used in the analysis?

A2: 5-Methyltetrahydrofolic acid-13C5 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to the analyte (5-MTHF) but has a higher mass due to the incorporation of five Carbon-13 isotopes. Using a SIL-IS is considered the gold standard for quantitative LC-MS/MS analysis as it compensates for variations in sample preparation, chromatography, and ionization, leading to highly accurate and precise results.[1][3]

Q3: My 5-MTHF signal is low and inconsistent. What are the likely causes related to sample stability?

A3: Folates, including 5-MTHF, are notoriously unstable and susceptible to degradation from heat, light, oxidation, and extreme pH.[4] To prevent this, it is crucial to:

• Use Stabilizers: Incorporate antioxidants like ascorbic acid or 2-mercaptoethanol in all standard and sample solutions.[4][5][6]

• Protect from Light: Use amber vials or wrap clear vials in foil to prevent photodegradation.[4]

• Control Temperature: Keep samples and standards at low temperatures (e.g., on ice or in a cooled autosampler) during preparation and analysis. For long-term storage, -80°C is recommended.

• Maintain Appropriate pH: Folates are generally more stable in slightly acidic to neutral conditions.

Q4: Can the mobile phase composition affect the ESI signal of 5-MTHF?

A4: Yes, the mobile phase composition, particularly the pH and organic solvent content, significantly impacts ESI efficiency. For 5-MTHF in positive ion mode, a slightly acidic mobile phase (e.g., containing 0.1% formic acid or acetic acid) is often used to promote protonation of the analyte, which enhances the ESI signal. The choice of organic solvent (typically acetonitrile or methanol) and the gradient profile will also influence the ionization process.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the ESI-MS analysis of 5-MTHF and its 13C5-labeled internal standard.

Problem	Potential Cause	Troubleshooting Steps
Low or No Signal for both 5-MTHF and 5-MTHF-13C5	Analyte Degradation	- Prepare fresh standards and samples using a stabilizing solution (e.g., with ascorbic acid or 2-mercaptoethanol).- Ensure all solutions are protected from light and kept at a low temperature.
Incorrect ESI Source Parameters	- Optimize key ESI parameters such as capillary voltage, cone voltage, nebulizer gas flow, and drying gas temperature and flow. Refer to the optimized parameters table below.- Ensure the ESI probe is correctly positioned.
Instrument Contamination	- Clean the ion source, including the capillary, cone, and ion transfer optics.[7]- Flush the LC system to remove any potential contaminants.
Incorrect Mobile Phase pH	- Verify the pH of the mobile phase. For positive ion mode, a slightly acidic pH is generally preferred to enhance protonation.
High Background Noise	Contaminated Solvents or Reagents	- Use high-purity, LC-MS grade solvents and fresh reagents.- Filter all mobile phases and sample solutions.
Dirty Ion Source	- Perform routine cleaning of the ESI source components.[7]
Matrix Effects	- Improve sample clean-up procedures (e.g., solid-phase extraction) to remove interfering matrix components.
Inconsistent Signal/Poor Reproducibility	Unstable ESI Spray	- Check for blockages in the ESI needle.- Ensure a consistent and stable flow of the nebulizing and drying gases.- Optimize the sprayer voltage; excessively high voltages can lead to an unstable spray.
Temperature Fluctuations	- Maintain a consistent temperature for the column and autosampler.
Sample Carryover	- Implement a robust needle wash protocol in the autosampler method, using a strong solvent to clean the injection system between samples.
Signal Present for 5-MTHF-13C5 but not for 5-MTHF (or vice versa)	Sample-Specific Degradation	- If the internal standard signal is strong but the analyte signal is weak or absent in a sample, it may indicate degradation of the analyte in that specific matrix. Re-extract the sample with fresh stabilizer.
Incorrect Standard Concentration	- Verify the concentrations of both the analyte and internal standard working solutions.

Data Presentation

Table 1: Typical Optimized ESI Source Parameters for 5-MTHF Analysis (Positive Ion Mode)

Parameter	Typical Value/Range	Purpose
Capillary Voltage	2.5 - 4.5 kV	Promotes the formation of charged droplets in the ESI spray.
Cone Voltage (or Fragmentor/Nozzle Voltage)	20 - 50 V	Facilitates the transfer of ions from the atmospheric pressure region to the vacuum region of the mass spectrometer and can aid in desolvation.
Nebulizer Gas (Nitrogen) Flow	Instrument Dependent	Assists in the formation of a fine spray of charged droplets.
Drying Gas (Nitrogen) Temperature	250 - 400 °C	Aids in the evaporation of solvent from the charged droplets.
Drying Gas (Nitrogen) Flow	Instrument Dependent	Facilitates the desolvation process to release gas-phase ions.

Note: The optimal values for these parameters are instrument-specific and should be determined empirically.

Experimental Protocols

Sample Preparation Protocol for Plasma/Serum

• Thaw Samples: Thaw frozen plasma or serum samples on ice.

• Prepare Stabilizing Solution: Prepare a solution of 1% (w/v) ascorbic acid or 10 mg/mL 2-mercaptoethanol in a suitable buffer (e.g., ammonium acetate).[4]

• Spike with Internal Standard: To a 100 µL aliquot of the sample, add a known amount of 5-Methyltetrahydrofolic acid-13C5 internal standard solution.

• Protein Precipitation: Add 300 µL of ice-cold methanol (or acetonitrile) to precipitate proteins.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, then centrifuge at >10,000 x g for 10 minutes at 4°C.

• Collect Supernatant: Carefully transfer the supernatant to a clean tube.

• Evaporate and Reconstitute (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in the initial mobile phase for analysis.

• Analysis: Transfer the final sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Method

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Water with 0.1% formic acid or acetic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid or acetic acid.

• Flow Rate: 0.2 - 0.5 mL/min.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

• Injection Volume: 5 - 20 µL.

Visualizations

Caption: The electrospray ionization process for 5-MTHF.

Caption: Troubleshooting workflow for low ESI signal.

References

• 1. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preliminary application of liquid chromatography-electrospray-ionization mass spectrometry to the detection of 5-methyltetrahydrofolic acid monoglutamate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. benchchem.com [benchchem.com]

correcting for isotopic impurity of 5-MTHF-13C5 standard

Welcome to the technical support center for the use of 5-Methyltetrahydrofolate-13C5 (5-MTHF-13C5) internal standards in quantitative mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to isotopic impurity and ensure the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is a 5-MTHF-13C5 standard, and why is it used?

A1: 5-MTHF-13C5 is a stable isotope-labeled (SIL) version of 5-Methyltetrahydrofolate, a primary active form of folate.[1] It contains five Carbon-13 (13C) atoms, making it heavier than the naturally occurring (endogenous) 5-MTHF. It is used as an internal standard (IS) in quantitative mass spectrometry (MS) assays, such as LC-MS/MS.[1][2][3] The key principle is that the SIL-IS is chemically identical to the analyte of interest and behaves the same way during sample preparation and analysis, but its different mass allows it to be distinguished by the mass spectrometer.[4] By adding a known amount of the SIL-IS to samples, it can be used to correct for variability in the analytical process, leading to more accurate and precise quantification.[4][5]

Q2: What is isotopic impurity, and why must I correct for it?

A2: Isotopic impurity refers to the presence of other isotopologues in the stable isotope-labeled standard. Ideally, a 5-MTHF-13C5 standard would be 100% composed of molecules with five 13C atoms (the M+5 isotopologue). However, due to the synthesis process and the natural abundance of isotopes, the standard inevitably contains small amounts of unlabeled 5-MTHF (M+0) and other isotopologues (M+1, M+2, etc.).

Correction is critical because the unlabeled (M+0) impurity in the standard will contribute to the signal of the endogenous analyte you are trying to measure.[6] This leads to an artificially inflated signal for the analyte, resulting in its overestimation, especially at low concentrations. Failing to correct for this can lead to distorted data and potential misinterpretation of results.[6][7]

Q3: How do I determine the isotopic distribution and purity of my 5-MTHF-13C5 standard?

A3: To determine the isotopic distribution, you must analyze a pure, high-concentration solution of the 5-MTHF-13C5 standard by itself using your mass spectrometer. This allows you to measure the relative intensities of the M+0, M+1, M+2, M+3, M+4, and M+5 peaks without interference from an endogenous analyte. The isotopic purity is calculated based on the relative intensities of these isotopologue peaks.[8]

Q4: What is the general formula for correcting the analyte signal?

A4: The correction is a mathematical subtraction of the signal contribution from the standard's impurity. The fundamental equation is:

Corrected Analyte Peak Area = Measured Analyte Peak Area - (Impurity Contribution)

Where: Impurity Contribution = (Measured IS Peak Area) x (Impurity Factor) Impurity Factor = (Peak Area of M+0 in pure IS) / (Peak Area of M+5 in pure IS)

This calculation must be performed for every sample.

Troubleshooting Guide

Issue / Observation	Possible Cause(s)	Recommended Action(s)
Corrected analyte concentrations are negative.	The calculated impurity contribution is larger than the measured analyte signal. This can happen if the true analyte concentration is very low or zero.	1. Verify the calculation of the impurity factor. Ensure you are using data from a clean, high-concentration standard-only sample.2. Check the concentration of the internal standard added to the samples. An excessively high IS concentration can exacerbate the impurity effect.3. Review your data integration. Ensure that the peak areas for both the analyte and the IS are integrated correctly and that background noise is properly subtracted.
High variability (poor precision) in results after correction.	Inconsistent addition of the internal standard across samples. Instability of 5-MTHF during sample preparation.	1. Ensure precise and accurate pipetting of the internal standard into every sample at the earliest stage of sample preparation.[4]2. 5-MTHF is sensitive to oxidation.[9] Consider adding antioxidants like ascorbic acid to your buffers and keeping samples protected from light and heat.[10]
Results seem overestimated even after correction.	The impurity factor was calculated incorrectly (e.g., using a low-concentration or contaminated standard solution). Interference from an isobaric compound.	1. Re-run the standard-only sample at a high concentration to get a clean spectrum for calculating the impurity factor.2. Ensure your chromatographic method separates 5-MTHF from potential isobaric interferences, such as MeFox (a stable oxidation product of 5-MTHF).[9]

Example Isotopic Distribution Data

The following table shows a hypothetical, yet typical, isotopic distribution for a commercial 5-MTHF-13C5 standard. This data is obtained by analyzing the pure standard.

Isotopologue	Relative Mass	Measured Peak Area (Example)	Percentage of Total
M+0 (Unlabeled)	459.46	50,000	0.5%
M+1	460.46	150,000	1.5%
M+2	461.46	250,000	2.5%
M+3	462.47	350,000	3.5%
M+4	463.47	500,000	5.0%
M+5 (Labeled)	464.48	8,700,000	87.0%

From this data, the Impurity Factor would be calculated as: Impurity Factor = (Area of M+0) / (Area of M+5) = 50,000 / 8,700,000 ≈ 0.00575

Experimental Protocols

Protocol 1: Determination of Isotopic Purity of 5-MTHF-13C5 Standard

• Standard Preparation: Prepare a high-concentration stock solution of the 5-MTHF-13C5 standard (e.g., 1 µg/mL) in a suitable solvent containing an antioxidant (e.g., 0.1% ascorbic acid in a methanol/water mixture).

• LC-MS/MS Analysis:

  • Inject the standard solution directly or via an LC system into the mass spectrometer.

  • Operate the mass spectrometer in full scan mode or by monitoring the specific multiple reaction monitoring (MRM) transitions for each isotopologue (M+0 to M+5).

  • Acquire data across the relevant mass range (e.g., m/z 459 to 465) to observe the full isotopic cluster.

• Data Extraction:

  • Integrate the peak areas for each isotopologue signal: M+0, M+1, M+2, M+3, M+4, and the main M+5 peak.[11]

  • Ensure sufficient mass resolution to distinguish the individual isotope peaks clearly.[11]

• Calculation:

  • Calculate the Impurity Factor required for correction: Impurity Factor = [Peak Area of M+0] / [Peak Area of M+5].

  • Calculate the overall isotopic purity: Purity % = ([Peak Area of M+5] / [Sum of all Isotopologue Peak Areas]) x 100.

Protocol 2: Application of Isotopic Purity Correction to a Sample Batch

• Sample Preparation: Spike all samples, calibration standards, and quality controls with a known and fixed amount of the 5-MTHF-13C5 internal standard solution at the beginning of the extraction process.[4]

• LC-MS/MS Analysis: Analyze the prepared samples using your validated LC-MS/MS method, monitoring the MRM transitions for the endogenous analyte (e.g., 460→313 for 5-MTHF) and the internal standard (e.g., 465→318 for 5-MTHF-13C5).

• Data Processing:

  • For each sample, integrate and record the peak area of the endogenous analyte (Analyte_Measured) and the internal standard (IS_Measured).

  • Using the pre-determined Impurity_Factor, calculate the corrected analyte peak area (Analyte_Corrected) for each sample using the formula: Analyte_Corrected = Analyte_Measured - (IS_Measured * Impurity_Factor)

• Quantification:

  • Calculate the peak area ratio for each sample: Ratio = Analyte_Corrected / IS_Measured.

  • Construct the calibration curve by plotting the Ratio of the calibration standards against their known concentrations.

  • Determine the concentration of the analyte in unknown samples by interpolating their calculated Ratio from the calibration curve.[4]

Visual Workflows

Caption: Workflow for isotopic impurity correction.

Caption: How IS impurity affects the analyte signal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. researchgate.net [researchgate.net]
• 9. Accounting for an isobaric interference allows correct determination of folate vitamers in serum by isotope dilution-liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tsapps.nist.gov [tsapps.nist.gov]
• 11. benchchem.com [benchchem.com]

preventing degradation of 5-Methyltetrahydrofolic acid-13C5 in storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 5-Methyltetrahydrofolic acid-13C5 to prevent its degradation.

Troubleshooting Guide

Users encountering degradation of their 5-Methyltetrahydrofolic acid-13C5 samples can follow this troubleshooting guide to identify and resolve the issue.

Troubleshooting workflow for 5-MTHF-13C5 degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 5-Methyltetrahydrofolic acid-13C5?

A1: The primary factors leading to the degradation of 5-Methyltetrahydrofolic acid-13C5 are exposure to oxygen, elevated temperatures, and light.[1][2] Oxidation is considered the main cause of degradation.

Q2: What are the ideal storage conditions for 5-Methyltetrahydrofolic acid-13C5?

A2: For long-term stability, 5-Methyltetrahydrofolic acid-13C5 should be stored at -20°C or, ideally, at -80°C.[3] It should be protected from light by using amber vials or by storing it in the dark. To prevent oxidation, it is recommended to store the compound under an inert atmosphere, such as nitrogen or argon.[4]

Q3: How can I minimize degradation during sample preparation and handling?

A3: To minimize degradation during sample preparation, it is advisable to prepare solutions fresh for each use.[1] Use degassed solvents to reduce exposure to oxygen. The addition of antioxidants, such as ascorbic acid (vitamin C) or vitamin E, to the solution can also significantly enhance stability.[1][2][5] It is also important to work quickly and minimize the sample's exposure to light and ambient temperatures.

Q4: Can freeze-thaw cycles affect the stability of 5-Methyltetrahydrofolic acid-13C5?

A4: Yes, repeated freeze-thaw cycles can contribute to the degradation of 5-Methyltetrahydrofolic acid-13C5. It is recommended to aliquot the stock solutions into smaller, single-use volumes to avoid the need for repeated thawing and freezing of the main stock. While some studies have shown general stability with a few freeze-thaw cycles, minimizing them is a best practice to ensure sample integrity.[6]

Q5: What are the common degradation products of 5-Methyltetrahydrofolic acid?

A5: The primary degradation of 5-MTHF occurs through oxidation.[7] One of the major oxidation products is the pyrazino-s-triazine derivative of 4α-hydroxy-5-methyltetrahydrofolate (MeFox).[6] Under UV light exposure, 5-MTHF can degrade into 5-methyldihydrofolate and subsequently to p-aminobenzoyl-L-glutamic acid.[8]

Q6: Are there any differences in stability between the 13C5-labeled and unlabeled forms of 5-Methyltetrahydrofolic acid?

A6: The isotopic labeling with 13C5 is not expected to significantly alter the chemical stability of the molecule. The degradation pathways and susceptibility to factors like oxidation, temperature, and light are considered to be the same as the unlabeled 5-Methyltetrahydrofolic acid. Therefore, the same handling and storage precautions should be applied.

Quantitative Data on 5-MTHF Stability

The following tables summarize the retention rates of 5-MTHF under various conditions as reported in scientific literature.

Table 1: Effect of Protective Agents on 5-MTHF Retention During Processing

Protective Agent	Concentration (% w/v)	Processing Method	Retention Rate (%)
None (Control)	-	Thermal Pasteurization	74.96 ± 1.28
Vitamin C	0.2	Thermal Pasteurization	87.76 ± 1.44
Vitamin E	0.2	Thermal Pasteurization	94.16 ± 0.48
None (Control)	-	Spray-Drying (Normal Air)	61.70 ± 0.27
Vitamin C	0.2	Spray-Drying (Normal Air)	-
Vitamin E	0.2	Spray-Drying (Normal Air)	84.80 ± 0.82

Data from a study on 5-MTHF in egg yolk systems.[1][2]

Table 2: Effect of Storage Conditions on 5-MTHF Stability in Solution

Condition	Duration	Temperature	Retention Rate (%)
Light Exposure	15 min	85°C	58.45 ± 1.16
Dark	15 min	85°C	72.86 ± 2.15

Data from a study on 5-MTHF in a model system.[1]

Experimental Protocols

Protocol 1: Assessment of 5-MTHF Stability in a Model System

This protocol is adapted from a study investigating the effects of light, temperature, and oxygen on 5-MTHF stability.[1]

• Preparation of 5-MTHF Solution:

  • Prepare a 0.1 M phosphate buffer solution (pH 7.0) using Milli-Q water.

  • Freshly dissolve 5-Methyltetrahydrofolic acid in the phosphate buffer to a desired concentration.

• Experimental Groups:

  • Light Exposure Group: Prepare the 5-MTHF solution under normal laboratory light. Aliquot into transparent glass vials for thermal treatment under light.

  • Dark Control Group: Prepare the 5-MTHF solution in the dark. Aliquot into vials wrapped in aluminum foil for thermal treatment in the dark.

  • Oxygen vs. Inert Atmosphere: For each group, a subset of samples can be flushed with nitrogen for 10 minutes at room temperature to assess the impact of oxygen.

• Thermal Treatment:

  • Immerse the sample vials in a water bath pre-heated to a specific temperature (e.g., 85°C) for a defined period (e.g., 15 minutes).

• Sample Quenching:

  • Immediately after thermal treatment, cool the samples in an ice bath (0–4°C) for 30 minutes to halt further degradation.

• Analysis:

  • Analyze the concentration of the remaining 5-MTHF using High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry detection.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Analysis of 5-MTHF

This protocol provides a general method for the quantification of 5-MTHF.[1]

• Instrumentation: A liquid chromatograph equipped with a UV/vis detector.

• Column: A reverse-phase C18 column (e.g., 3 µm, 150 mm × 4.6 mm i.d.).

• Column Temperature: 30°C.

• Mobile Phase:

  • Solvent A: 0.05 M phosphate buffer, pH 3.5.

  • Solvent B: Acetonitrile.

• Gradient Elution:

  • Start with a linear gradient from 10% to 18% Solvent B over 10 minutes.

  • Then, from 18% to 10% Solvent B in 1 minute.

  • Re-equilibrate the column.

• Flow Rate: 0.6 ml/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 290 nm.

Note: For the analysis of 5-Methyltetrahydrofolic acid-13C5, an LC-MS/MS method would be employed for detection, allowing for differentiation from the unlabeled form. The chromatographic conditions can be similar.

References

• 1. Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. ovid.com [ovid.com]
• 6. The loss of 5-methyltetrahydrofolate in human serum under suboptimal preanalytical conditions can only partially be recovered by an oxidation product - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ous-research.no [ous-research.no]

optimizing chromatography for separating folate vitamers and 13C5 standards

Welcome to the technical support center for the chromatographic separation of folate vitamers and their ¹³C₅ stable isotope-labeled internal standards. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in analyzing folate vitamers by LC-MS/MS?

A1: The primary challenges stem from the inherent instability of folate compounds and their structural similarities.[1] Folates are highly susceptible to degradation from heat, oxidation, light, and extreme pH levels.[1][2] This instability can lead to interconversion between vitamers or complete loss of the analyte during sample preparation and analysis.[1][3] Additionally, their similar structures and the presence of isomers and isobars can lead to chromatographic co-elution, complicating accurate quantification.[1][4]

Q2: Why is the use of antioxidants critical during sample preparation?

A2: Antioxidants are essential to prevent the oxidative degradation of labile folate vitamers.[5] Reduced folates like tetrahydrofolate (THF) and 5-methyltetrahydrofolate (5-mTHF) are particularly prone to oxidation.[6][7] Adding antioxidants such as ascorbic acid or 2-mercaptoethanol to extraction buffers and solvents preserves the integrity of these compounds throughout the sample preparation process, ensuring more accurate and reliable quantitative results.[6][8][9][10] For example, the recovery of tetrahydrofolate can be under 50% without an antioxidant but is significantly improved with its addition.[6]

Q3: How does mobile phase pH affect the separation of folates?

A3: Mobile phase pH is a critical parameter for controlling the retention and selectivity of folate vitamers in reversed-phase chromatography.[11] Folates are ionizable compounds, and their charge state, which directly impacts their retention on a C18 column, is pH-dependent.[11] Maintaining a mobile phase pH that is at least one unit away from the analyte's pKa ensures a single, stable ionization state, leading to sharper, more symmetrical peaks and improved separation.[11] For acidic molecules like folates, a lower pH (e.g., using 0.1% to 0.6% formic acid or acetic acid) generally increases retention and improves peak shape.[8][9][10]

Q4: What is the purpose of using ¹³C₅-labeled internal standards?

A4: ¹³C₅-labeled internal standards are used to improve the accuracy and precision of quantification in LC-MS/MS analysis. These standards are chemically identical to the analytes of interest but have a higher mass due to the carbon-13 isotopes. They are added to the sample at the beginning of the preparation process and experience the same extraction inefficiencies, matrix effects, and potential degradation as the endogenous analyte.[8] By measuring the ratio of the native analyte to its stable isotope-labeled standard, variations introduced during sample workup and analysis can be accurately corrected, leading to highly reliable results.[3][8]

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Q: My folate peaks are exhibiting significant tailing. What are the potential causes and solutions?

A: Peak tailing is a common issue in folate analysis and can compromise resolution and integration accuracy.[12][13] The most common causes involve secondary interactions between the analytes and the stationary phase, or issues with the mobile phase or system hardware.[12][13]

Potential Causes & Solutions:

• Secondary Silanol Interactions: Active silanol groups on the silica-based stationary phase can interact with basic functional groups on folate molecules, causing tailing.[13]

  • Solution: Use a well-endcapped C18 column to minimize exposed silanols.[12] Also, ensure the mobile phase pH is low (e.g., pH < 4) to suppress the ionization of silanol groups.[11]

• Mobile Phase pH: An incorrect mobile phase pH can lead to multiple ionization states of the analyte co-existing, resulting in poor peak shape.[11][14]

  • Solution: Adjust the mobile phase pH to be at least one unit below the pKa of the folate vitamers to ensure a single protonated state. Additives like formic acid or acetic acid are effective.[10]

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can create active sites that cause tailing.[12]

  • Solution: Use a guard column to protect the analytical column. If contamination is suspected, flush the column according to the manufacturer's guidelines or replace it if necessary.[12]

• System Dead Volume: Improperly connected fittings (e.g., tubing to the column) can create dead volume, leading to peak broadening and tailing.[14]

  • Solution: Ensure all fittings are properly tightened and that the correct ferrules and tubing are used for the connection.

Issue 2: Co-elution of Analytes and Standards

Q: I am unable to separate 5-formyltetrahydrofolate from an interfering peak. What could this be and how can I resolve it?

A: A common issue is the co-elution of the biologically active 5-formyltetrahydrofolate (5-formylTHF) with its isobaric, inactive degradation product, MeFox (pyrazino-s-triazine derivative of 4α-hydroxy-5-methylTHF).[4][15] Both compounds have the same mass and can produce similar fragments, making them difficult to distinguish without proper chromatographic separation.[4][15]

Solutions:

• Optimize Chromatography: Modify the mobile phase to increase selectivity. Using a more polar isocratic mobile phase can help achieve baseline separation between MeFox and 5-formylTHF.[4]

• Use Unique Mass Transitions: If chromatographic separation is not fully achieved, rely on unique product ions for each compound in your MRM method. While both may share a primary transition (e.g., m/z 474→327), they also produce unique fragments that can be used for specific quantification.[15]

  • 5-formylTHF unique transition: m/z 474 → 299[15]

  • MeFox unique transition: m/z 474 → 284[15]

Issue 3: Low Signal Intensity or Poor Recovery

Q: My signal intensity for 5-methyltetrahydrofolate and its ¹³C₅ standard is very low and inconsistent. What should I investigate?

A: Low and variable signals are typically linked to analyte degradation during sample preparation or suboptimal LC-MS/MS conditions.[10] Folates are notoriously unstable, and their loss can occur at multiple stages of the workflow.[1][10]

Data & Method Parameters

Table 1: Example LC Gradient for Folate Vitamer Separation

This table provides a sample gradient elution profile suitable for separating multiple folate vitamers on a C18 column.[16]

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	0.35	90	10
1.0	0.35	90	10
4.0	0.35	50	50
4.1	0.35	5	95
4.5	0.35	5	95
4.6	0.35	90	10
6.0	0.35	90	10

Mobile Phase A: 0.5% Acetic Acid in Water[16] Mobile Phase B: 80:20 Methanol:Acetonitrile[16]

Table 2: Typical UPLC-MS/MS System Parameters

These parameters are a starting point for developing a robust folate analysis method.[8][16]

Parameter	Setting
LC System	UPLC / UHPLC System[8]
Column	Accucore C18, 100 x 2.1 mm, 2.6 µm[8][16]
Column Temp.	30 °C[8][16]
Autosampler Temp.	4 °C[8][16]
Injection Volume	5 - 10 µL[8][16]
Ionization Mode	Positive Electrospray Ionization (ESI)[16]
Detection Mode	Multiple Reaction Monitoring (MRM)[8]

Experimental Protocol: Folate Extraction from Serum

This protocol details a robust method for extracting folate vitamers from serum samples using solid-phase extraction (SPE), adapted from established methodologies.[8][16]

Materials

• Serum Samples

• ¹³C₅-Folate Internal Standard Mixture

• SPE Sample Buffer (e.g., 10 g/L Ammonium Formate, 1 g/L Ascorbic Acid, pH 3.2)[16]

• SPE Wash Buffer (e.g., 0.5 g/L Ammonium Formate, 0.05 g/L Ascorbic Acid, pH 3.4)[16]

• SPE Elution Buffer (e.g., 40% Acetonitrile, 10% Methanol, 1% Acetic Acid, 1 g/L Ascorbic Acid)[16]

• Reconstitution Solution (e.g., 90:10 Water:Methanol)[16]

• Methanol, Acetonitrile (HPLC Grade)

• Solid Phase Extraction (SPE) 96-well plate or cartridges

Workflow Diagram

Procedure

• Sample Preparation: Thaw serum samples on ice. To a 200 µL aliquot of serum in a microcentrifuge tube, add 20 µL of the ¹³C₅-folate internal standard working solution and vortex briefly.[16]

• Protein Precipitation: Add 400 µL of SPE Sample Buffer and 200 µL of water to the tube.[16] Vortex vigorously for 1 minute, then centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.[8][16]

• SPE Plate Conditioning: While the sample is centrifuging, condition the SPE plate wells by passing through 2 mL of Acetonitrile, followed by 2 mL of Methanol, and finally 2 mL of SPE Sample Buffer.[16]

• Sample Loading: Carefully load the supernatant from the centrifuged sample onto the conditioned SPE plate. Allow the liquid to pass through under gravity or gentle vacuum.[8][16]

• Washing: Wash the SPE plate with 3 mL of SPE Wash Buffer to remove interfering substances.[16]

• Elution: Elute the bound folates using the SPE Elution Buffer under positive pressure.[16]

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen at room temperature.[16] Reconstitute the dried extract in 200 µL of Reconstitution Solution.[8]

• Analysis: Transfer the reconstituted sample to an LC-MS vial for analysis. Keep the samples at 4°C in the autosampler.[8][16]

References

• 1. Challenges of folate species analysis in food and biological matrices by liquid chromatography-tandem mass spectrometery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pH stability of individual folates during critical sample preparation steps in prevision of the analysis of plant folates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accounting for an isobaric interference allows correct determination of folate vitamers in serum by isotope dilution-liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 6. Serum Folate Forms Are Stable during Repeated Analysis in the Presence of Ascorbic Acid and during Frozen Sample Storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. benchchem.com [benchchem.com]
• 9. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. labveda.com [labveda.com]
• 13. waters.com [waters.com]
• 14. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 15. Accounting for an isobaric interference allows correct determination of folate vitamers in serum by isotope dilution-liquid chromatography-tandem MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tools.thermofisher.com [tools.thermofisher.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of 5-MTHF-13C5 and Deuterium-Labeled Folate Standards for Mass Spectrometry-Based Quantification

For researchers, scientists, and drug development professionals engaged in the precise quantification of folates, the choice of an appropriate internal standard is paramount to ensure data accuracy and reliability. This guide provides an objective comparison between 5-methyltetrahydrofolate-13C5 (5-MTHF-13C5) and deuterium-labeled folate standards, supported by experimental data, to inform the selection of the most suitable standard for mass spectrometry-based applications.

The gold standard for quantitative analysis in mass spectrometry is the stable isotope dilution assay (SIDA), which relies on the use of a stable isotope-labeled internal standard that is chemically identical to the analyte of interest. This approach allows for the correction of variability introduced during sample preparation and analysis, such as extraction losses and matrix effects. The two most common types of stable isotope labeling for folate standards are carbon-13 (13C) and deuterium (2H). This guide will delve into the key performance differences between 5-MTHF-13C5 and deuterium-labeled folate standards.

Key Performance Differences: A Comparative Analysis

The ideal internal standard should exhibit identical physicochemical properties to the analyte to ensure it behaves consistently throughout the analytical workflow. It is in this regard that 13C-labeled standards, such as 5-MTHF-13C5, generally demonstrate a significant advantage over their deuterated counterparts.

Chromatographic Co-elution: A critical factor for accurate quantification is the co-elution of the analyte and its internal standard during liquid chromatography (LC). 5-MTHF-13C5, due to the heavier carbon isotopes, has a different molecular weight but maintains virtually identical polarity and hydrophobicity to the unlabeled 5-MTHF. This results in perfect co-elution. In contrast, deuterium-labeled standards can exhibit a chromatographic shift, often eluting slightly earlier than the native analyte. This phenomenon, known as the "isotope effect," is attributed to the C-2H bond being slightly stronger and less polar than the C-1H bond. This separation can lead to differential matrix effects on the analyte and the internal standard, compromising the accuracy of quantification.

Isotopic Stability: 5-MTHF-13C5 standards are isotopically stable and do not undergo exchange with unlabeled atoms. Deuterium-labeled standards, however, carry a risk of back-exchange, where deuterium atoms are replaced by protons from the surrounding solvent or matrix. This can lead to an underestimation of the internal standard concentration and, consequently, an overestimation of the analyte concentration. One study reported a 28% increase in the non-labeled compound after incubating a deuterated standard in plasma for one hour, highlighting the potential for significant quantification errors.

Extraction Recovery and Matrix Effects: Ideally, the internal standard should compensate for any analyte loss during sample extraction and for signal suppression or enhancement caused by the sample matrix. Because 13C-labeled standards co-elute with the analyte, they experience the same matrix effects, leading to accurate correction. The chromatographic shift observed with deuterium-labeled standards can result in the analyte and the standard eluting in regions with different matrix interferences, leading to inadequate correction and reduced accuracy. Differences in extraction recovery between an analyte and its deuterated internal standard have also been reported, with one study noting a 35% difference.

Quantitative Data Summary

The following tables summarize the performance characteristics of 5-MTHF analysis using 5-MTHF-13C5 as an internal standard, as reported in various studies. Direct comparative quantitative data between 5-MTHF-13C5 and deuterium-labeled 5-MTHF from a single study is limited in the current literature; however, the data presented for the 13C-labeled standard demonstrates its high performance and reliability.

Table 1: Performance Characteristics of 5-MTHF Quantification using 5-MTHF-13C5 Internal Standard

Parameter	Reported Value	Biological Matrix	Reference
Linearity Range	0 - 100 nmol/L	Serum	[1]
0.94 - 97 ng/mL	Serum	[2][3]
0 - 9 x 10⁻⁹ mol/L	Plasma, Urine	[4][5]
Precision (Intra-assay CV%)	3.35% (for 60 µL)	Plasma	[6]
4.51% (for 30 µL)	Plasma	[6]
Precision (Inter-assay CV%)	3.70% (for 60 µL)	Plasma	[6]
7.42% (for 30 µL)	Plasma	[6]
5.3%	Serum	[2][3]
Limit of Detection (LOD)	≤0.3 nmol/L	Serum	[7]
0.2 x 10⁻⁹ mol/L	Plasma, Urine	[4][5]
0.07 - 0.52 nmol/L	Serum	[8][9]
Limit of Quantification (LOQ)	0.55 x 10⁻⁹ mol/L	Plasma, Urine	[4][5]

Experimental Protocols

Protocol for 5-MTHF Quantification in Human Plasma using 5-MTHF-13C5 and LC-MS/MS

This protocol is a generalized representation based on methodologies described in the cited literature.[6][8][9]

1. Sample Preparation:

• To 100 µL of plasma, add an appropriate amount of 5-MTHF-13C5 internal standard solution.

• Add 200 µL of a protein precipitation agent (e.g., acetonitrile or methanol) containing an antioxidant like ascorbic acid.

• Vortex the mixture thoroughly to ensure complete protein precipitation.

• Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 or C8 column is typically used.

  • Mobile Phase A: Water with an acidic modifier (e.g., 0.1% formic acid or acetic acid).

  • Mobile Phase B: Acetonitrile or methanol with the same acidic modifier.

  • Gradient: A suitable gradient is employed to separate 5-MTHF from other matrix components.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both unlabeled 5-MTHF and 5-MTHF-13C5.

    • Example transition for 5-MTHF: m/z 460 -> m/z 313

    • Example transition for 5-MTHF-13C5: m/z 465 -> m/z 318

  • Data Analysis: The concentration of 5-MTHF in the sample is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizations

Caption: Experimental workflow for 5-MTHF quantification.

References

• 1. Accounting for an isobaric interference allows correct determination of folate vitamers in serum by isotope dilution-liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. bevital.no [bevital.no]
• 9. researchgate.net [researchgate.net]

The Gold Standard: Unparalleled Accuracy and Precision with SIDA using 5-MTHF-13C5 for 5-Methyltetrahydrofolate Quantification

A definitive comparison of analytical methods reveals the superior performance of Stable Isotope Dilution Analysis (SIDA) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of 5-methyltetrahydrofolate (5-MTHF), the primary active form of folate in the body. Leveraging the specificity of 5-MTHF-13C5 as an internal standard, this method sets the benchmark for accuracy and precision, outperforming traditional microbiological assays and immunoassays.

For researchers, scientists, and professionals in drug development, the accurate measurement of 5-MTHF is critical for assessing folate status, understanding one-carbon metabolism, and evaluating the efficacy of folate supplementation. This guide provides an in-depth comparison of SIDA with 5-MTHF-13C5 against other common analytical techniques, supported by experimental data to underscore its position as the reference method.

Quantitative Performance Metrics: A Head-to-Head Comparison

The superiority of SIDA using 5-MTHF-13C5 is most evident when examining key performance indicators such as accuracy (recovery) and precision (coefficient of variation - CV%). The following tables summarize the quantitative data from various studies, offering a clear comparison between the methods.

Table 1: Accuracy (Recovery %) of 5-MTHF Quantification Methods

Method	Sample Matrix	Spike Level	Recovery (%)	Reference
SIDA (LC-MS/MS) with 5-MTHF-13C5	Serum	3 days, 4 levels	99.4 ± 3.6	[1][2]
Serum	5–45 nmol/L	103–108	[3]
Autolyzed Yeast Extract	Not Specified	95 - 104	[4]
Microbiological Assay (MA)	Serum	Not Specified	Near complete for 5-MTHF	[5]
Immunoassay (Radioassay - BR)	Serum	Not Specified	61 ± 9 (Underrecovery)	[5]

Table 2: Precision (Coefficient of Variation - CV%) of 5-MTHF Quantification Methods

Method	Sample Matrix	Concentration Range	Intra-run CV (%)	Inter-run CV (%)	Reference
SIDA (LC-MS/MS) with 5-MTHF-13C5	Serum	19.5–51.1 nmol/L	Not Specified	2.8–3.6	[1][2]
Serum	Not Specified	5.0–9.9	3.3–9.5	[3]
Serum	Four sample replicates	5.3	Not Specified	[6][7]
Rat Plasma	10.0–10,000 ng/mL	≤10.9	≤13.2	[8]
Immunoassays (Four different platforms)	Serum	Not Specified	Met specification	Met specification	[9]

The Methodological Advantage: Experimental Protocols

The enhanced performance of SIDA with 5-MTHF-13C5 is rooted in its robust and specific methodology. Here, we outline the typical experimental protocols for the compared methods.

Stable Isotope Dilution Assay (SIDA) with LC-MS/MS

This method is considered the gold standard for its high accuracy and precision.[10]

1. Sample Preparation:

• A known amount of the stable isotope-labeled internal standard, 5-MTHF-13C5, is added to the biological sample (e.g., serum, plasma).[6][11]

• Proteins are precipitated using an organic solvent (e.g., methanol) or acid.

• The sample is centrifuged, and the supernatant is collected.

• Solid-phase extraction (SPE) may be employed for further purification and concentration of the analyte.[1][6]

2. Chromatographic Separation:

• The extracted sample is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A C18 column is typically used to separate 5-MTHF from other matrix components.[4]

• A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid or ammonium acetate) and an organic component (e.g., acetonitrile or methanol) is commonly used.[4][12]

3. Mass Spectrometric Detection:

• The eluent from the HPLC is introduced into a tandem mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source, often operated in positive ion mode.[6][11]

• The mass spectrometer is set to monitor specific precursor-to-product ion transitions for both the unlabeled 5-MTHF and the 13C-labeled internal standard (Multiple Reaction Monitoring - MRM).

• The ratio of the peak areas of the analyte to the internal standard is used for quantification, which corrects for any sample loss during preparation and instrumental variability.

Microbiological Assay

This is a traditional method that relies on the growth of folate-dependent bacteria.

1. Sample Preparation:

• Samples and standards are diluted.

• For total folate measurement, a deconjugation step using an enzyme (conjugase) is necessary to convert polyglutamated folates to monoglutamates.[13]

2. Assay Procedure:

• The prepared samples and standards are added to a folic acid-free assay medium.

• The medium is inoculated with a standardized suspension of a folate-dependent bacterium, typically Lactobacillus rhamnosus.[14]

• The mixture is incubated for a specified period (e.g., 18-24 hours at 37°C).[14]

3. Measurement and Quantification:

• Bacterial growth is measured by turbidity using a spectrophotometer.[14]

• The folate concentration in the sample is determined by comparing its turbidity to a standard curve generated from known concentrations of a folate standard (ideally 5-MTHF for blood samples).[14][15]

Immunoassay (e.g., ELISA, Radioimmunoassay)

These methods are based on the principle of antigen-antibody binding.

1. Assay Principle:

• These are typically competitive assays where unlabeled 5-MTHF in the sample competes with a labeled 5-MTHF (e.g., enzyme-labeled or radiolabeled) for a limited number of binding sites on a specific antibody.

2. Assay Procedure:

• The antibody is immobilized on a solid phase (e.g., microplate wells).

• The sample and the labeled 5-MTHF are added and incubated.

• After incubation, unbound components are washed away.

3. Signal Detection and Quantification:

• The amount of labeled 5-MTHF bound to the antibody is measured. The signal is inversely proportional to the concentration of 5-MTHF in the sample.

• Quantification is achieved by comparing the signal from the sample to a standard curve.

Visualizing the Workflow and Rationale

To further elucidate the methodologies, the following diagrams illustrate the key workflows and the rationale behind the superiority of SIDA.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. bevital.no [bevital.no]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of four different immunoassays and a rapid isotope-dilution liquid chromatography-tandem mass spectrometry assay for serum folate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in human plasma by HPLC–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Origins of the difference between food folate analysis results obtained by LC-MS/MS and microbiological assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Research Portal [ourarchive.otago.ac.nz]

Cross-Validation of 5-Methyltetrahydrofolate (5-MTHF) Quantification: A Comparative Guide to Microbiological Assay and LC-MS/MS

For researchers, scientists, and drug development professionals, the accurate quantification of 5-methyltetrahydrofolate (5-MTHF), the primary active form of folate in the body, is critical for a wide range of studies, from nutritional assessments to pharmacokinetic analyses of folate-based drugs. This guide provides an objective comparison of two common analytical methods: the traditional microbiological assay (MA) and the modern liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, specifically utilizing ¹³C₅-labeled 5-MTHF (¹³C₅-5-MTHF) as an internal standard for enhanced accuracy.

This comparison is supported by a summary of performance data and detailed experimental protocols compiled from established methodologies.

Data Presentation: Performance Comparison

The following tables summarize the key performance characteristics of the microbiological assay and LC-MS/MS for the quantification of 5-MTHF.

Table 1: General Method Comparison

Feature	Microbiological Assay (MA)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Measures the growth of a folate-dependent bacterium (Lactobacillus rhamnosus) in response to the 5-MTHF in a sample.	Separates 5-MTHF from other sample components, followed by ionization and mass-based detection and quantification.
Specificity	Measures total microbiologically active folates. Can be susceptible to interference from other folate forms and antibiotics.[1][2]	Highly specific for 5-MTHF and can distinguish between different folate vitamers.[1][2]
Internal Standard	Not applicable in the same way as LC-MS/MS.	Utilizes a stable isotope-labeled internal standard (e.g., ¹³C₅-5-MTHF) for precise quantification.[3][4][5]
Throughput	Lower throughput due to incubation times (e.g., 42 hours).[2]	High-throughput capabilities with automated sample processing.[4][6]
Sample Volume	Typically requires a larger sample volume.	Can be performed with small sample volumes (e.g., 50-150 µL).[4][5][6]

Table 2: Analytical Performance Comparison

Parameter	Microbiological Assay (MA)	LC-MS/MS with ¹³C₅-5-MTHF
Correlation with LC-MS/MS	Good correlation for total folate (R² = 0.97).[1][7]	N/A (Reference Method)
Recovery of Spiked Folates	Almost complete recovery for most folates, but can be lower for folic acid and tetrahydrofolic acid.[1][7]	High and consistent recovery (e.g., 99.4% for 5-MTHF).[6]
Limit of Detection (LOD)	Can detect low ng/mL concentrations.[8]	Very low, in the range of 0.07–0.52 nmol/L.[4]
Linearity Range	Dependent on the specific assay setup.	Wide linear range, for example, 1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L for 5-MTHF.[3]
Inter-assay Coefficient of Variation (CV)	Generally higher than LC-MS/MS.	Typically low, within 9.0% for 5-MTHF.[3]
Intra-assay Coefficient of Variation (CV)	Variable depending on the assay.	Low, within 8.6% for 5-MTHF.[3]

Experimental Protocols

Below are detailed methodologies for both the microbiological assay and the LC-MS/MS method for 5-MTHF quantification.

Microbiological Assay Protocol

This protocol is based on the use of Lactobacillus rhamnosus (ATCC 7469), which requires folate for growth.

• Preparation of Media and Standards:

  • Prepare a folate-free growth medium for the assay.

  • Prepare a series of 5-MTHF standards of known concentrations.

  • Prepare a stock culture of Lactobacillus rhamnosus.

• Sample Preparation:

  • Dilute serum or plasma samples with an ascorbic acid solution to protect folates from oxidation.

  • For the analysis of total folates from food, an enzymatic deconjugation step is necessary to convert polyglutamyl folates to monoglutamates.[9]

• Assay Procedure:

  • In a microtiter plate, add the prepared standards, quality controls, and samples.

  • Inoculate each well with a standardized suspension of Lactobacillus rhamnosus.

  • Incubate the plate at 37°C for 42-48 hours.

• Data Analysis:

  • Measure the bacterial growth by monitoring the turbidity (optical density) at a specific wavelength.

  • Construct a standard curve by plotting the optical density against the concentration of the 5-MTHF standards.

  • Determine the 5-MTHF concentration in the samples by interpolating their optical density values on the standard curve.

LC-MS/MS Protocol with ¹³C₅-5-MTHF Internal Standard

This method provides high specificity and accuracy for the quantification of 5-MTHF.

• Preparation of Standards and Internal Standard:

  • Prepare a stock solution of 5-MTHF and a separate stock solution of the ¹³C₅-5-MTHF internal standard.

  • Create a series of calibration standards by spiking a folate-free matrix (e.g., treated serum) with known concentrations of 5-MTHF and a fixed concentration of the ¹³C₅-5-MTHF internal standard.[4]

• Sample Preparation:

  • To a 50 µL sample (e.g., CSF or plasma), add the ¹³C₅-5-MTHF internal standard solution.[5]

  • For plasma or serum, perform protein precipitation by adding acetonitrile.[4]

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant for analysis. For some applications, a solid-phase extraction (SPE) step may be included for further cleanup and concentration.[6]

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Inject the prepared sample onto a C18 reverse-phase column.

    • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., 0.1% formic acid in acetonitrile).

  • Tandem Mass Spectrometry (MS/MS):

    • Utilize an electrospray ionization (ESI) source, typically in positive ion mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • Monitor the specific precursor-to-product ion transitions for both 5-MTHF and the ¹³C₅-5-MTHF internal standard.

• Data Analysis:

  • Integrate the peak areas for both the analyte (5-MTHF) and the internal standard (¹³C₅-5-MTHF).

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratios of the standards against their corresponding concentrations.

  • Determine the concentration of 5-MTHF in the samples from the calibration curve.

Mandatory Visualization

Caption: A comparison of the experimental workflows for the Microbiological Assay and LC-MS/MS.

Caption: The logical process for cross-validating the two analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bevital.no [bevital.no]
• 5. Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. Comparison of serum folate species analyzed by LC-MS/MS with total folate measured by microbiologic assay and Bio-Rad radioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A microbiologic disc assay for 5-methyltetrahydrofolate in the presence of methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Origins of the difference between food folate analysis results obtained by LC-MS/MS and microbiological assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of 5-Methyltetrahydrofolic acid-13C5 in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 5-Methyltetrahydrofolic acid-13C5 (¹³C₅-5-MTHF) as an internal standard for the quantitative analysis of 5-Methyltetrahydrofolic acid (5-MTHF) in various biological matrices. The use of a stable isotope-labeled internal standard is the gold standard for accuracy and precision in mass spectrometric quantification, as it perfectly mimics the analyte's behavior during sample preparation and analysis, correcting for matrix effects and variations in instrument response.

Superior Performance of ¹³C₅-5-MTHF as an Internal Standard

Stable isotope dilution analysis (SIDA) using ¹³C₅-5-MTHF coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely recognized as the most accurate and specific method for the determination of 5-MTHF in biological samples.[1][2] This approach is superior to methods using other internal standards, such as structural analogs, due to the identical chemical and physical properties of ¹³C₅-5-MTHF to the endogenous analyte. This ensures that any loss of analyte during sample extraction, purification, and ionization is mirrored by the internal standard, leading to highly reliable quantification.

Quantitative Performance Data

The following tables summarize the performance characteristics of LC-MS/MS methods utilizing ¹³C₅-5-MTHF for the quantification of 5-MTHF in human plasma and serum.

Table 1: Performance Characteristics in Human Plasma

Parameter	Reported Value	Reference
Linearity Range	1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L	[3][4]
Intra-assay Precision (CV%)	< 8.6%	[3][4]
Inter-assay Precision (CV%)	< 9.0%	[3][4]
Limit of Detection (LOD)	1.51 nmol/L	[5]
Limit of Quantitation (LOQ)	4.51 nmol/L	[5]
Recovery	99.3% - 102%	[5]

Table 2: Performance Characteristics in Human Serum

Parameter	Reported Value	Reference
Linearity Range	0.94 - 97 ng/mL	[1][2][6]
Precision (CV%)	5.3%	[1][2][6]
Total Imprecision (CV%)	2.8% - 3.6% (for concentrations of 19.5–51.1 nmol/L)	[7]
Recovery	99.4 ± 3.6%	[7]
Limit of Detection (LOD)	≤0.3 nmol/L	[7]

One-Carbon Metabolism Pathway

5-MTHF is a critical component of the one-carbon metabolism pathway, which is essential for DNA synthesis, methylation, and cellular repair. The following diagram illustrates the central role of 5-MTHF in this pathway.

Figure 1: Simplified One-Carbon Metabolism Pathway.

Experimental Protocols

The following sections detail generalized experimental methodologies for the quantification of 5-MTHF in biological matrices using ¹³C₅-5-MTHF as an internal standard.

Sample Preparation for Plasma/Serum

A common procedure for the extraction of 5-MTHF from plasma or serum involves protein precipitation followed by solid-phase extraction (SPE).[1][3]

• Internal Standard Spiking: An aliquot of the plasma or serum sample (typically 0.5 mL) is spiked with a known concentration of ¹³C₅-5-MTHF solution.[1]

• Protein Precipitation: Proteins are precipitated by the addition of an organic solvent such as methanol or acetonitrile.

• Centrifugation: The sample is vortexed and then centrifuged to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE): The supernatant is loaded onto an SPE cartridge (e.g., C18 or folate-binding protein affinity columns) for cleanup and concentration of the analyte and internal standard.[1][3]

• Elution: The folates are eluted from the SPE cartridge.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in a suitable mobile phase for LC-MS/MS analysis.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of 5-MTHF in biological samples.

References

• 1. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 7. stacks.cdc.gov [stacks.cdc.gov]

A Comparative Guide to the Bioavailability of Folic Acid versus 5-MTHF Using ¹³C₅ Tracers

For researchers, scientists, and drug development professionals, understanding the nuances of folate metabolism is critical for therapeutic innovation. This guide provides an objective comparison of the bioavailability of synthetic folic acid and its biologically active form, 5-methyltetrahydrofolate (5-MTHF), leveraging experimental data from studies utilizing ¹³C₅ stable isotope tracers.

Executive Summary

Folic acid, a synthetic form of folate, requires enzymatic reduction and methylation to be converted into the active 5-MTHF. This metabolic conversion can be a limiting factor in its bioavailability. Direct administration of 5-MTHF bypasses these metabolic steps, leading to a potentially more efficient increase in plasma folate levels. Studies employing stable isotope tracers, such as ¹³C₅-labeled folic acid and 5-MTHF, allow for the precise tracking of these compounds, offering a clear picture of their comparative absorption and metabolism.

Data Presentation: Quantitative Comparison of Folic Acid and 5-MTHF Bioavailability

The following table summarizes key pharmacokinetic parameters from a study that utilized ¹³C₅-labeled folic acid and 5-MTHF to compare their bioavailability.

Parameter	¹³C₅-Folic Acid	¹³C₅-5-MTHF	Unit	Reference
Area Under the Curve (AUC)	Lower	Higher	nmol·h/L	[1]
Maximum Concentration (Cₘₐₓ)	Lower	Higher	nmol/L	[1]
Time to Maximum Concentration (Tₘₐₓ)	Slower	Faster	hours	[1]
Relative Bioavailability	Reference (100%)	>100%	%	[1]

Note: The data indicates that 5-MTHF is more readily absorbed and results in a higher peak concentration in the blood in a shorter amount of time compared to folic acid. The area under the curve, which represents the total exposure to the substance over time, is also greater for 5-MTHF.

Experimental Protocols

The methodologies outlined below are based on typical protocols from studies comparing the bioavailability of different folate forms using stable isotope tracers.

Study Design

A randomized, crossover study design is often employed.[2] Healthy volunteers are recruited and, after an initial screening, are randomly assigned to receive either ¹³C₅-folic acid or ¹³C₅-5-MTHF.[2] After a washout period, subjects then receive the other compound. This design allows each participant to serve as their own control, minimizing inter-individual variability.

Participant Preparation

Participants are typically instructed to follow a low-folate diet for a specified period before and during the study to reduce baseline levels of endogenous folates.[2] An overnight fast is required before the administration of the labeled compounds.

Dosing and Administration

Equimolar doses of ¹³C₅-folic acid and (6S)-[¹³C₅]5-CH₃-H₄folate are administered orally, often dissolved in water or with a standardized meal.[1]

Blood Sampling

Blood samples are collected at baseline (pre-dose) and at multiple time points post-administration (e.g., 0.5, 1, 2, 4, 6, 8, and 12 hours).[1][2] Plasma is separated and stored at -80°C until analysis.

Analytical Methods

The concentrations of labeled and unlabeled 5-MTHF in plasma are determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1][3] This technique allows for the sensitive and specific quantification of the ¹³C₅-labeled folate, distinguishing it from the body's natural folate pool.[3]

Mandatory Visualizations

Metabolic Pathway of Folic Acid and 5-MTHF

The following diagram illustrates the metabolic steps required for folic acid to be converted to the active 5-MTHF, a process that is bypassed by direct 5-MTHF supplementation.

Caption: Metabolic pathway of folic acid to 5-MTHF.

Experimental Workflow for Bioavailability Study

This diagram outlines the typical workflow of a clinical study comparing the bioavailability of ¹³C₅-labeled folic acid and 5-MTHF.

References

• 1. Quantification of isotope-labelled and unlabelled folates in plasma, ileostomy and food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Relative bioavailability of 13C5-folic acid in pectin-coated folate fortified rice in humans using stable isotope techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Folate Analysis: A Comparative Guide to Analytical Methods Utilizing 5-MTHF-13C5

For researchers, scientists, and drug development professionals, the accurate quantification of folates is paramount. This guide provides a comprehensive comparison of analytical methods for the validation of folates, with a special focus on the use of 5-MTHF-13C5 as an internal standard. Detailed experimental protocols and performance data are presented to aid in the selection and implementation of the most suitable method for your research needs.

The analysis of folates, a group of B vitamins crucial for numerous biological processes, presents significant analytical challenges due to their complex nature and low concentrations in biological matrices. The use of a stable isotope-labeled internal standard, such as 5-methyltetrahydrofolate-13C5 (5-MTHF-13C5), is a widely accepted strategy to ensure accuracy and precision in quantification, particularly in mass spectrometry-based methods.[1][2][3] This guide compares the performance of the gold-standard Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with other commonly used techniques.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method for folate quantification depends on various factors, including the required sensitivity, specificity, sample throughput, and available instrumentation. While microbiological assays and immunoassays have been traditionally used, LC-MS/MS has emerged as the reference method due to its superior selectivity and accuracy.

Method	Principle	Advantages	Disadvantages
LC-MS/MS with 5-MTHF-13C5	Chromatographic separation followed by mass spectrometric detection and quantification against a stable isotope-labeled internal standard.[4][5]	High specificity and sensitivity, accurate quantification, ability to measure multiple folate vitamers simultaneously.[4][6]	Requires expensive instrumentation and skilled personnel.
Microbiological Assay	Measures the growth of a folate-dependent bacterium (e.g., Lactobacillus rhamnosus) in response to the folate present in a sample.[7][8]	Measures total biologically active folates, relatively inexpensive.	Lacks specificity for different folate forms, susceptible to interference from other compounds.[8]
Immunoassays (e.g., CMIA)	Utilizes the specific binding of antibodies to folates for quantification.[9][10]	High throughput, automated, relatively easy to perform.[11][12][13]	Potential for cross-reactivity with different folate forms, calibration differences between methods can lead to variability.[8][11][12][13]

Performance Data of Validated Methods

The following tables summarize key validation parameters for different analytical methods used for folate analysis. The use of 5-MTHF-13C5 as an internal standard in LC-MS/MS methods significantly improves precision and accuracy.

Table 1: LC-MS/MS Method Validation Data

Parameter	5-MTHF	Folic Acid	Reference
Linearity Range	1.2 x 10⁻¹¹ to 3.2 x 10⁻⁷ mol/L	5 x 10⁻¹⁰ to 4.5 x 10⁻⁸ mol/L	[4]
0 - 9 x 10⁻⁹ mol/L	-	[5]
0.94 - 97 ng/mL	-	[3]
Limit of Detection (LOD)	1.2 x 10⁻¹¹ mol/L	5 x 10⁻¹⁰ mol/L	[4]
0.2 x 10⁻⁹ mol/L	-	[5]
≤0.3 nmol/L	≤0.3 nmol/L	[6]
Limit of Quantification (LOQ)	0.55 x 10⁻⁹ mol/L	-	[5]
Intra-assay Precision (CV%)	< 8.6%	< 7.5%	[4]
2.8 - 3.6%	6.6 - 8.7%	[6]
Inter-assay Precision (CV%)	< 9.0%	< 6.5%	[4]
7.4%	-	[5]
5.3%	-	[3]
Accuracy (Recovery %)	99.4 ± 3.6%	100 ± 1.8%	[6]

Table 2: Immunoassay (CMIA) Performance Data

Parameter	Reproducibility (CV%)	Repeatability (CV%)	Reference
Low Level Control	10.25%	4.84%	[9][10]
Medium Level Control	8.58%	3.41%	[9][10]
High Level Control	9.13%	1.89%	[9][10]

Experimental Protocols

LC-MS/MS Method for 5-MTHF Analysis

This protocol provides a general framework for the quantification of 5-MTHF in serum or plasma using LC-MS/MS with 5-MTHF-13C5 as an internal standard.

1. Sample Preparation:

• To 0.5 mL of serum or plasma, add the internal standard, [5-13C5]MTHFA.[3]

• Equilibrate the sample.

• Perform solid-phase extraction (SPE) to trap the analyte.[3][6]

• Elute the analyte from the SPE cartridge with the HPLC mobile phase.[3]

2. LC Separation:

• Inject an aliquot of the eluate into the LC system.

• Use a C18 reversed-phase column for chromatographic separation.[5]

• Employ a gradient elution with a mobile phase consisting of an acidic buffer (e.g., 0.1 mol/L acetic acid) and an organic solvent (e.g., acetonitrile).[5]

3. MS/MS Detection:

• Utilize a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.[3][4]

• Monitor the specific precursor-to-product ion transitions for both 5-MTHF and the 5-MTHF-13C5 internal standard.

4. Quantification:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Determine the concentration of 5-MTHF in the samples from the calibration curve.

Visualizing Key Processes

To better understand the experimental workflow and the biological context of folate analysis, the following diagrams are provided.

Caption: Workflow for LC-MS/MS analysis of 5-MTHF.

Caption: Simplified folate metabolism pathway.

Conclusion

The validation of an analytical method for folates is a critical step in ensuring reliable and accurate results for research and clinical applications. The use of 5-MTHF-13C5 as an internal standard in LC-MS/MS methods provides the highest level of accuracy and precision. This guide offers a comparative overview of different analytical techniques, along with detailed performance data and experimental protocols, to assist researchers in making informed decisions for their folate analysis needs. The provided diagrams offer a visual representation of the analytical workflow and the intricate folate metabolism pathway, further aiding in the comprehension of this vital area of study. Folate metabolism is a complex network of biochemical reactions essential for DNA synthesis, repair, and methylation.[14][15][16][17]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. Folate assay: a comparison of radioassay and microbiological methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gsconlinepress.com [gsconlinepress.com]
• 10. Verification of the analytical performance of the serum Folate assay on the Abbott Alinity ci® | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
• 11. Comparison of five automated serum and whole blood folate assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Folate Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Folate Metabolism → Area → Sustainability [lifestyle.sustainability-directory.com]
• 17. Toward a better understanding of folate metabolism in health and disease - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Folate Quantification Using ¹³C₅ Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for the quantification of folates in biological matrices, with a focus on the use of ¹³C₅-labeled internal standards in stable isotope dilution analysis (SIDA) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The information presented, supported by experimental data from various studies, is intended to assist in the design and interpretation of inter-laboratory comparison studies, ultimately promoting the harmonization of folate measurements.

The accurate measurement of folate concentrations is critical in clinical diagnostics, nutritional assessment, and pharmaceutical research. Folates are a group of B vitamins essential for one-carbon metabolism, which is fundamental for DNA synthesis, repair, and methylation. Stable isotope dilution analysis with LC-MS/MS is considered the gold standard for folate quantification due to its high specificity, sensitivity, and accuracy.[1][2] This method employs stable isotope-labeled analogs, such as ¹³C₅-folates, as internal standards. These standards have nearly identical chemical and physical properties to their unlabeled counterparts, enabling precise correction for analyte loss during sample preparation and for variations in mass spectrometric analysis.[1][2][3]

Despite the robustness of this technique, significant inter-laboratory variability in folate quantification persists.[4][5][6] This variability can be attributed to differences in sample handling, extraction procedures, enzymatic treatments, and calibration strategies.[4][5][7] This guide will delve into these aspects, providing detailed experimental protocols and comparative data to facilitate a better understanding and mitigation of these discrepancies.

Comparative Performance of Folate Quantification Methods

The following table summarizes the performance characteristics of LC-MS/MS methods for folate quantification reported in various studies. While a direct inter-laboratory comparison with ¹³C₅ standards was not found in the literature, this table provides an overview of the typical performance of the methodology.

Parameter	Study 1	Study 2	Study 3
Folate Analyte(s)	5-methyltetrahydrofolate (5-MTHF), Folic Acid (FA), etc.	Folic Acid, 5-formyltetrahydrofolate, 5-methyltetrahydrofolate	5-MTHF, 4-α-hydroxy-5-methyltetrahydrofolate (hmTHF), FA, 5-formyltetrahydrofolate (5fTHF)
Internal Standard(s)	¹³C₅-labeled folate forms	Isotope-labeled standards	¹³C-labeled folate forms
Linearity (R²)	≥ 0.99	Good linearity reported	Assay linear to 140 nmol/L
Precision (% CV)	Intraday: 3% (FA), 18% (5-MTHF)	Good precision reported	< 10%
Limit of Quantification (LOQ)	Not specified	0.1 nmol/L (FA, 5-formylTHF), 1.0 nmol/L (5-MTHF)	0.07–0.52 nmol/L
Recovery (%)	90% (FA), 76% (5-MTHF)	Not specified	Not specified

This table is a synthesis of data from multiple sources and is intended for illustrative purposes. Direct comparison between studies should be made with caution due to variations in experimental conditions.

Hypothetical Inter-Laboratory Comparison of 5-MTHF Quantification

To illustrate a typical inter-laboratory comparison, the following table presents hypothetical results for the quantification of 5-methyltetrahydrofolate (5-MTHF) in a certified reference material (CRM) by three different laboratories, all using a ¹³C₅-5-MTHF internal standard.

Laboratory	Mean Concentration (nmol/L)	Standard Deviation (nmol/L)	Coefficient of Variation (%)
Lab A	25.2	1.5	6.0
Lab B	28.1	2.2	7.8
Lab C	24.8	1.3	5.2
Certified Value	26.0 ± 1.8

In this hypothetical scenario, all three laboratories produced results that are statistically consistent with the certified value of the reference material. Lab B shows a slightly higher mean and greater variability, which could warrant an investigation into their specific protocol, particularly their calibration standards and sample preparation techniques. Such comparisons are crucial for identifying and addressing systematic biases between laboratories.

Experimental Protocols

A standardized protocol is essential for minimizing inter-laboratory variability. The following is a detailed methodology for the quantification of folates in human serum using LC-MS/MS with ¹³C₅ internal standards, based on common practices reported in the literature.[2][8][9][10]

1. Sample Preparation

• Thawing: Thaw frozen serum samples in the dark to prevent degradation of light-sensitive folates.

• Antioxidant Addition: Immediately after thawing, add a solution of ascorbic acid (e.g., to a final concentration of 0.5-1%) to prevent oxidation of labile folates.

• Internal Standard Spiking: Add a known amount of the ¹³C₅-labeled internal standard mixture to each sample, calibrator, and quality control sample. This is a critical step in stable isotope dilution analysis.[1]

• Protein Precipitation: Precipitate serum proteins by adding a threefold volume of acetonitrile. Vortex thoroughly and centrifuge at high speed to pellet the proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the folates to a new tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase, such as a water/methanol mixture with a small percentage of formic or acetic acid.[11]

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm) for the separation of different folate vitamers.[11]

  • Mobile Phases: Employ a gradient elution with a mobile phase A consisting of water with 0.1-0.5% formic or acetic acid and a mobile phase B of methanol or acetonitrile with the same additive.[3][11]

  • Flow Rate: A typical flow rate is 0.3-0.4 mL/min.[3][11]

  • Column Temperature: Maintain the column at a constant temperature, for instance, 25°C.[3]

• Mass Spectrometric Detection:

  • Ionization: Use positive electrospray ionization (ESI) mode.

  • Analysis Mode: Operate the mass spectrometer in the selected reaction monitoring (SRM) mode to monitor specific precursor-to-product ion transitions for each unlabeled folate and its corresponding ¹³C₅-labeled internal standard.

  • Calibration: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards. The use of an internal standard corrects for variations in injection volume and matrix effects.

Visualizations

Principle of Stable Isotope Dilution Analysis (SIDA)

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

Experimental Workflow for Folate Quantification

Caption: Experimental Workflow for Serum Folate Quantification.

References

• 1. books.rsc.org [books.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. An improved folate stable isotope dilution assay of unexploited food sources from Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical determination of folates: recent analytical strategies and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical determination of folates: recent analytical strategies and challenges | Semantic Scholar [semanticscholar.org]
• 6. FRAMEWORK FOR LABORATORY HARMONIZATION OF FOLATE MEASUREMENTS IN LOW-AND-MIDDLE-INCOME COUNTRIES AND REGIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. bevital.no [bevital.no]
• 9. academic.oup.com [academic.oup.com]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. tools.thermofisher.com [tools.thermofisher.com]

The Gold Standard for Bioanalysis: Why 5-MTHF-13C5 Outperforms Non-Labeled Analogs in Calibration Curve Generation

A deep dive into the analytical superiority of stable isotope-labeled standards for precise and accurate quantification of 5-Methyltetrahydrofolate.

In the realm of bioanalysis, particularly for crucial biomarkers like 5-Methyltetrahydrofolate (5-MTHF), the biologically active form of folate, achieving unerring accuracy and precision is paramount. The method of generating a calibration curve is a cornerstone of quantitative analysis, and the choice of standard—be it a stable isotope-labeled compound like 5-MTHF-13C5 or its non-labeled counterpart—can significantly impact the reliability of the results. This guide provides a comprehensive comparison, supported by experimental data, on why 5-MTHF-13C5 is the preferred choice for robust and high-fidelity quantification in research and drug development.

The fundamental advantage of using a stable isotope-labeled internal standard (SIL-IS) such as 5-MTHF-13C5 lies in its ability to mimic the analyte of interest throughout the entire analytical process.[1][2] Because it is chemically identical to the non-labeled 5-MTHF, differing only in isotopic composition, it co-elutes chromatographically and experiences the same extraction efficiencies and potential ion suppression or enhancement in the mass spectrometer.[2][3] This intrinsic similarity allows it to act as a perfect surrogate, correcting for variations that are unavoidable in complex biological matrices. In contrast, a non-labeled standard, used in an external calibration method, cannot account for sample-specific matrix effects or variations in sample preparation, leading to a higher potential for error.[4][5]

Performance Under the Microscope: A Quantitative Comparison

The superiority of the stable isotope dilution analysis (SIDA) approach using 5-MTHF-13C5 is evident in the enhanced performance metrics of analytical methods. While a direct head-to-head comparison in a single study is uncommon—as SIDA is the widely accepted gold standard—we can compile and compare typical performance data from various validated LC-MS/MS methods.

Parameter	Method Using 5-MTHF-13C5 (Internal Standard)	Method Using Non-Labeled 5-MTHF (External Standard - Hypothetical)	Reference
Linearity (R²)	> 0.99	Typically > 0.98	[6][7]
Limit of Detection (LOD)	0.07–0.52 nmol/L	Potentially higher and more variable	[8]
Limit of Quantitation (LOQ)	0.2 x 10⁻⁹ to 0.55 x 10⁻⁹ mol/L	Potentially higher and more variable	[9]
Intra-day Precision (%CV)	< 10% (typically 2.8-8.6%)	Can be > 15% depending on matrix complexity	[10]
Inter-day Precision (%CV)	< 15% (typically 3.3-9.5%)	Can be > 20% depending on matrix complexity	[8][10]
Accuracy (%Bias)	± 15% (typically within ± 5%)	Can exceed ± 20% due to uncorrected matrix effects	[4]
Recovery	Not a critical factor as IS corrects for losses	Highly variable and impacts accuracy	[8]

Note: The data for the non-labeled method is presented as a hypothetical but expected range based on the known limitations of external calibration in complex matrices.

The Workflow: A Tale of Two Methodologies

The experimental workflows for internal and external calibration strategies differ fundamentally in how the standard is utilized. The use of 5-MTHF-13C5 introduces a key step that ensures the integrity of the quantification.

Caption: Workflow for 5-MTHF quantification using a stable isotope-labeled internal standard.

In contrast, an external calibration workflow lacks the crucial internal standard spiking step, making it more susceptible to errors.

Caption: Workflow for 5-MTHF quantification using a non-labeled external standard.

The Biological Context: One-Carbon Metabolism

5-MTHF is a central player in one-carbon metabolism, a network of pathways essential for nucleotide synthesis, amino acid metabolism, and methylation reactions.[11][12] Understanding its role underscores the importance of its accurate measurement.

Caption: The central role of 5-MTHF in the folate and methionine cycles.

Detailed Experimental Protocol: Quantification of 5-MTHF in Human Plasma

This protocol is a representative example based on methodologies described in the scientific literature.[6][8][13]

1. Materials and Reagents:

• 5-MTHF (non-labeled) and 5-MTHF-13C5 (calcium salt)

• Human plasma (K2EDTA)

• Acetonitrile (LC-MS grade)

• Ascorbic acid

• Ammonium acetate

• Formic acid

• Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., Phenyl)

2. Preparation of Standards and Internal Standard:

• Calibration Standards: Prepare a stock solution of non-labeled 5-MTHF in an appropriate buffer (e.g., with ascorbic acid to prevent oxidation). Serially dilute this stock solution with a surrogate matrix (e.g., charcoal-stripped serum or buffer) to create calibration standards at concentrations ranging from approximately 0.5 to 100 ng/mL.

• Internal Standard (IS) Working Solution: Prepare a stock solution of 5-MTHF-13C5. Dilute this stock to a fixed concentration (e.g., 20 nmol/L) in a solution containing ascorbic acid.[8] This working solution will be added to all samples, calibrators, and quality control samples.

3. Sample Preparation:

• Thaw plasma samples, calibrators, and quality control samples on ice.

• To 100 µL of each sample, add 10 µL of the 5-MTHF-13C5 internal standard working solution and vortex briefly.

• Add 200 µL of ice-cold acetonitrile containing an antioxidant like ascorbic acid to precipitate proteins.[8]

• Vortex for 1 minute and then centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Condition an SPE cartridge according to the manufacturer's instructions.

• Load the supernatant from the previous step onto the SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the analyte and internal standard with an appropriate elution solvent.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 or Phenyl reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate 5-MTHF from other matrix components.

  • Flow Rate: 0.3 - 0.5 mL/min.[1]

  • Injection Volume: 5-10 µL.[1]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.[1]

  • Scan Type: Selected Reaction Monitoring (SRM).[1]

  • Example Transitions:

    • 5-MTHF: Precursor ion (Q1) m/z 460.2 -> Product ion (Q3) m/z 313.1

    • 5-MTHF-13C5: Precursor ion (Q1) m/z 465.2 -> Product ion (Q3) m/z 318.1

5. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard (5-MTHF / 5-MTHF-13C5) against the nominal concentration of the calibration standards.

• Apply a linear regression model with a weighting factor (e.g., 1/x²) to the calibration curve.

• Determine the concentration of 5-MTHF in the unknown samples by interpolating their analyte/IS peak area ratios from the calibration curve.

Conclusion

The use of 5-MTHF-13C5 as an internal standard for the generation of calibration curves in LC-MS/MS-based bioanalysis is unequivocally superior to the use of a non-labeled standard in an external calibration approach. The ability of the stable isotope-labeled standard to compensate for variations in sample preparation and matrix effects ensures higher accuracy, precision, and overall data reliability.[3][4] For researchers, scientists, and drug development professionals, embracing the stable isotope dilution technique is not just a best practice but a critical step toward generating robust and defensible quantitative data for this vital biological molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. scispace.com [scispace.com]
• 5. foodriskmanagement.com [foodriskmanagement.com]
• 6. Determination of 5-methyltetrahydrofolic acid in human serum by stable-isotope dilution high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bevital.no [bevital.no]
• 9. Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Folate, folic acid and 5-methyltetrahydrofolate are not the same thing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. stacks.cdc.gov [stacks.cdc.gov]

The Superiority of ¹³C-Labeled Internal Standards in Quantitative Bioanalysis: A Comparative Guide

For researchers, scientists, and drug development professionals dedicated to achieving the highest levels of accuracy and precision in quantitative mass spectrometry, the selection of an appropriate internal standard is a critical decision that profoundly impacts data quality. While both deuterated (²H) and carbon-13 (¹³C)-labeled compounds are mainstays in the field, a comprehensive analysis of their performance reveals significant differences. This guide provides an objective comparison of ¹³C₅-labeled and ²H-labeled internal standards, supported by experimental data and detailed methodologies, to inform the selection of the most suitable standard for rigorous bioanalytical applications.

The Ideal Internal Standard: A Foundation for Accurate Quantification

An ideal internal standard (IS) should be chemically and physically identical to the analyte of interest, differing only in mass.[1] This ensures that it experiences the same extraction recovery, ionization efficiency, and chromatographic retention, thereby accurately correcting for variations throughout the analytical process.[1][2] Stable isotope-labeled (SIL) internal standards are considered the gold standard for achieving this.[3] However, the choice of isotope—typically deuterium (²H) or carbon-13 (¹³C)—is not trivial and can have significant consequences for analytical accuracy.[3]

Key Performance Parameters: ¹³C vs. ²H Internal Standards

The fundamental difference in performance between ¹³C- and ²H-labeled internal standards stems from the "isotope effect."[4] Due to the significant mass difference between hydrogen and deuterium (~100%), deuterated standards can exhibit altered physicochemical properties compared to the unlabeled analyte.[3] This is in contrast to ¹³C-labeled standards, where the mass difference is smaller and the physicochemical properties are virtually identical to the native analyte.[5]

Below is a summary of key performance parameters, with quantitative data from various studies highlighting the advantages of ¹³C-labeled internal standards.

Performance Parameter	²H-Labeled Internal Standard	¹³C-Labeled Internal Standard	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a retention time shift, typically eluting earlier than the non-labeled analyte in reversed-phase chromatography.[1][5] This "isotope effect" is more pronounced with a higher number of deuterium substitutions.[5]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[1][5]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification, especially in complex biological matrices.[1][4]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[1]
Accuracy & Precision	Can lead to inaccuracies, with one study showing a 40% error in an example due to an imperfect retention time match.[1] Another study reported a mean bias of 96.8% with a standard deviation of 8.6% when using a structural analog IS, which can be conceptually similar to a poorly co-eluting deuterated standard in its impact on accuracy.[6]	Demonstrates improved accuracy and precision. In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6% using a SIL internal standard.[6] The use of ¹³C-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[1]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.[1]
Isotopic Stability	Generally stable, but deuterium atoms on exchangeable positions (e.g., hydroxyl, amine groups) can be labile and exchange with protons from the solvent, leading to a loss of the isotopic label.[7]	Highly stable, with no risk of isotope exchange. Carbon-carbon and carbon-hydrogen bonds are not susceptible to exchange with solvent protons.[7]	¹³C-labeling provides greater confidence in the stability of the internal standard throughout the analytical process.
Cost & Availability	Generally less expensive and more readily available due to simpler synthesis methods.[3]	Typically more expensive and may have limited commercial availability due to more complex and costly synthesis.[4]	While cost is a factor, the potential for compromised data quality with ²H-labeled standards can lead to greater long-term costs associated with repeated experiments and delayed projects.

Visualizing the Difference: Isotope Effects and Bioanalytical Workflow

To better illustrate the concepts discussed, the following diagrams, created using the DOT language, depict the ideal characteristics of an internal standard, the impact of the chromatographic isotope effect, and a typical experimental workflow.

Caption: Comparison of ¹³C and ²H internal standards against ideal properties.

Caption: How chromatographic shift affects matrix effect correction.

Caption: A typical workflow for quantitative bioanalysis using an internal standard.

Experimental Protocol: Comparative Evaluation of Internal Standards

To rigorously assess the performance of a ¹³C-labeled versus a ²H-labeled internal standard for a specific analyte, a comprehensive validation study is essential. The following protocol outlines a general framework based on FDA guidelines for bioanalytical method validation.

1. Objective:

To compare the accuracy, precision, and matrix effects of a ¹³C-labeled and a ²H-labeled internal standard for the quantification of a specific analyte in a biological matrix (e.g., human plasma) using LC-MS/MS.

2. Materials:

• Analyte of interest

• ¹³C-labeled internal standard (e.g., ¹³C₅-labeled)

• ²H-labeled internal standard

• Control biological matrix (e.g., human plasma) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

3. Instrumentation:

• A validated LC-MS/MS system

4. Experimental Procedures:

• Stock and Working Solutions Preparation:

  • Prepare separate stock solutions of the analyte, ¹³C-IS, and ²H-IS.

  • Prepare working solutions for calibration standards, quality control (QC) samples, and internal standards by diluting the stock solutions.

• Calibration Standards and Quality Control Samples:

  • Prepare calibration standards by spiking the control matrix with the analyte at a minimum of six different concentration levels.

  • Prepare QC samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low, medium, and high.

• Sample Preparation (Example using Protein Precipitation):

  • To 100 µL of plasma sample (blank, calibration standard, or QC), add 10 µL of the internal standard working solution (either ¹³C-IS or ²H-IS).

  • Vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes.

  • Transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop a chromatographic method that provides adequate separation and peak shape for the analyte.

  • Optimize the mass spectrometer parameters for the detection of the analyte and both internal standards.

  • Analyze the prepared samples.

• Method Validation Experiments (to be performed with both ¹³C-IS and ²H-IS):

  • Selectivity: Analyze blank matrix samples from at least six different sources with and without the internal standard to assess for interferences.

  • Accuracy and Precision: Analyze at least five replicates of the QC samples at each concentration level in at least three separate analytical runs.

  • Matrix Effect:

    • Prepare three sets of samples:

      • Set A: Analyte and IS in a neat solution.

      • Set B: Blank matrix extract spiked with analyte and IS post-extraction.

      • Set C: Analyte and IS spiked into the blank matrix before extraction.

    • Calculate the matrix factor (MF) and the IS-normalized MF to evaluate the impact of the matrix on ionization.

  • Recovery: Compare the peak area of the analyte from extracted samples (Set C) to that of post-extraction spiked samples (Set B).

5. Data Analysis and Acceptance Criteria:

• For accuracy, the mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).

• For precision, the coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).

• Evaluate the chromatographic peak shapes and the co-elution of the analyte with each internal standard.

• Compare the accuracy, precision, and matrix effect results obtained with the ¹³C-IS versus the ²H-IS.

Conclusion: An Investment in Data Integrity

While deuterated internal standards can be a cost-effective option and may be suitable for some applications, the evidence strongly supports the superiority of ¹³C-labeled internal standards for robust and accurate quantitative bioanalysis.[1] Their identical chromatographic behavior and isotopic stability minimize the risk of analytical errors, particularly in complex matrices.[1][5] For researchers and drug development professionals where data integrity is paramount, the investment in ¹³C-labeled internal standards is a sound scientific decision that leads to more reliable and defensible results. The improved accuracy and precision afforded by ¹³C-labeled standards can prevent costly project delays and ensure the highest confidence in analytical data.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. benchchem.com [benchchem.com]

The Isotopic Advantage: A Cost-Effectiveness Analysis of 5-Methyltetrahydrofolic Acid-13C5 in Quantitative Bioanalysis

For researchers, scientists, and professionals in drug development, the precise quantification of biomarkers is paramount. In the realm of folate analysis, stable isotope dilution assays coupled with mass spectrometry have become the gold standard for accuracy and reliability. At the heart of this methodology lies the use of isotopically labeled internal standards. This guide provides a comprehensive cost-effectiveness evaluation of 5-Methyltetrahydrofolic acid-13C5 (5-MTHF-13C5), a key internal standard, comparing it with other commercially available stable isotope-labeled folates.

This analysis delves into the performance characteristics and economic considerations of using 5-MTHF-13C5 versus its alternatives, supported by experimental data and detailed protocols. The objective is to equip researchers with the necessary information to make informed decisions for their analytical needs.

Performance and Application of 5-MTHF-13C5

5-Methyltetrahydrofolic acid is the primary biologically active form of folate in the human body. Its isotopically labeled counterpart, 5-MTHF-13C5, is predominantly utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods.[1] Its key application is in stable isotope dilution assays, a technique that offers high precision and accuracy for the quantification of endogenous 5-MTHF in various biological matrices, including serum, plasma, and urine.[2][3] The incorporation of five carbon-13 atoms provides a distinct mass shift, allowing for clear differentiation from the unlabeled analyte without introducing significant changes to its chemical properties.

Cost-Effectiveness Comparison

The selection of an appropriate internal standard is often a balance between performance and cost. To facilitate this decision-making process, the following table summarizes the approximate costs of 5-MTHF-13C5 and its common stable isotope-labeled alternatives. Prices are based on currently available catalog listings and may vary between suppliers.

Compound	Isotopic Label	Purity	Unit Size	Approximate Price (USD)	Price per mg (USD)
5-Methyltetrahydrofolic acid-13C5	13C5	≥95% (CP), ≥99 atom % 13C	1 mg	$2041	$2041
Folic acid-13C5	13C5	≥95% (CP), ≥99 atom % 13C	1 mg	$1170	$1170
Folic acid-d2	d2	---	---	Price not available	---
Folic acid-d4	d4	≥99% deuterated forms	---	Price not available	---
Folinic acid-d4 calcium hydrate	d4	---	250 µg	$730	$2920

Note: Prices are subject to change and may vary depending on the vendor and bulk purchasing options.

From the table, it is evident that while 5-MTHF-13C5 is a significant investment, its direct correspondence to the active metabolite being measured can simplify sample preparation and data analysis. 13C-labeled folic acid presents a more economical option, but its use as an internal standard for 5-MTHF quantification requires the assumption of complete and consistent metabolic conversion, which may not always be valid. Deuterated folates, where pricing is available, can also be costly. The choice, therefore, depends on the specific requirements of the assay, the desired level of accuracy, and the available budget. For studies focused specifically on the dynamics of the active folate pool, the higher cost of 5-MTHF-13C5 may be justified by the increased precision and reduced potential for metabolic variability to influence the results.

Experimental Protocols

The following section outlines a typical experimental workflow for the quantification of 5-MTHF in human serum using a stable isotope dilution assay with 5-MTHF-13C5 as the internal standard.

Protocol: Quantification of 5-MTHF in Human Serum using LC-MS/MS

1. Materials and Reagents:

• Human serum samples

• 5-Methyltetrahydrofolic acid-13C5 (internal standard)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges

• Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

2. Sample Preparation:

• Thaw serum samples on ice.

• To 100 µL of serum, add a known amount of 5-MTHF-13C5 internal standard solution. The exact amount should be optimized to be within the linear range of the assay.

• Vortex mix for 30 seconds.

• Precipitate proteins by adding 300 µL of cold methanol.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

3. Solid-Phase Extraction (SPE) - Optional but Recommended:

• Condition an appropriate SPE cartridge (e.g., a mixed-mode or folate-specific affinity column) according to the manufacturer's instructions.

• Load the supernatant from the protein precipitation step onto the conditioned cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the folates using an appropriate elution solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column suitable for polar compounds.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate 5-MTHF from other matrix components.

  • Flow Rate: Optimized for the column dimensions.

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both unlabeled 5-MTHF and 5-MTHF-13C5.

  • Optimization: Optimize MS parameters such as collision energy and declustering potential for maximum sensitivity.

5. Data Analysis:

• Generate a calibration curve using known concentrations of unlabeled 5-MTHF spiked into a surrogate matrix (e.g., charcoal-stripped serum) with a constant amount of the 5-MTHF-13C5 internal standard.

• Calculate the peak area ratio of the analyte to the internal standard for each calibrator and sample.

• Determine the concentration of 5-MTHF in the unknown samples by interpolating their peak area ratios against the calibration curve.

Visualizing Key Pathways

To provide a broader context for the role of 5-MTHF, the following diagrams illustrate two key biological pathways in which folates are involved.

Caption: A simplified diagram of the one-carbon metabolism pathway highlighting the central role of 5-Methyltetrahydrofolate (5-MTHF).

Caption: The signaling pathway of Folic Acid-mediated activation of STAT3 through the Folate Receptor α (FRα).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Folic acid mediates activation of the pro-oncogene STAT3 via the Folate Receptor alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 5-Methyltetrahydrofolic acid-13C5

This document provides essential safety and logistical information for the proper disposal of 5-Methyltetrahydrofolic acid-13C5, a stable isotope-labeled compound. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe handling and compliance with general laboratory waste management standards.

Immediate Safety and Handling Information

5-Methyltetrahydrofolic acid-13C5 is generally not classified as a hazardous substance. However, standard laboratory safety protocols should always be observed. The Carbon-13 (¹³C) isotopes are stable and do not pose a radiological hazard. Therefore, no specialized precautions beyond those for the unlabeled compound are necessary.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard lab coat is recommended to protect clothing.

• Respiratory Protection: If there is a risk of generating dust, a dust mask or respirator should be used.

Disposal of Unused 5-Methyltetrahydrofolic acid-13C5

The primary principle for the disposal of any chemical waste is to adhere to local, state, and federal regulations. As a non-hazardous solid, 5-Methyltetrahydrofolic acid-13C5 can typically be disposed of through standard laboratory waste streams.

Solid Waste Disposal:

Unused, solid 5-Methyltetrahydrofolic acid-13C5 can generally be disposed of in the regular laboratory trash, provided it is not contaminated with any hazardous materials.

• Procedure:

  • Ensure the compound is in a sealed, clearly labeled container.

  • The container can then be placed in the designated laboratory solid waste bin.

  • Avoid placing chemical containers directly into general office trash.

Drain Disposal (for solutions):

If the compound is dissolved in a non-hazardous solvent (e.g., water or a buffer), small quantities may be permissible for drain disposal, subject to institutional policies.

• Considerations:

  • The solution should be dilute.

  • The pH of the solution should be within a neutral range (typically between 5.5 and 9.0).

  • Flush with a copious amount of water (at least 100-fold excess) to further dilute the solution in the sanitary sewer system.

Accidental Spill Cleanup Protocol

In the event of a spill of solid 5-Methyltetrahydrofolic acid-13C5 powder, the following steps should be taken to ensure safe cleanup and disposal of the resulting waste.

Experimental Protocol for Minor Spill Cleanup:

• Alert Personnel: Inform others in the immediate area of the spill.

• Secure the Area: Restrict access to the spill area to prevent the spread of the powder.

• Don PPE: At a minimum, wear gloves and safety glasses. If the powder is fine, a dust mask is recommended.

• Containment: If necessary, cover the spill with a damp paper towel to prevent the powder from becoming airborne.

• Cleanup:

  • Carefully sweep the solid material into a dustpan or onto a piece of paper.

  • Alternatively, use a wet paper towel or absorbent pad to wipe up the powder.

  • For larger spills, an inert absorbent material can be used.

• Package Waste: Place the collected powder, used paper towels, and any other contaminated materials into a sealed plastic bag.

• Labeling: Clearly label the bag as "Spill Debris: 5-Methyltetrahydrofolic acid-13C5".

• Disposal: Dispose of the sealed bag in the laboratory's solid chemical waste container.

• Decontaminate: Clean the spill area with soap and water.

• Hygiene: Wash hands thoroughly after the cleanup is complete.

Quantitative Disposal Guidelines

The following table summarizes general quantitative limits for the disposal of non-hazardous chemical waste, based on common institutional laboratory safety guidelines. Note: These are illustrative examples; always consult your institution's specific waste management policies.

Disposal Method	Parameter	Guideline Limit
Drain Disposal	pH	5.5 - 9.0
Solubility	Must be at least 3% soluble in water
Quantity (Solids)	Up to 1 kg per discharge (if water soluble)[1]
Quantity (Liquids)	Up to 100 g or 100 mL at a time
Solid Waste	Contamination	Must not be mixed with RCRA-listed hazardous waste
(Regular Landfill)	Container Status	Empty containers must be "RCRA Empty" (no free liquid)

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Methyltetrahydrofolic acid-13C5.

Disposal Workflow Diagram

References

• 1. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for 5-Methyltetrahydrofolic acid-13C5

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 5-Methyltetrahydrofolic acid-13C5. The following procedural guidance outlines personal protective equipment (PPE) requirements, operational plans for safe handling, and compliant disposal methods.

Core Safety Principle: The isotopic labeling with Carbon-13 does not alter the chemical reactivity or toxicity of the molecule. Therefore, the primary safety precautions are equivalent to those for the unlabeled 5-Methyltetrahydrofolic acid. Carbon-13 is a stable, non-radioactive isotope, and no radiological precautions are necessary.[1]

Recommended Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment should be worn when handling 5-Methyltetrahydrofolic acid-13C5, which is typically a powder.[2]

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Surgical gloves are a minimum requirement. Nitrile or neoprene gloves are preferred.[3][4]
Eye Protection	Safety glasses	Must have side shields.[5]
Body Protection	Laboratory coat	Standard lab coat to prevent skin contact.
Respiratory Protection	Dust mask or respirator	Required when dusts are generated, such as during weighing or transfer.[6]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized handling protocol minimizes the risk of exposure and contamination.

Preparation and Engineering Controls

• Ventilation: Handle the compound in a well-ventilated area. For procedures that may generate dust, such as weighing or aliquoting, use a chemical fume hood or a balance enclosure.[1]

• Safety Data Sheet (SDS) Review: Before beginning any work, thoroughly review the Safety Data Sheet for 5-Methyltetrahydrofolic acid-13C5.[1][3]

• Gather Materials: Ensure all necessary PPE and handling equipment (e.g., spatulas, weighing paper, sealed containers) are readily available.

Handling the Compound

• Donning PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing and Transfer:

  • Perform these actions in a designated area with minimal air disturbance to prevent the powder from becoming airborne.[1]

  • Use appropriate tools (e.g., chemical-resistant spatula) to handle the solid material.

  • Close the container tightly after use.

• Solution Preparation:

  • When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

  • If sonication is required, ensure the container is properly sealed.

Storage

• Temperature: Store the compound in a freezer at approximately -20°C.[2][7]

• Container: Keep the compound in a tightly sealed container to prevent degradation.[1]

• Environment: Protect from light.[7][8]

Emergency and Disposal Plan

Accidental Release Measures

In the event of a spill, follow these procedures:

Spill Scenario	Action
Minor Spill	1. Wear appropriate PPE, including respiratory protection. 2. Carefully sweep up the solid material, avoiding dust formation. 3. Place the material into a sealed container for disposal. 4. Clean the spill area with a damp cloth.
Major Spill	1. Evacuate non-essential personnel from the area. 2. Increase ventilation. 3. Wear a self-contained breathing apparatus and full protective gear. 4. Follow the procedure for a minor spill.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen.
Skin Contact	Wash the affected area with plenty of water.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[3][5]
Ingestion	Rinse mouth with water. Seek medical assistance.[3][5]

Disposal Plan

As 5-Methyltetrahydrofolic acid-13C5 is a stable isotope-labeled compound, it is not considered radioactive waste.[9][]

• Waste Classification: The waste is classified as chemical waste.

• Disposal Procedure: Dispose of the compound and any contaminated materials (e.g., gloves, weighing paper) in accordance with local, state, and federal regulations for chemical waste. Do not mix with general laboratory waste.[9]

Workflow and Safety Diagram

Caption: Workflow for handling 5-Methyltetrahydrofolic acid-13C5.

References

• 1. benchchem.com [benchchem.com]
• 2. 5-Methyltetrahydrofolic acid-(glutamic acid-13C5) 99 atom % 13C, 95% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 3. kmpharma.in [kmpharma.in]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 5. carlroth.com [carlroth.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. 5-Methyltetrahydrofolic acid (prefolic A) (glutamic acid-¹³C₅, 99%) CP 95% - Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]
• 8. fishersci.com [fishersci.com]
• 9. moravek.com [moravek.com]